Methyl 2-hydroxy-6-methylbenzoate

• CAS: 33528-09-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of Methyl 2-hydroxy-6-methylbenzoate (CAS No: 33528-09-5), a key aromatic ester with applications in various scientific fields. This document details its physicochemical characteristics, spectral data, and safety information. Furthermore, it outlines a plausible synthetic route and discusses its known biological activities, offering valuable insights for researchers in organic synthesis, analytical chemistry, and drug discovery.

Chemical and Physical Properties

Methyl 2-hydroxy-6-methylbenzoate is a derivative of benzoic acid, characterized by a methyl ester functional group and two substituents on the benzene ring: a hydroxyl group at position 2 and a methyl group at position 6. Its physical state is a powder.[1]

Table 1: Physicochemical Properties of Methyl 2-hydroxy-6-methylbenzoate

Property	Value	Source
CAS Number	33528-09-5	[2]
Molecular Formula	C₉H₁₀O₃	[2]
Molecular Weight	166.18 g/mol	[2]
Boiling Point	230.2 °C
Melting Point	Not available
Water Solubility	Limited solubility	[3]
Topological Polar Surface Area (TPSA)	46.53 Ų	[2]
LogP (octanol-water partition coefficient)	1.48722	[2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	3	[2]
Rotatable Bonds	1	[2]

Spectral Data

2.1. Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) data for Methyl 2-hydroxy-6-methylbenzoate shows characteristic fragmentation patterns. Key mass-to-charge ratio (m/z) peaks are observed at 166 (molecular ion), 134, and 106.[4]

2.2. Infrared (IR) Spectroscopy

The IR spectrum of a related compound, methyl salicylate, shows a broad absorption band due to the O-H stretching of the hydroxyl group, typically around 3200 cm⁻¹. A strong absorption peak corresponding to the C=O stretching of the ester group is expected around 1700 cm⁻¹.

2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of the related methyl salicylate shows distinct signals for the aromatic protons, the hydroxyl proton, and the methyl ester protons. For Methyl 2-hydroxy-6-methylbenzoate, an additional singlet corresponding to the methyl group on the ring would be expected.

• ¹³C NMR: The carbon-13 NMR spectrum of methyl salicylate reveals separate signals for each of the eight carbon atoms in the molecule, reflecting their different chemical environments. The spectrum of Methyl 2-hydroxy-6-methylbenzoate would show an additional signal for the carbon of the ring-attached methyl group.

Synthesis and Purification

A plausible synthetic route for Methyl 2-hydroxy-6-methylbenzoate involves a multi-step process starting from 2-methyl-6-nitrobenzoic acid or its methyl ester.[5]

3.1. Experimental Protocol: A Generalized Synthetic Approach

The synthesis can be broadly divided into the following key steps, as inferred from related patent literature.[5] A detailed, step-by-step protocol for the specific synthesis and purification of the target compound is not available in the public domain.

• Reduction of the Nitro Group: The starting material, 2-methyl-6-nitrobenzoic acid or its methyl ester, undergoes reduction of the nitro group to an amino group. This is typically achieved through catalytic hydrogenation using a catalyst such as palladium on carbon (Pd/C) in a suitable solvent like methanol.[5]

• Diazotization of the Amino Group: The resulting 2-amino-6-methylbenzoic acid (or its ester) is then subjected to diazotization. This reaction is carried out in an acidic medium, typically with nitrous acid (generated in situ from sodium nitrite and a strong acid), to form a diazonium salt.[5]

• Hydrolysis of the Diazonium Salt: The diazonium salt is subsequently hydrolyzed to introduce a hydroxyl group onto the aromatic ring. This is usually achieved by heating the aqueous solution of the diazonium salt.[5]

• Esterification: If the starting material was the carboxylic acid, the final step is the esterification of the carboxylic acid group to form the methyl ester. This can be accomplished by reacting the 2-hydroxy-6-methylbenzoic acid with methanol in the presence of an acid catalyst, such as sulfuric acid.[5]

3.2. Purification

The crude product obtained from the synthesis would likely require purification. Common techniques for purifying organic compounds like Methyl 2-hydroxy-6-methylbenzoate include:

• Extraction: To separate the product from water-soluble impurities.

• Chromatography: Column chromatography using silica gel is a standard method for separating the desired product from byproducts and unreacted starting materials.

• Recrystallization: If the product is a solid at room temperature, recrystallization from a suitable solvent can be an effective purification method.

Biological Activity and Potential Applications

Methyl 2-hydroxy-6-methylbenzoate has been identified as a bioactive molecule with insecticidal properties.[1] It has shown efficacy against ants (formicidae) and has been used as an insecticide in studies involving model organisms like Drosophila melanogaster (fruit fly) and Caenorhabditis elegans (nematode).[1]

The precise mechanism of its insecticidal action and the specific signaling pathways involved have not been fully elucidated in the available literature. However, the insecticidal activity of related benzoate esters suggests potential modes of action such as acting as contact toxicants or fumigants.[6][7]

Given its structural similarity to other biologically active phenolic compounds, Methyl 2-hydroxy-6-methylbenzoate may also warrant investigation for other pharmacological activities.

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Methyl 2-hydroxy-6-methylbenzoate is classified with the following hazards:

• H302: Harmful if swallowed.[4]

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

• H335: May cause respiratory irritation.[4]

Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be observed when handling this compound. Work should be conducted in a well-ventilated area.

Visualizations

Diagram 1: Proposed Synthetic Pathway

Caption: A generalized workflow for the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Diagram 2: Logical Relationship of Properties and Applications

Caption: Interrelation of chemical properties and potential applications.

References

• 1. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 2. chemscene.com [chemscene.com]
• 3. CAS 33528-09-5: Benzoic acid,2-hydroxy-6-methyl-, methyl e… [cymitquimica.com]
• 4. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Physical Properties of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-hydroxy-6-methylbenzoate, an aromatic ester, is a compound of interest in various fields of chemical research, including synthetic organic chemistry and drug discovery. A thorough understanding of its physical properties is fundamental for its application, purification, and characterization. This technical guide provides a comprehensive overview of the key physical and spectroscopic properties of Methyl 2-hydroxy-6-methylbenzoate, along with detailed experimental protocols for their determination.

Core Physical Properties

The physical characteristics of a compound are crucial for its handling, formulation, and integration into chemical processes. The table below summarizes the key physical properties of Methyl 2-hydroxy-6-methylbenzoate.

Property	Value	Source(s)
Molecular Formula	C₉H₁₀O₃	--INVALID-LINK--[1]
Molecular Weight	166.17 g/mol	--INVALID-LINK--[1]
Melting Point	31-32 °C	--INVALID-LINK--[2]
Boiling Point (Predicted)	230.2 ± 20.0 °C	--INVALID-LINK--[2]
Density (Predicted)	1.169 ± 0.06 g/cm³	--INVALID-LINK--[2]
Appearance	White to off-white solid
Solubility	Soluble in ethanol, ether, acetone, and other organic solvents; slightly soluble in water.	--INVALID-LINK--[3]

Spectroscopic Data

Spectroscopic analysis is indispensable for the structural elucidation and identification of organic compounds. The following sections detail the Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopic data for Methyl 2-hydroxy-6-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR)

The ¹H NMR spectrum of a related compound, methyl 2-hydroxybenzoate, shows characteristic signals for the aromatic protons, the methyl ester protons, and the hydroxyl proton. For Methyl 2-hydroxy-6-methylbenzoate, the additional methyl group on the aromatic ring would introduce another singlet in the aliphatic region and influence the chemical shifts and splitting patterns of the aromatic protons. A detailed analysis of the ¹H NMR spectrum of methyl 2-hydroxybenzoate reveals distinct chemical environments for its hydrogen atoms.[4]

¹³C NMR (Carbon-13 NMR)

The ¹³C NMR spectrum of methyl 2-hydroxybenzoate shows eight distinct signals, corresponding to the eight unique carbon environments in the molecule.[5] For Methyl 2-hydroxy-6-methylbenzoate, one would expect nine distinct signals due to the additional methyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The FTIR spectrum of the related compound, methyl 2-hydroxybenzoate, displays characteristic absorption bands.[6]

Wavenumber (cm⁻¹)	Assignment
~3200 (broad)	O-H stretch (hydroxyl group)
~2955	C-H stretch (methyl group)
~1680	C=O stretch (ester carbonyl)
1300-1100	C-O stretch

Experimental Protocols

This section provides detailed methodologies for the determination of the physical and spectroscopic properties of Methyl 2-hydroxy-6-methylbenzoate.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the solid compound melts.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate sample

• Capillary tubes (sealed at one end)

• Melting point apparatus or Thiele tube with heating oil

• Thermometer

Procedure:

• Ensure the sample is dry and finely powdered.

• Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus or attach it to a thermometer and place it in a Thiele tube.

• Heat the sample at a rate of approximately 10-15 °C per minute for a preliminary determination.

• Once a rough melting point is observed, allow the apparatus to cool.

• For an accurate determination, repeat the process with a fresh sample, heating at a slower rate of 1-2 °C per minute as the temperature approaches the previously observed melting point.

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

Determination of Boiling Point (Thiele Tube Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate sample

• Small test tube

• Capillary tube (sealed at one end)

• Thiele tube filled with mineral oil

• Thermometer

• Bunsen burner or other heat source

Procedure:

• Place a small amount of the liquid sample into the small test tube.

• Invert the sealed capillary tube and place it into the test tube with the open end submerged in the liquid.

• Attach the test tube to a thermometer.

• Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the sample is below the oil level.

• Gently heat the side arm of the Thiele tube.

• Observe a stream of bubbles emerging from the open end of the capillary tube as the liquid heats up and its vapor pressure increases.

• When a continuous and rapid stream of bubbles is observed, remove the heat source.

• As the apparatus cools, the bubbling will slow down and stop. The temperature at which the liquid is drawn back into the capillary tube is the boiling point.

Synthesis of Methyl 2-hydroxy-6-methylbenzoate (Fischer Esterification)

Objective: To synthesize Methyl 2-hydroxy-6-methylbenzoate from 2-hydroxy-6-methylbenzoic acid and methanol.

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Methanol (excess)

• Concentrated sulfuric acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-hydroxy-6-methylbenzoic acid in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Attach a reflux condenser and heat the mixture to reflux for a specified period (e.g., 1-2 hours).

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water.

• Extract the aqueous layer with an organic solvent like diethyl ether.

• Wash the combined organic layers with sodium bicarbonate solution to neutralize any unreacted acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the product by a suitable method, such as recrystallization or column chromatography.[7]

Caption: Synthesis of Methyl 2-hydroxy-6-methylbenzoate via Fischer Esterification.

Conclusion

This technical guide has provided a detailed summary of the essential physical and spectroscopic properties of Methyl 2-hydroxy-6-methylbenzoate. The inclusion of standardized experimental protocols offers a practical resource for researchers and professionals in the fields of chemistry and drug development, facilitating the accurate characterization and utilization of this compound. A comprehensive understanding of these fundamental properties is paramount for advancing research and development efforts involving Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-HYDROXY-6-METHYLBENZOIC ACID METHYL ESTER | 33528-09-5 [amp.chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. 1H proton nmr spectrum of methyl 2-hydroxybenzoate C8H8O3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl salicylate 1-H nmr explaining spin-spin coupling for line splitting oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. 13C nmr spectrum of methyl 2-hydroxybenzoate C8H8O3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl salicylate C13 13-C nmr carbon-13 oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. infrared spectrum of methyl 2-hydroxybenzoate C8H8O3 prominent wavenumbers cm-1 detecting ester phenol functional groups present finger print for identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical methodologies employed in the structural elucidation of Methyl 2-hydroxy-6-methylbenzoate. By integrating data from mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy, this document offers a detailed roadmap for the unambiguous identification and characterization of this compound. All quantitative data is presented in clearly structured tables, and detailed experimental protocols for the key analytical techniques are provided.

Molecular Formula and Structure

The initial step in the structure elucidation of any unknown compound is the determination of its molecular formula. For Methyl 2-hydroxy-6-methylbenzoate, this is established as C₉H₁₀O₃.[1][2] This formula provides the foundation for subsequent spectroscopic analysis, allowing for the calculation of the degree of unsaturation and guiding the interpretation of spectral data.

Spectroscopic Data Analysis

The core of structure elucidation lies in the interpretation of spectroscopic data. The following sections detail the analysis of Mass Spectrometry, Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy data for Methyl 2-hydroxy-6-methylbenzoate.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectrum of Methyl 2-hydroxy-6-methylbenzoate exhibits a molecular ion peak ([M]⁺) that confirms the molecular weight of the compound.

Table 1: Mass Spectrometry Data for Methyl 2-hydroxy-6-methylbenzoate

m/z	Interpretation
166	Molecular Ion ([M]⁺)
135	[M - OCH₃]⁺
107	[M - COOCH₃]⁺
77	[C₆H₅]⁺

Data sourced from NIST WebBook.[3]

The fragmentation pattern is consistent with the proposed structure, showing losses of the methoxy group (-OCH₃) and the entire methoxycarbonyl group (-COOCH₃), as well as a peak corresponding to the phenyl group.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Methyl 2-hydroxy-6-methylbenzoate displays characteristic absorption bands that confirm the presence of a hydroxyl group, an ester carbonyl group, and an aromatic ring.

Table 2: Infrared Spectroscopy Data for Methyl 2-hydroxy-6-methylbenzoate

Wavenumber (cm⁻¹)	Functional Group
~3400 (broad)	O-H stretch (hydroxyl)
~1720	C=O stretch (ester)
~1600, ~1480	C=C stretch (aromatic ring)
~1250	C-O stretch (ester)

Note: The exact peak positions can vary slightly based on the sample preparation method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule. For Methyl 2-hydroxy-6-methylbenzoate, nine distinct signals are expected, corresponding to the nine carbon atoms in the structure.

Table 3: Predicted ¹³C NMR Chemical Shifts for Methyl 2-hydroxy-6-methylbenzoate

Chemical Shift (δ, ppm)	Carbon Assignment
~170	C=O (ester)
~160	C-OH (aromatic)
~140	C-CH₃ (aromatic)
~130	CH (aromatic)
~125	C-COOCH₃ (aromatic)
~120	CH (aromatic)
~115	CH (aromatic)
~52	O-CH₃ (ester)
~20	Ar-CH₃

Note: These are predicted chemical shifts based on typical values for similar structures. Experimental data should be obtained for precise assignment.

The ¹H NMR spectrum provides information about the different types of protons and their connectivity. The spectrum of Methyl 2-hydroxy-6-methylbenzoate is expected to show distinct signals for the aromatic protons, the methyl ester protons, the aromatic methyl protons, and the hydroxyl proton.

Table 4: Predicted ¹H NMR Data for Methyl 2-hydroxy-6-methylbenzoate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment
~10-11	Singlet	1H	-OH
~7.2-7.4	Multiplet	1H	Ar-H
~6.7-6.9	Multiplet	2H	Ar-H
~3.9	Singlet	3H	-OCH₃
~2.5	Singlet	3H	Ar-CH₃

Note: These are predicted chemical shifts and multiplicities. The exact appearance of the aromatic proton signals will depend on the coupling constants.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate data acquisition.

Mass Spectrometry (GC-MS)

A standard protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis is as follows:

• Sample Preparation: Dissolve a small amount of Methyl 2-hydroxy-6-methylbenzoate in a volatile solvent such as methanol or dichloromethane to a concentration of approximately 1 mg/mL.

• Instrumentation: Use a GC-MS system equipped with a capillary column suitable for the analysis of aromatic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane column).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Ion Source Temperature: 230 °C.

Infrared (IR) Spectroscopy

A typical protocol for obtaining an IR spectrum using the Attenuated Total Reflectance (ATR) technique is as follows:

• Instrument Setup: Ensure the ATR crystal is clean. Record a background spectrum.

• Sample Application: Place a small amount of the solid Methyl 2-hydroxy-6-methylbenzoate sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the IR spectrum over the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following is a general protocol for acquiring ¹H and ¹³C NMR spectra:

• Sample Preparation: Dissolve 5-10 mg of Methyl 2-hydroxy-6-methylbenzoate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the data by applying a Fourier transform, phasing, and baseline correction.

  • Integrate the signals and determine the chemical shifts and coupling constants.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR to obtain an adequate signal-to-noise ratio.

  • Process the data similarly to the ¹H NMR spectrum to obtain the chemical shifts of the carbon signals.

Conclusion

The combination of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy provides a powerful and comprehensive approach to the structure elucidation of Methyl 2-hydroxy-6-methylbenzoate. The data presented in this guide, along with the detailed experimental protocols, offer a robust framework for the unambiguous identification and characterization of this molecule, which is of significant interest to researchers and professionals in the fields of chemistry and drug development.

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. Benzoic acid, 2-hydroxy-6-methyl-, methyl ester [webbook.nist.gov]

An In-depth Technical Guide to Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-hydroxy-6-methylbenzoate, a significant chemical compound with applications in various scientific domains. This document details its chemical identity, physicochemical properties, and a key synthesis protocol, offering valuable insights for professionals in research and drug development.

Chemical Identity

IUPAC Name: methyl 2-hydroxy-6-methylbenzoate[1]

Synonyms:

• Methyl 6-methylsalicylate[1]

• Benzoic acid, 2-hydroxy-6-methyl-, methyl ester[1]

• 2,6-Cresotic acid, methyl ester[1]

• 2-HYDROXY-6-METHYLBENZOIC ACID METHYL ESTER[1]

• Methyl salicylate impurity L[1]

Physicochemical Properties

The following table summarizes the key quantitative data for Methyl 2-hydroxy-6-methylbenzoate.

Property	Value	Source
Molecular Formula	C₉H₁₀O₃	[1][2][3]
Molecular Weight	166.17 g/mol	[1][3]
CAS Number	33528-09-5	[1][2]
Appearance	Powder	[3]
Topological Polar Surface Area (TPSA)	46.53 Ų	[2]
LogP	1.48722	[2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	3	[2]
Rotatable Bonds	1	[2]

Experimental Protocols

Synthesis of Methyl 2-hydroxy-6-methylbenzoate

A documented method for the synthesis of Methyl 2-hydroxy-6-methylbenzoate involves a multi-step process starting from 2-methyl-6-nitrobenzoic acid or its methyl ester. This process is a key part of the synthesis of 2-methoxy-6-methylbenzoic acid.[4]

Step 1: Reduction Hydrogenation Reaction

• Raw Material: 2-methyl-6-nitrobenzoic acid or 2-methyl-6-nitrobenzoic acid methyl ester.

• Solvent: Methanol.

• Hydrogen Source: Hydrogen gas.

• Catalyst: Palladium on carbon (Pd/C) or Platinum on carbon (Pt/C).

• Product: 2-amino-6-methylbenzoic acid or 2-amino-6-methylbenzoic acid methyl ester.

• Procedure: The raw material is subjected to hydrogenation reduction in methanol using the specified catalyst.[4]

Step 2: Diazotization, Hydrolysis, and Esterification (One-Pot Reaction)

• Raw Material: The product from the reduction step.

• Solvent: Methanol.

• Reagent: A diazotization reagent.

• Product: Methyl 2-hydroxy-6-methylbenzoate.

• Procedure: The amino--intermediate undergoes a one-pot reaction involving diazotization, followed by hydrolysis and esterification in a methanol solvent to yield the target compound.[4]

The crude product obtained from this process is often a mixture containing both Methyl 2-hydroxy-6-methylbenzoate and Methyl 2-methoxy-6-methylbenzoate, which can then be separated or used directly in subsequent methylation reactions.[4]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Methyl 2-hydroxy-6-methylbenzoate as described in the experimental protocol.

Caption: Synthesis workflow for Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 4. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

An In-depth Technical Guide to Methyl 2-hydroxy-6-methylbenzoate (CAS: 33528-09-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxy-6-methylbenzoate, a substituted derivative of methyl salicylate, is a chemical compound with emerging interest in various scientific domains. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, extensive spectroscopic analysis, and a review of its known biological activities. The information is curated to support research and development activities, offering a foundational understanding of this compound for further investigation.

Chemical and Physical Properties

Methyl 2-hydroxy-6-methylbenzoate is a solid at room temperature.[1] It is characterized by the molecular formula C₉H₁₀O₃ and a molecular weight of 166.18 g/mol .[2] This compound is soluble in organic solvents but has limited solubility in water.

Table 1: Physicochemical Properties of Methyl 2-hydroxy-6-methylbenzoate

Property	Value	Reference
CAS Number	33528-09-5	[2]
Molecular Formula	C₉H₁₀O₃	[2]
Molecular Weight	166.18 g/mol	[2]
Physical Form	Solid	[1]
Purity	≥96%	[2]
Topological Polar Surface Area (TPSA)	46.53 Ų	[2]
logP	1.48722	[2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	3	[2]
Rotatable Bonds	1	[2]

Synthesis

The primary method for the synthesis of Methyl 2-hydroxy-6-methylbenzoate is the Fischer esterification of 2-hydroxy-6-methylbenzoic acid with methanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol describes the synthesis of Methyl 2-hydroxy-6-methylbenzoate from 2-hydroxy-6-methylbenzoic acid and methanol using sulfuric acid as a catalyst.

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexane

Procedure:

• To a solution of 2-hydroxy-6-methylbenzoic acid (1.0 equivalent) in anhydrous methanol (10-20 equivalents), slowly add concentrated sulfuric acid (0.1-0.2 equivalents) while cooling in an ice bath.

• The reaction mixture is then heated to reflux and stirred for 4-6 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, the excess methanol is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed sequentially with water, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude product.

• The crude Methyl 2-hydroxy-6-methylbenzoate is purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Diagram 1: Synthetic Pathway for Methyl 2-hydroxy-6-methylbenzoate

Caption: Fischer esterification of 2-hydroxy-6-methylbenzoic acid.

Spectroscopic Data

The structure of Methyl 2-hydroxy-6-methylbenzoate has been confirmed by various spectroscopic techniques.

¹H NMR Spectroscopy

Table 2: ¹H NMR Spectroscopic Data for Methyl 2-hydroxy-6-methylbenzoate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10.74	Singlet	1H	Ar-OH
~7.2-7.4	Multiplet	1H	Ar-H
~6.7-6.9	Multiplet	2H	Ar-H
3.93	Singlet	3H	-OCH₃
~2.4	Singlet	3H	Ar-CH₃

Note: The exact chemical shifts of the aromatic protons may vary depending on the solvent and concentration.

¹³C NMR Spectroscopy

Table 3: ¹³C NMR Spectroscopic Data for Methyl 2-hydroxy-6-methylbenzoate

Chemical Shift (ppm)	Assignment
~170	C=O (ester)
~160	C-OH
~138	C-CH₃
~130-135	Ar-C
~115-125	Ar-C
~110	Ar-C
~52	-OCH₃
~20	Ar-CH₃

Note: The exact chemical shifts may vary depending on the solvent and concentration.

Infrared (IR) Spectroscopy

Table 4: IR Spectroscopic Data for Methyl 2-hydroxy-6-methylbenzoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3200	Broad	O-H stretch (hydroxyl)
~2955	Medium	C-H stretch (methyl)
~1680	Strong	C=O stretch (ester)
~1600-1450	Medium	C=C stretch (aromatic ring)
~1300-1100	Strong	C-O stretch

Mass Spectrometry

The mass spectrum of Methyl 2-hydroxy-6-methylbenzoate shows a molecular ion peak [M]⁺ at m/z 166.[2]

Table 5: Key Fragments in the Mass Spectrum of Methyl 2-hydroxy-6-methylbenzoate

m/z	Possible Fragment
166	[C₉H₁₀O₃]⁺ (Molecular Ion)
134	[M - CH₃OH]⁺
106	[M - COOCH₃ - H]⁺

Biological Activity

While specific studies on the biological activity of Methyl 2-hydroxy-6-methylbenzoate are limited, research on related hydroxybenzoate derivatives suggests potential antimicrobial and antifungal properties. Further investigation is required to fully elucidate the biological profile of this compound.

Diagram 2: General Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for determining antimicrobial activity.

Safety and Handling

Methyl 2-hydroxy-6-methylbenzoate is classified as an irritant and is harmful if swallowed.[2] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

This technical guide provides a comprehensive summary of the available information on Methyl 2-hydroxy-6-methylbenzoate (CAS 33528-09-5). The detailed data on its physicochemical properties, synthesis, and spectroscopic characteristics serve as a valuable resource for researchers. While preliminary indications from related compounds suggest potential biological activity, further dedicated studies are necessary to explore its therapeutic and other applications. The provided experimental frameworks can guide future research in these areas.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]

The Natural Occurrence of Methyl 2-hydroxy-6-methylbenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is a naturally occurring phenolic compound with significant biological activity, notably as a semiochemical in insects. This technical guide provides a comprehensive overview of its natural sources, with a focus on its role as an insect pheromone. It details the experimental protocols for the isolation, identification, and quantification of this compound from natural sources and presents a hypothesized biosynthetic pathway based on current scientific understanding. This document is intended to be a valuable resource for researchers in the fields of chemical ecology, natural product chemistry, and drug development.

Natural Occurrence

Methyl 2-hydroxy-6-methylbenzoate has been identified as a key semiochemical in several insect species, primarily ants. Its primary role is in chemical communication, functioning as both a trail and a sex pheromone.

In Insects

The most well-documented occurrences of Methyl 2-hydroxy-6-methylbenzoate are in the context of insect chemical communication.

• As a Trail Pheromone in Mayriella overbecki : This myrmicine ant utilizes Methyl 2-hydroxy-6-methylbenzoate as a crucial component of its trail pheromone, which originates from the poison gland. Notably, of the ten compounds identified in the poison gland secretions, only Methyl 2-hydroxy-6-methylbenzoate was found to elicit trail-following behavior in foraging and nest emigration activities.

• As a Sex Pheromone in Polyergus rufescens : In the slave-making ant Polyergus rufescens, Methyl 2-hydroxy-6-methylbenzoate is the major component of the mandibular gland secretion of queens, where it functions as a sex pheromone to attract males.

Quantitative Data

While precise quantitative data with statistical analysis is limited in the available literature, the relative abundance of Methyl 2-hydroxy-6-methylbenzoate in the specified glands has been reported.

Organism	Gland/Source	Compound	Relative Abundance	Role
Polyergus rufescens (Queen)	Mandibular Gland	Methyl 2-hydroxy-6-methylbenzoate	Major Component	Sex Pheromone
Mayriella overbecki (Worker)	Poison Gland	Methyl 2-hydroxy-6-methylbenzoate	Active Component	Trail Pheromone

Experimental Protocols

The isolation and identification of Methyl 2-hydroxy-6-methylbenzoate from insect sources typically involve the extraction of glandular contents followed by chromatographic and spectrometric analysis.

Gland Extraction

Two primary methods are employed for the extraction of glandular secretions:

• Solvent Extraction: This method involves the dissection of the target glands (e.g., mandibular or poison glands) from the insect under a microscope. The dissected glands are then immersed in a suitable organic solvent, such as hexane or dichloromethane, to extract the volatile and semi-volatile compounds. The resulting extract can be concentrated and directly analyzed.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique that uses a fused-silica fiber coated with a stationary phase to adsorb volatile and semi-volatile compounds from the headspace of a sample or directly from the gland. The adsorbed compounds are then thermally desorbed into the injection port of a gas chromatograph.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the cornerstone technique for the separation and identification of volatile and semi-volatile compounds like Methyl 2-hydroxy-6-methylbenzoate from complex natural extracts.

Typical GC-MS Parameters:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.

  • Carrier Gas: Helium at a constant flow rate of approximately 1 mL/min.

  • Oven Temperature Program: An initial temperature of around 40-60°C is held for a few minutes, followed by a ramp of 5-10°C/min to a final temperature of 250-280°C, which is then held for several minutes.

  • Injector: Splitless mode is often used for trace analysis. The injector temperature is typically set to 250°C.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-500.

  • Identification: The identification of Methyl 2-hydroxy-6-methylbenzoate is achieved by comparing its mass spectrum and retention time with that of an authentic standard. The mass spectrum is characterized by a molecular ion peak (M+) at m/z 166 and characteristic fragment ions.

Experimental Workflow Diagram

Caption: Workflow for the extraction and identification of Methyl 2-hydroxy-6-methylbenzoate.

Biosynthetic Pathway

The complete biosynthetic pathway of Methyl 2-hydroxy-6-methylbenzoate in insects has not been fully elucidated. However, based on known pathways for similar compounds in other organisms, a plausible route can be hypothesized. The proposed pathway involves two key steps: the synthesis of the precursor, 6-methylsalicylic acid, followed by its methylation.

Hypothesized Biosynthesis of 6-Methylsalicylic Acid

It is likely that 6-methylsalicylic acid is synthesized via a polyketide synthase (PKS) pathway, similar to its biosynthesis in fungi like Penicillium patulum. PKS enzymes catalyze the iterative condensation of small carboxylic acid units to produce a polyketide chain, which then undergoes cyclization and aromatization to form the final product. In insects, this process could be carried out by an endogenous PKS or by a microbial symbiont.

Methylation of 6-Methylsalicylic Acid

The final step in the biosynthesis is the methylation of the carboxylic acid group of 6-methylsalicylic acid to form the methyl ester. This reaction is likely catalyzed by an O-methyltransferase (OMT), which utilizes S-adenosyl-L-methionine (SAM) as the methyl donor. While a specific 6-methylsalicylic acid methyltransferase has not yet been identified in insects, OMTs that act on various phenolic compounds are known to be present in these organisms.

Proposed Biosynthetic Pathway Diagram

Caption: Hypothesized biosynthetic pathway of Methyl 2-hydroxy-6-methylbenzoate.

Conclusion

Methyl 2-hydroxy-6-methylbenzoate is a naturally occurring compound with a defined and critical role in the chemical communication of certain insect species. This guide has summarized its known natural occurrences, provided detailed experimental protocols for its analysis, and proposed a logical biosynthetic pathway. Further research is warranted to precisely quantify its concentration in natural sources and to fully elucidate the enzymatic machinery responsible for its biosynthesis in insects. Such knowledge will not only advance our understanding of chemical ecology but may also open avenues for the development of novel pest management strategies and other biotechnological applications.

Unveiling the Bioactivity of Methyl 2-hydroxy-6-methylbenzoate: A Technical Guide to Screening and Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxy-6-methylbenzoate, a derivative of salicylic acid, presents a compelling scaffold for biological investigation. This technical guide provides a comprehensive overview of the methodologies and experimental protocols required for the systematic screening of its biological activities. While quantitative data for this specific compound remains limited in publicly available literature, this document extrapolates from established knowledge of closely related salicylate derivatives to propose a robust framework for its evaluation. This guide details protocols for assessing its potential antimicrobial, anti-inflammatory, and anticancer properties, and explores the potential signaling pathways it may modulate. All quantitative data from analogous compounds are summarized for comparative analysis, and key experimental workflows and signaling pathways are visualized using Graphviz diagrams to facilitate understanding.

Introduction

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is an aromatic ester with a structural resemblance to salicylic acid, the primary metabolite of the widely used nonsteroidal anti-inflammatory drug (NSAID), aspirin. The salicylate scaffold is a well-established pharmacophore known to exhibit a wide range of biological activities. Derivatives of salicylic acid have been extensively studied for their anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer properties. The addition of a methyl group at the 6-position of the benzene ring in methyl 2-hydroxy-6-methylbenzoate may influence its physicochemical properties, such as lipophilicity and steric hindrance, potentially modulating its biological activity and target interactions.

This guide serves as a foundational resource for researchers embarking on the biological activity screening of methyl 2-hydroxy-6-methylbenzoate. It provides detailed experimental protocols, illustrative data from related compounds, and visual representations of key biological processes to aid in the design and execution of a comprehensive screening cascade.

Potential Biological Activities and Underlying Mechanisms

Based on the known activities of structurally similar salicylate derivatives, methyl 2-hydroxy-6-methylbenzoate is hypothesized to possess the following biological properties:

Antimicrobial Activity

Benzoate derivatives are recognized for their antimicrobial properties. The proposed mechanism often involves the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with nutrient transport.

Anti-inflammatory Activity

Salicylates are renowned for their anti-inflammatory effects, primarily mediated through the inhibition of cyclooxygenase (COX) enzymes, which are key to prostaglandin synthesis.[1] Additionally, salicylates can modulate inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Anticancer Activity

Certain benzoate esters have demonstrated potential as anticancer agents. The proposed mechanisms are diverse and can include the induction of apoptosis, cell cycle arrest, and the inhibition of signaling pathways crucial for cancer cell proliferation and survival.

Experimental Protocols for Biological Activity Screening

This section outlines detailed protocols for the in vitro screening of methyl 2-hydroxy-6-methylbenzoate for its potential antimicrobial, anti-inflammatory, and anticancer activities.

Antimicrobial Activity Assays

A fundamental step in antimicrobial screening is the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a commonly used technique.

Protocol:

• Preparation of Stock Solution: Prepare a stock solution of methyl 2-hydroxy-6-methylbenzoate in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) at a concentration of 10 mg/mL.

• Preparation of Microbial Inoculum: Culture the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli) in appropriate broth medium overnight at 37°C. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution with the appropriate broth medium to achieve a range of concentrations (e.g., 512 µg/mL to 1 µg/mL).

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth is observed.

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol:

• Subculturing: Following the MIC determination, take an aliquot (e.g., 10 µL) from each well that showed no visible growth.

• Plating: Spread the aliquot onto a fresh agar plate.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Determination of MBC: The MBC is the lowest concentration that results in no bacterial growth on the agar plate.

Figure 1: Experimental workflow for MIC and MBC assays.

Anti-inflammatory Activity Assay

The anti-inflammatory potential can be assessed by measuring the inhibition of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of methyl 2-hydroxy-6-methylbenzoate for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control (cells + media), a negative control (cells + LPS), and a positive control (cells + LPS + a known anti-inflammatory drug, e.g., dexamethasone).

• Nitrite Measurement: After incubation, collect the cell culture supernatant. Determine the concentration of nitrite (a stable product of NO) using the Griess reagent system.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Figure 2: Experimental workflow for the NO production assay.

Anticancer Activity Assays

The cytotoxic effect of the compound on cancer cells can be evaluated using assays that measure cell viability.

This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer cells, A549 lung cancer cells) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of methyl 2-hydroxy-6-methylbenzoate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Potential Signaling Pathways

The biological effects of methyl 2-hydroxy-6-methylbenzoate are likely mediated through the modulation of key signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. Salicylates have been shown to inhibit this pathway.

Figure 3: Simplified NF-κB signaling pathway and potential inhibition.

MAPK Signaling Pathway

The MAPK pathway is another crucial signaling cascade involved in inflammation and cell proliferation. It consists of a series of protein kinases that are sequentially activated. Salicylates can interfere with this pathway, leading to a reduction in inflammatory responses.

Figure 4: Simplified MAPK signaling pathway and potential inhibition.

Data Presentation: Illustrative Quantitative Data from Related Compounds

Table 1: Illustrative Antimicrobial Activity of Benzoate Derivatives

Compound	Organism	MIC (µg/mL)
Methyl Paraben	Escherichia coli	1000
Methyl Paraben	Staphylococcus aureus	500
Salicylic Acid	Staphylococcus aureus	62.5
Salicylic Acid	Candida albicans	125

Table 2: Illustrative Anti-inflammatory Activity of Salicylate Derivatives

Compound	Assay	Cell Line	IC₅₀ (µM)
Methyl Salicylate	NO Production	RAW 264.7	>100
Acetylsalicylic Acid	COX-1 Inhibition	-	166
Acetylsalicylic Acid	COX-2 Inhibition	-	344

Table 3: Illustrative Anticancer Activity of Benzoate Derivatives

Compound	Cell Line	Assay	IC₅₀ (µM)
Methyl 2-(4-hydroxy-3-methoxyphenyl)benzoate	MCF-7 (Breast)	MTT	15.2
Methyl 2-(4-hydroxy-3-methoxyphenyl)benzoate	A549 (Lung)	MTT	21.8

Conclusion

Methyl 2-hydroxy-6-methylbenzoate represents a promising, yet underexplored, molecule with the potential for significant biological activity. This technical guide provides a comprehensive framework for its systematic screening, encompassing detailed experimental protocols for antimicrobial, anti-inflammatory, and anticancer assays. The included visualizations of experimental workflows and signaling pathways, along with comparative data from related compounds, offer a robust starting point for researchers. Further investigation into this compound is warranted to fully elucidate its therapeutic potential and mechanism of action. The methodologies outlined herein will facilitate a thorough and efficient evaluation, paving the way for potential new discoveries in drug development.

References

• 1. Aspirin - Wikipedia [en.wikipedia.org]

Unlocking the Therapeutic Potential of Methyl 2-hydroxy-6-methylbenzoate: A Technical Guide for Researchers

An In-depth Exploration of a Promising Bioactive Scaffold for Drug Discovery and Development

Methyl 2-hydroxy-6-methylbenzoate, a distinct ester of 6-methylsalicylic acid, presents a compelling yet underexplored scaffold for therapeutic innovation. While direct and extensive research on this specific molecule is nascent, its structural relationship to well-characterized bioactive compounds, including methyl salicylate and its biosynthetic precursor 6-methylsalicylic acid, provides a strong rationale for its investigation as a potential therapeutic agent. This technical guide offers a comprehensive overview of the potential therapeutic applications of Methyl 2-hydroxy-6-methylbenzoate, supported by data from structurally analogous compounds and detailed experimental protocols to facilitate future research.

Physicochemical Properties

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, possesses the molecular formula C₉H₁₀O₃ and a molecular weight of 166.17 g/mol .[1] Its chemical structure features a benzene ring substituted with a hydroxyl group, a methyl group, and a methyl ester group. These functional groups are pivotal in defining its chemical reactivity and potential biological interactions.

Property	Value	Reference
Molecular Formula	C₉H₁₀O₃	[1]
Molecular Weight	166.17 g/mol	[1]
IUPAC Name	methyl 2-hydroxy-6-methylbenzoate	[1]
Synonyms	Methyl 6-methylsalicylate, 2,6-Cresotic acid, methyl ester	[1]
CAS Number	33528-09-5

Potential Therapeutic Applications

Based on the biological activities of structurally related compounds, Methyl 2-hydroxy-6-methylbenzoate is a promising candidate for investigation in several therapeutic areas.

Antimicrobial Activity

The benzoate scaffold is a well-established pharmacophore in antimicrobial agents. Notably, Methyl 2-hydroxy-6-methylbenzoate has been reported to be effective against insects in model organisms such as Drosophila melanogaster and Caenorhabditis elegans.[2] This suggests a potential for broader antimicrobial applications. The evaluation of its activity against a panel of pathogenic bacteria and fungi is a critical next step.

Anti-inflammatory Effects

The structural isomer of the target compound, methyl salicylate (methyl 2-hydroxybenzoate), is a widely used topical anti-inflammatory agent.[3] The anti-inflammatory effects of salicylates are often attributed to their ability to inhibit cyclooxygenase (COX) enzymes and modulate the NF-κB signaling pathway.[4][5][6] Given these precedents, it is highly probable that Methyl 2-hydroxy-6-methylbenzoate also possesses anti-inflammatory properties.

Anticancer Potential

The biosynthetic precursor to Methyl 2-hydroxy-6-methylbenzoate, 6-methylsalicylic acid, is a key structural component of various antibiotic and anticancer agents.[7] Furthermore, studies on alkylated salicylic acid derivatives, including methyl salicylate, have demonstrated cytotoxic activity against cancer cell lines, such as HeLa cells.[8] These findings provide a strong impetus for evaluating the cytotoxic and antiproliferative effects of Methyl 2-hydroxy-6-methylbenzoate against a range of human cancer cell lines.

Proposed Mechanisms of Action and Signaling Pathways

The therapeutic potential of Methyl 2-hydroxy-6-methylbenzoate is likely mediated through the modulation of key signaling pathways implicated in inflammation and cancer. Based on the known mechanisms of related salicylate and benzoate compounds, the following pathways are proposed as primary targets for investigation.

Inhibition of the Cyclooxygenase (COX) Pathway

A primary mechanism for the anti-inflammatory action of salicylates is the inhibition of COX-1 and COX-2 enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins from arachidonic acid.[3]

Proposed inhibition of the COX pathway by Methyl 2-hydroxy-6-methylbenzoate.

Modulation of the NF-κB Signaling Pathway

The transcription factor NF-κB is a critical regulator of genes involved in inflammation and cell survival. Salicylates have been shown to inhibit the activation of NF-κB by preventing the degradation of its inhibitor, IκB.[4][5][9]

Proposed modulation of the NF-κB signaling pathway.

Experimental Protocols

To facilitate the investigation of Methyl 2-hydroxy-6-methylbenzoate, this section provides detailed methodologies for key in vitro assays.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the broth microdilution method to determine the MIC of the compound against various microorganisms.[10]

Materials:

• Test microorganism (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Stock solution of Methyl 2-hydroxy-6-methylbenzoate in a suitable solvent (e.g., DMSO)

• Sterile 96-well microtiter plates

Procedure:

• Prepare a standardized inoculum of the test microorganism (approximately 5 x 10⁵ CFU/mL).

• Dispense sterile MHB into all wells of a 96-well plate.

• Perform serial two-fold dilutions of the compound stock solution across the wells.

• Add the standardized inoculum to each well.

• Include a positive control (broth and inoculum) and a negative control (broth only).

• Incubate the plate at 37°C for 16-20 hours.

• The MIC is the lowest concentration of the compound with no visible microbial growth.

Experimental workflow for MIC determination.

In Vitro Anti-inflammatory Assay

This protocol describes the measurement of pro-inflammatory cytokines in LPS-stimulated macrophages.[3][11]

Materials:

• RAW264.7 macrophage cell line

• DMEM supplemented with 10% FBS

• Lipopolysaccharide (LPS)

• Methyl 2-hydroxy-6-methylbenzoate

• ELISA kits for TNF-α and IL-6

Procedure:

• Seed RAW264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the compound for 2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 22 hours.

• Collect the cell culture supernatant.

• Measure the concentrations of TNF-α and IL-6 in the supernatant using ELISA kits.

Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of the compound against COX-1 and COX-2.[12][13]

Materials:

• COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric substrate (e.g., TMPD)

• Assay buffer

• Methyl 2-hydroxy-6-methylbenzoate

Procedure:

• In a 96-well plate, add assay buffer, heme, and the COX enzyme (COX-1 or COX-2).

• Add the test compound at various concentrations.

• Incubate for a specified time at 25°C.

• Initiate the reaction by adding the colorimetric and arachidonic acid substrates.

• Measure the absorbance at the appropriate wavelength to determine enzyme activity.

• Calculate the percentage of inhibition relative to a control without the inhibitor.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compound on cancer cell lines.[8][14]

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Complete growth medium

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO)

• Methyl 2-hydroxy-6-methylbenzoate

Procedure:

• Seed cancer cells in a 96-well plate and allow them to attach.

• Treat the cells with various concentrations of the compound for a specified duration (e.g., 24-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

• Add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at approximately 570 nm.

• Calculate the percentage of cell viability relative to untreated control cells to determine the IC50 value.

Quantitative Data from Structurally Related Compounds

While quantitative data for Methyl 2-hydroxy-6-methylbenzoate is not yet available, the following tables summarize data from related compounds to provide a benchmark for future studies.

Table 1: In Vitro Cytotoxicity of Salicylic Acid Derivatives against HeLa Cells [8]

Compound	IC50 (µg/mL)
Salicylic Acid	39.968
Methyl Salicylate	14.096
Ethyl Salicylate	15.537
Butyl Salicylate	0.280
Isoamyl Salicylate	10.519
Octyl Salicylate	28.882

Table 2: Minimum Inhibitory Concentrations (MICs) of Methyl 2,3-dihydroxybenzoate [15]

Microorganism	MIC (µg/mL)
Botrytis cinerea	32
Rhizoctonia solani	32
Fusarium oxysporum f.sp lycopersici	64

Conclusion and Future Directions

Methyl 2-hydroxy-6-methylbenzoate represents a promising, yet largely untapped, resource for the development of new therapeutic agents. Its structural similarity to compounds with known antimicrobial, anti-inflammatory, and anticancer activities provides a solid foundation for its further investigation. The experimental protocols and potential mechanisms of action outlined in this guide are intended to serve as a roadmap for researchers to systematically evaluate the therapeutic potential of this intriguing molecule. Future studies should focus on synthesizing and purifying the compound, followed by a comprehensive screening of its biological activities using the assays described herein. Elucidation of its precise mechanisms of action and in vivo efficacy studies will be crucial for advancing this compound through the drug discovery pipeline.

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of NF-kappa B by sodium salicylate and aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The anti-inflammatory agents aspirin and salicylate inhibit the activity of I(kappa)B kinase-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aspirin - Wikipedia [en.wikipedia.org]
• 7. Synthesis and in vitro anticancer activity of 6,7-methylenedioxy (or 5-hydroxy-6-methoxy)-2-(substituted selenophenyl)quinolin-4-one analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scialert.net [scialert.net]
• 9. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. japsonline.com [japsonline.com]
• 15. Isolation and antifungal activity of methyl 2,3-dihydroxybenzoate from Paenibacillus elgii HOA73 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl 2-hydroxy-6-methylbenzoate Derivatives and Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxy-6-methylbenzoate, a derivative of salicylic acid, and its analogues represent a class of compounds with significant potential in medicinal chemistry. Their structural similarity to known bioactive molecules suggests a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. This technical guide provides a comprehensive overview of the synthesis, biological activities, and potential mechanisms of action of these compounds. Detailed experimental protocols for synthesis and biological evaluation are presented, alongside a summary of quantitative activity data from structurally related molecules to inform future drug discovery and development efforts.

Introduction

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, belongs to the family of o-hydroxybenzoic acid esters.[1][2] These compounds are of significant interest due to their prevalence in natural products and their versatile chemical scaffold, which allows for the synthesis of a diverse range of derivatives. The core structure, featuring a hydroxyl group and a methyl ester ortho to each other on a benzene ring, is a common pharmacophore in many biologically active molecules.[3] This guide will explore the synthesis of derivatives and analogues of this core structure, their reported biological activities with a focus on quantitative data, and the signaling pathways they may modulate.

Synthetic Methodologies

The synthesis of methyl 2-hydroxy-6-methylbenzoate derivatives can be achieved through several established organic chemistry reactions. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Esterification

A primary method for synthesizing the core structure is the Fischer esterification of the corresponding carboxylic acid, 2-hydroxy-6-methylbenzoic acid, in the presence of an acid catalyst and methanol.[4]

Synthesis of Derivatives

Derivatives can be synthesized starting from methyl 2-hydroxy-6-methylbenzoate or by using substituted precursors. A general synthesis process starting from 2-methyl-6-nitrobenzoic acid involves reduction, diazotization, hydrolysis, esterification, and subsequent methylation to yield 2-methoxy-6-methylbenzoic acid.[5]

Experimental Protocol: Synthesis of 2-methoxy-6-methylbenzoic acid [5]

• Reduction Hydrogenation: 2-methyl-6-nitrobenzoic acid is dissolved in methanol with a palladium or platinum carbon catalyst. The mixture is subjected to hydrogenation at 60-90°C under 0.5-1.5 MPa of hydrogen pressure to yield 2-amino-6-methylbenzoic acid.

• Diazotization, Hydrolysis, and Esterification (One-Pot Reaction): The resulting 2-amino-6-methylbenzoic acid in methanol is treated with a diazotization reagent at 0-5°C. The temperature is then raised to 50-66°C and maintained for 4-16 hours to produce methyl 2-hydroxy-6-methylbenzoate.

• Methylation: The obtained methyl 2-hydroxy-6-methylbenzoate is reacted with a methylating agent, such as dimethyl sulfate, in the presence of a base at 30-45°C for 1-2 hours to yield methyl 2-methoxy-6-methylbenzoate.

• Hydrolysis: The methyl 2-methoxy-6-methylbenzoate is hydrolyzed by heating with an aqueous base at 80-100°C. After cooling, the pH is adjusted to 1-3 with acid to precipitate the final product, 2-methoxy-6-methylbenzoic acid.

Synthesis of Analogues via Cross-Coupling Reactions

For analogues with a biphenyl scaffold, such as methyl 2-(3-hydroxyphenyl)benzoate, the Suzuki-Miyaura cross-coupling reaction is a highly efficient method.[4]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling for Biphenyl Analogues [4]

• Reaction Setup: In a reaction vessel, combine the aryl halide (e.g., methyl 2-bromobenzoate) (1.0 eq), the boronic acid (e.g., 3-hydroxyphenylboronic acid) (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (0.01-0.05 eq), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 eq).

• Degassing: De-gas the vessel by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent or solvent mixture (e.g., Toluene, Dioxane, or DMF/water).

• Reaction: Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography.

Biological Activities and Quantitative Data

Derivatives and analogues of methyl 2-hydroxy-6-methylbenzoate have shown a range of biological activities. The following tables summarize the quantitative data for some of these compounds.

Anticancer Activity

Compound/Derivative Class	Cell Line	Activity	IC₅₀ (µM)	Reference
Methyl 2-(-5-fluoro-2-hydroxyphenyl)-1H-benzo[d]imidazole-5-carboxylate (MBIC)	MCF-7 (Breast Cancer)	Cytotoxicity	0.73	[3]
Methyl 2-(-5-fluoro-2-hydroxyphenyl)-1H-benzo[d]imidazole-5-carboxylate (MBIC)	MDA-MB-231 (Breast Cancer)	Cytotoxicity	20.4	[3]
6,7-methylenedioxy-2-(5-methylselenophen-2-yl)quinolin-4-one	MDA-MB-435 (Melanoma)	Inhibitory Activity	Potent and Selective	[6]
Aminobenzylnaphthols (MMZ compounds)	BxPC-3 (Pancreatic Cancer)	Cytotoxicity	Varies (5-400 µM range tested)	[7]
Aminobenzylnaphthols (MMZ compounds)	HT-29 (Colorectal Cancer)	Cytotoxicity	Varies (5-400 µM range tested)	[7]

Antimicrobial and Antifungal Activity

Compound/Derivative Class	Organism	Activity	MIC (µg/mL)	Reference
Methyl 3-methyl-4-nitrobenzoate	Candida guilliermondii	Antifungal	39 (as µM)	[3]
Methyl 2,4-dihydroxy-6-n-pentylbenzoate	Cladosporium sphaerospermum	Antifungal	2.5	[8]
Methylsulfanyl-triazoloquinazoline derivatives	S. aureus, B. subtilis, P. aeruginosa, E. coli	Antibacterial	6.25 - 12.50	[9]
Salsola kali ethanolic extract	Rhizoctonia solani	Antifungal	60.4% inhibition at 5000 µg/mL	[10]
6-Methylcoumarin	Valsa mali	Antifungal	EC₅₀ = 185.49	[11]

Enzyme Inhibitory Activity

Compound/Derivative Class	Enzyme	Activity	IC₅₀ (µM)	Reference
Methyl 4-amino benzoate derivatives	Glucose 6-phosphate dehydrogenase (G6PD)	Inhibition	100.8 - 430.8	[12]
Methyl 4-amino benzoate derivatives	6-phosphogluconate dehydrogenase (6PGD)	Inhibition	206 - 693.2	[12]
Urolithin and reduced urolithin derivatives	Tyrosinase	Inhibition	4.14 - 18.09	[13]
2-(Acetyloxy)-6-methylbenzoic acid (6-methylaspirin)	Cyclooxygenase (COX)	Predicted Inhibition	Data limited	[14]
New derivative 3 (from biotransformation)	Urease	Inhibition	10.2	[15]

Experimental Protocols for Biological Evaluation

In Vitro Anticancer Activity (MTT Assay)[7]

• Cell Seeding: Seed cancer cells (e.g., BxPC-3, HT-29) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 5-400 µM) and a vehicle control. Incubate for a specified period (e.g., 24 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Antimicrobial Activity (Broth Microdilution Method)[9]

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., bacteria or fungi) in a suitable broth.

• Serial Dilution: Serially dilute the test compounds in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include positive (microorganism without compound) and negative (broth only) controls.

• Incubation: Incubate the plates under appropriate conditions (temperature and time) for the specific microorganism.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Enzyme Inhibition Assay (General Protocol)[14]

• Enzyme and Substrate Preparation: Prepare solutions of the target enzyme and its specific substrate in an appropriate buffer.

• Inhibitor Preparation: Prepare serial dilutions of the test compound.

• Reaction Initiation: In a microplate, add the enzyme, the test compound at various concentrations, and pre-incubate for a specific time. Initiate the reaction by adding the substrate.

• Signal Detection: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader. The detection method will depend on the specific enzyme and substrate used.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Signaling Pathways and Mechanisms of Action

The biological activities of methyl 2-hydroxy-6-methylbenzoate derivatives and analogues can be attributed to their interaction with various cellular signaling pathways.

Anti-inflammatory Action via COX Inhibition

Derivatives of salicylic acid, such as aspirin and its analogue 6-methylaspirin, are known to inhibit cyclooxygenase (COX) enzymes.[14] COX-1 and COX-2 are key enzymes in the arachidonic acid pathway, responsible for the synthesis of prostaglandins, which are mediators of inflammation. By inhibiting these enzymes, these compounds can reduce inflammation.

Caption: Inhibition of the Arachidonic Acid Pathway by a Salicylate Derivative.

Plant Defense Signaling via Methyl Salicylate

Methyl salicylate (MeSA) plays a crucial role as a mobile signal in establishing Systemic Acquired Resistance (SAR) in plants, a form of long-distance defense signaling.[8] Following pathogen infection, salicylic acid (SA) is converted to MeSA, which is transported to distal tissues. There, it is converted back to SA to activate defense responses.[16] The glucosylation of MeSA can negatively regulate this pathway by inactivating the mobile signal.[8][17]

Caption: Methyl Salicylate Signaling in Plant Systemic Acquired Resistance.

Experimental and Logical Workflow

A typical workflow for the investigation of novel methyl 2-hydroxy-6-methylbenzoate derivatives involves synthesis, characterization, and a tiered biological screening process.

Caption: General Workflow for Drug Discovery with Methyl 2-hydroxy-6-methylbenzoate Derivatives.

Conclusion

Methyl 2-hydroxy-6-methylbenzoate derivatives and their analogues represent a promising area for the development of new therapeutic agents. The data from structurally related compounds indicate a high potential for anticancer, antimicrobial, and enzyme inhibitory activities. The synthetic routes are well-established, allowing for the generation of diverse libraries of compounds for screening. Future research should focus on the systematic synthesis and biological evaluation of a broader range of derivatives of the methyl 2-hydroxy-6-methylbenzoate core to establish clear structure-activity relationships and to identify lead compounds for further development. Elucidation of the specific molecular targets and signaling pathways will be crucial for understanding their mechanisms of action and for optimizing their therapeutic potential.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 6. Synthesis and in vitro anticancer activity of 6,7-methylenedioxy (or 5-hydroxy-6-methoxy)-2-(substituted selenophenyl)quinolin-4-one analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial activity of newly synthesized methylsulfanyl-triazoloquinazoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antibacterial, antifungal, and phytochemical properties of Salsola kali ethanolic extract - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Methyl benzoate derivatives as inhibitors of pentose phosphate pathway, which promotes cancer progression and drug resistance: An in silico study supported by in vitro results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Interconnection between Methyl Salicylate and Lipid-Based Long-Distance Signaling during the Development of Systemic Acquired Resistance in Arabidopsis and Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxy-6-methylbenzoate is a substituted aromatic ester with potential applications in chemical synthesis and as a biologically active agent. While a detailed historical account of its discovery is not extensively documented, its synthesis and properties have been characterized. This technical guide provides a comprehensive overview of Methyl 2-hydroxy-6-methylbenzoate, including its physicochemical properties, synthesis methodologies, and known biological context. The information is presented to support researchers and professionals in drug development and related scientific fields.

Introduction

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is an organic compound belonging to the class of o-hydroxybenzoic acid esters.[1] Its structure is characterized by a benzene ring substituted with a methyl group, a hydroxyl group, and a methyl ester group. While the specific historical details of its initial discovery and synthesis are not well-documented in publicly available literature, its structural motifs are of interest in medicinal chemistry. This guide consolidates the current knowledge on this compound, focusing on its chemical and physical properties, synthesis, and potential biological relevance.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-hydroxy-6-methylbenzoate is provided in Table 1. These properties are crucial for its handling, characterization, and application in various experimental settings.

Property	Value	Source
Molecular Formula	C₉H₁₀O₃	PubChem[2]
Molecular Weight	166.17 g/mol	PubChem[2]
CAS Number	33528-09-5	PubChem[2]
IUPAC Name	methyl 2-hydroxy-6-methylbenzoate	PubChem[2]
Synonyms	Methyl 6-methylsalicylate, 2,6-Cresotic acid, methyl ester	PubChem[2]
Appearance	Powder	CymitQuimica[3]
Purity	≥97%	AChemBlock[4]
SMILES	CC1=C(C(=CC=C1)O)C(=O)OC	PubChem[5]
InChIKey	GPNCYIZKJTXKRO-UHFFFAOYSA-N	PubChem[5]

Synthesis and Experimental Protocols

While a definitive historical synthesis is not documented, modern synthetic routes are available, often as part of a multi-step process for preparing more complex molecules. One such method is detailed in a patent for the preparation of 2-methoxy-6-methylbenzoic acid, where Methyl 2-hydroxy-6-methylbenzoate is a key intermediate.[6]

Synthesis of Methyl 2-hydroxy-6-methylbenzoate via Diazotization, Hydrolysis, and Esterification

This process involves a one-pot reaction starting from 2-amino-6-methylbenzoic acid methyl ester.[6]

Experimental Protocol:

• Reaction Setup: A reduction product (2-amino-6-methylbenzoic acid or its methyl ester) is used as the raw material in a methanol solvent.

• Diazotization, Hydrolysis, and Esterification: A diazotization reagent is added to the methanolic solution to carry out a one-pot diazotization, hydrolysis, and esterification reaction to yield 2-hydroxy-6-methyl benzoate.

• Work-up: The reaction mixture is heated to 85-100°C to distill and recover methanol. Water is then added, and the mixture is allowed to stand for layering.

• Extraction and Isolation: The aqueous layer is extracted with a suitable organic solvent (e.g., MIBK or MTBE). The organic layers are combined, concentrated, and combined with the oil layer from the initial separation to obtain crude Methyl 2-hydroxy-6-methylbenzoate.[6]

The following diagram illustrates the general workflow for the synthesis and isolation of crude Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. hmdb.ca [hmdb.ca]
• 2. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 4. Methyl 2-hydroxy-6-methylbenzoate 97% | CAS: 33528-09-5 | AChemBlock [achemblock.com]
• 5. PubChemLite - Methyl 2-hydroxy-6-methylbenzoate (C9H10O3) [pubchemlite.lcsb.uni.lu]
• 6. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Methyl 2-hydroxy-6-methylbenzoate

Abstract

This document provides a detailed protocol for the synthesis of methyl 2-hydroxy-6-methylbenzoate from 2,6-cresotic acid via Fischer-Speier esterification. This method is widely applicable for the esterification of aromatic carboxylic acids and is particularly relevant for derivatives of salicylic acid. The protocol includes information on reagents, reaction conditions, purification, and characterization, tailored for researchers in organic synthesis and drug development.

Introduction

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 2,6-cresotinate, is a valuable organic compound used as a building block in the synthesis of various pharmaceuticals and other fine chemicals.[1][2] It is structurally related to methyl salicylate, a common analgesic and flavoring agent.[3][4] The synthesis of methyl 2-hydroxy-6-methylbenzoate is efficiently achieved through the Fischer-Speier esterification of 2,6-cresotic acid with methanol in the presence of a strong acid catalyst.[5][6] This reaction is a classic example of an acid-catalyzed nucleophilic acyl substitution.[5]

This application note provides a comprehensive and detailed protocol for this synthesis, suitable for laboratory-scale preparation.

Reaction Scheme

The overall reaction is the esterification of 2,6-cresotic acid with methanol, catalyzed by sulfuric acid, to yield methyl 2-hydroxy-6-methylbenzoate and water.

Reactants:

• 2,6-Cresotic Acid (2-hydroxy-6-methylbenzoic acid)

• Methanol

Product:

• Methyl 2-hydroxy-6-methylbenzoate

Catalyst:

• Concentrated Sulfuric Acid

Data Presentation

The following table summarizes the key quantitative data for the synthesis of methyl 2-hydroxy-6-methylbenzoate.

Parameter	Value	Reference/Notes
Reactants
2,6-Cresotic Acid	10.0 g (65.7 mmol)	Starting material
Methanol	100 mL (excess)	Reagent and solvent
Sulfuric Acid (conc.)	2.0 mL	Catalyst
Reaction Conditions
Temperature	Reflux (approx. 65-70 °C)	Standard for Fischer esterification
Reaction Time	4-6 hours	Typical for similar esterifications
Product
Theoretical Yield	10.9 g	Based on 2,6-cresotic acid as limiting reagent
Expected Actual Yield	8.2 - 9.8 g (75-90%)	Based on typical yields for Fischer esterification
Molecular Weight	166.17 g/mol	[1]
Appearance	Colorless to pale yellow oil/solid

Experimental Protocol

Materials and Reagents

• 2,6-Cresotic acid (≥98% purity)

• Methanol (ACS grade)

• Concentrated sulfuric acid (95-98%)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Dichloromethane or ethyl acetate (for extraction)

• Deionized water

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle or water bath

• Magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• pH paper or pH meter

Reaction Procedure

• Setup: To a 250 mL round-bottom flask containing a magnetic stir bar, add 10.0 g (65.7 mmol) of 2,6-cresotic acid.

• Reagent Addition: Add 100 mL of methanol to the flask and stir until the 2,6-cresotic acid is fully dissolved.

• Catalyst Addition: Carefully and slowly add 2.0 mL of concentrated sulfuric acid to the stirring solution. An exothermic reaction will occur, causing the solution to warm.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 65-70 °C) using a heating mantle or water bath.

• Reaction Monitoring: Allow the reaction to proceed under reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Cooling: After the reaction is complete, remove the heating source and allow the mixture to cool to room temperature.

Work-up and Purification

• Solvent Removal: Remove the excess methanol using a rotary evaporator.

• Neutralization: To the remaining residue, add 100 mL of cold deionized water. The product may separate as an oil or solid. Then, slowly and carefully add a saturated sodium bicarbonate solution to neutralize the remaining acid until the pH is approximately 7-8. Be cautious as carbon dioxide gas will be evolved.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with 3 x 50 mL portions of dichloromethane or ethyl acetate.

• Washing: Combine the organic layers and wash with 50 mL of deionized water, followed by 50 mL of brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Evaporation: Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude methyl 2-hydroxy-6-methylbenzoate.

• Further Purification (Optional): If necessary, the product can be further purified by vacuum distillation or column chromatography.

Characterization

The identity and purity of the synthesized methyl 2-hydroxy-6-methylbenzoate can be confirmed using the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (ester carbonyl, hydroxyl, aromatic C-H).

• Mass Spectrometry (MS): To determine the molecular weight.

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

• Methanol is flammable and toxic. Avoid inhalation and contact with skin.

• The neutralization step with sodium bicarbonate should be performed slowly to control the release of CO₂ gas.

Visualization of the Experimental Workflow

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. teachnlearnchem.com [teachnlearnchem.com]
• 4. youtube.com [youtube.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. Figure 1. Acid-catalyzed, Fischer esterification of salicylic acid with an alcohol to produce a generic salicylate ester, where R represents an alkyl substituent : Compositional Analysis of Short-chain Alkyl (C1-C4) Salicylate Ester Mixtures by Various Quantitative Analytical Techniques : Science and Education Publishing [pubs.sciepub.com]

Application Notes and Protocols: Synthesis of Methyl 2-hydroxy-6-methylbenzoate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-hydroxy-6-methylbenzoate is a valuable chemical intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. The Fischer esterification is a classic and straightforward method for the synthesis of esters from carboxylic acids and alcohols, catalyzed by a strong acid.[1][2] This application note provides a detailed protocol for the synthesis of Methyl 2-hydroxy-6-methylbenzoate from 2-hydroxy-6-methylbenzoic acid and methanol, employing sulfuric acid as a catalyst. The protocol is based on established methodologies for the esterification of structurally similar salicylic acid derivatives.[3][4]

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
2-Hydroxy-6-methylbenzoic acid	C₈H₈O₃	152.15	567-61-3
Methyl 2-hydroxy-6-methylbenzoate	C₉H₁₀O₃	166.18	33528-09-5

Reaction Principle

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.[2] In this synthesis, the carbonyl group of 2-hydroxy-6-methylbenzoic acid is protonated by the acid catalyst, which increases its electrophilicity. Methanol, acting as a nucleophile, then attacks the carbonyl carbon. Subsequent proton transfers and the elimination of a water molecule lead to the formation of the methyl ester. The use of excess methanol helps to shift the equilibrium towards the product side, thereby increasing the yield.[3]

Quantitative Data Summary

The following table summarizes representative reaction parameters and expected outcomes for the Fischer esterification of substituted benzoic acids, based on analogous procedures. The yield for the target synthesis is an expected value based on these related reactions.

Parameter	Condition	Expected Outcome	Reference
Reactants
2-hydroxy-6-methylbenzoic acid	1.0 equivalent	-	-
Methanol	4-10 fold excess (serves as solvent)	Drives equilibrium towards product	[3][4]
Sulfuric Acid (conc.)	Catalytic amount (e.g., 0.1-0.5 equivalents)	Increases reaction rate	[3][5]
Reaction Conditions
Temperature	65-80 °C (Reflux)	Ensures sufficient reaction rate	[3][5]
Reaction Time	2-10 hours	Completion of reaction	[2][5]
Yield
Expected Yield	80-95%	-	Based on similar esterifications[5][6]

Experimental Workflow

Caption: Experimental workflow for the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Detailed Experimental Protocol

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated, 98%)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-6-methylbenzoic acid (1.0 eq.) in an excess of methanol (e.g., 4-10 molar equivalents). Methanol acts as both a reactant and a solvent.[4]

• Catalyst Addition: Place the flask in an ice bath to cool the solution. While stirring, slowly and carefully add concentrated sulfuric acid (0.1-0.5 eq.) dropwise.[3] The addition is exothermic and should be done with caution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 65-80°C) using a heating mantle or oil bath.[3][5] Continue refluxing with stirring for 2-10 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up - Methanol Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess methanol using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel.

• Neutralization and Washing: Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the remaining sulfuric acid and any unreacted carboxylic acid.[5] Be cautious as carbon dioxide gas will evolve. Wash the organic layer subsequently with brine.

• Drying and Filtration: Separate the organic layer and dry it over anhydrous sodium sulfate.[5] Filter the mixture to remove the drying agent.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude Methyl 2-hydroxy-6-methylbenzoate.

• Purification: The crude product can be further purified by silica gel column chromatography or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the pure ester.

Safety Precautions:

• Concentrated sulfuric acid is highly corrosive and should be handled with extreme care in a fume hood, wearing appropriate personal protective equipment (gloves, goggles, lab coat).

• Methanol is flammable and toxic; avoid inhalation and contact with skin.

• All procedures should be carried out in a well-ventilated fume hood.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. westfield.ma.edu [westfield.ma.edu]
• 4. youtube.com [youtube.com]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols: Synthesis of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the chemical synthesis of methyl 2-hydroxy-6-methylbenzoate, a valuable intermediate in the development of pharmaceuticals and other bioactive molecules. The primary synthesis route detailed is based on the diazotization, hydrolysis, and esterification of 2-amino-6-methylbenzoic acid methyl ester. This application note includes a comprehensive experimental protocol, tabulated quantitative data, and graphical representations of the reaction pathway and experimental workflow to ensure reproducibility and clarity for researchers in organic synthesis and medicinal chemistry.

Introduction

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is a key building block in organic synthesis. Its structure, featuring a hydroxyl group and a methyl ester ortho to a methyl group on a benzene ring, makes it a versatile precursor for the synthesis of more complex molecules with potential biological activity. This document outlines a robust protocol for its preparation.

Chemical Reaction Pathway

The synthesis of methyl 2-hydroxy-6-methylbenzoate can be achieved through a one-pot reaction involving the diazotization of 2-amino-6-methylbenzoic acid methyl ester, followed by hydrolysis of the diazonium salt and subsequent esterification.

Caption: Reaction scheme for the synthesis of methyl 2-hydroxy-6-methylbenzoate.

Experimental Protocol

This protocol is adapted from established synthetic methods.[1]

Materials:

• 2-Amino-6-methylbenzoic acid methyl ester

• Methanol

• Sulfuric acid

• Sodium nitrite or Nitroso sulfuric acid

• Water

• Ethyl acetate or other suitable extraction solvent (e.g., MIBK, MTBE, n-butyl acetate)

• Sodium hydroxide solution (30%)

• Dimethyl sulfate (for potential methylation side-reaction or further modification)

Equipment:

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a stirrer and a condenser, dissolve 2-amino-6-methylbenzoic acid methyl ester in methanol.

• Diazotization and Hydrolysis: Cool the solution and slowly add a solution of sodium nitrite or nitroso sulfuric acid in sulfuric acid to perform the diazotization.

• Reaction: Heat the reaction mixture to 85-100 °C to facilitate the hydrolysis of the diazonium salt and esterification.

• Work-up:

  • After the reaction is complete, distill off the methanol.

  • Add water to the residue and allow the layers to separate.

  • Separate the organic layer.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers.

• Purification: Concentrate the combined organic layers under reduced pressure to obtain the crude product. The crude product may be a mixture of methyl 2-hydroxy-6-methylbenzoate and methyl 2-methoxy-6-methylbenzoate.[1] Further purification can be achieved by column chromatography if a higher purity is required.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification process.

Caption: Workflow diagram for the synthesis of methyl 2-hydroxy-6-methylbenzoate.

Quantitative Data Summary

The following table summarizes quantitative data from various experimental runs reported in the literature.[1] Note that the yields and product composition can vary based on the specific reaction conditions.

Parameter	Value
Reactants
2-Amino-6-methylbenzoic acid methyl ester	Starting Material
Methanol	Solvent
Sodium Nitrite / Nitroso sulfuric acid	Diazotization Reagent
Sulfuric Acid	Catalyst
Reaction Conditions
Temperature	85-100 °C
Product Composition (Crude)
Methyl 2-hydroxy-6-methylbenzoate	33.3% - 56.25% (by HPLC)
Methyl 2-methoxy-6-methylbenzoate	33.68% - 62.9% (by HPLC)
Extraction Solvents	Ethyl acetate, MIBK, MTBE, n-butyl acetate

Safety Precautions

• This synthesis should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Diazonium salts are potentially explosive and should be handled with care. Do not isolate the intermediate diazonium salt.

• Sulfuric acid is highly corrosive. Handle with extreme caution.

• Organic solvents are flammable. Avoid open flames and sparks.

Conclusion

The protocol described provides a reliable method for the synthesis of methyl 2-hydroxy-6-methylbenzoate. The one-pot nature of the reaction makes it an efficient process, although the formation of the methoxy- anomer as a significant byproduct necessitates careful purification if a highly pure product is desired. The provided data and diagrams serve as a valuable resource for researchers undertaking this synthesis.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Application Notes and Protocols for the Laboratory Preparation of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the laboratory synthesis of Methyl 2-hydroxy-6-methylbenzoate, a valuable intermediate in organic synthesis and drug discovery. The primary method detailed is the Fischer esterification of 2-hydroxy-6-methylbenzoic acid with methanol, utilizing a strong acid catalyst. This protocol includes a detailed experimental procedure, a summary of quantitative data, and characterization methods for the final product.

Introduction

Methyl 2-hydroxy-6-methylbenzoate is an aromatic ester that serves as a key building block in the synthesis of various more complex molecules, including pharmaceuticals and other biologically active compounds. Its structure, featuring both a hydroxyl and a methyl ester functional group on a benzene ring, allows for diverse subsequent chemical modifications. The most straightforward and common method for its preparation on a laboratory scale is the Fischer esterification of the corresponding carboxylic acid. This acid-catalyzed reaction is an equilibrium process, and the protocol described herein is optimized to favor the formation of the desired ester product.

Reaction Scheme

The synthesis of Methyl 2-hydroxy-6-methylbenzoate is achieved through the Fischer esterification of 2-hydroxy-6-methylbenzoic acid with methanol in the presence of a catalytic amount of concentrated sulfuric acid.

Caption: Fischer esterification of 2-hydroxy-6-methylbenzoic acid.

Quantitative Data Summary

The following tables summarize the key quantitative data for the synthesis and characterization of Methyl 2-hydroxy-6-methylbenzoate.

Table 1: Reactant and Reagent Quantities

Compound	Molecular Formula	Molar Mass ( g/mol )	Molar Ratio	Quantity
2-Hydroxy-6-methylbenzoic Acid	C₈H₈O₃	152.15	1	(e.g., 10.0 g, 0.066 mol)
Methanol	CH₄O	32.04	Excess	(e.g., 100 mL)
Sulfuric Acid (conc.)	H₂SO₄	98.08	Catalytic	(e.g., 3 mL)

Table 2: Reaction Conditions and Expected Yield

Parameter	Value
Reaction Temperature	Reflux (approx. 65-70 °C)
Reaction Time	4-6 hours
Expected Yield	75-85% (based on analogous reactions)

Table 3: Physicochemical and Spectroscopic Data of Methyl 2-hydroxy-6-methylbenzoate

Property	Value
Molecular Formula	C₉H₁₀O₃
Molar Mass	166.17 g/mol
Appearance	Colorless to pale yellow liquid or solid
Boiling Point	230.2 °C
¹H NMR (CDCl₃, ppm)	Predicted: δ 11.0 (s, 1H, -OH), 7.2-6.7 (m, 3H, Ar-H), 3.9 (s, 3H, -OCH₃), 2.4 (s, 3H, -CH₃)
¹³C NMR (CDCl₃, ppm)	Predicted: δ 171 (-C=O), 160 (-C-OH), 138-115 (Ar-C), 52 (-OCH₃), 20 (-CH₃)
IR (cm⁻¹)	Characteristic Peaks: ~3200 (broad, O-H stretch), ~2950 (C-H stretch), ~1680 (C=O stretch), ~1600-1450 (C=C aromatic stretch), ~1250 (C-O stretch)[1]

Experimental Protocol

This protocol details the Fischer esterification of 2-hydroxy-6-methylbenzoic acid.

Materials:

• 2-Hydroxy-6-methylbenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle or water bath

• Magnetic stirrer and stir bar

• Separatory funnel (500 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 2-hydroxy-6-methylbenzoic acid (e.g., 10.0 g) and methanol (100 mL).

• Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid (3 mL) to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle or water bath. Continue to reflux with stirring for 4-6 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Add diethyl ether (100 mL) and deionized water (100 mL). Shake the funnel gently and allow the layers to separate.

  • Drain the lower aqueous layer.

  • Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid. Caution: Carbon dioxide gas will be evolved. Vent the separatory funnel frequently.

  • Wash the organic layer with brine (50 mL).

• Drying and Solvent Removal:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and transfer the filtrate to a pre-weighed round-bottom flask.

  • Remove the diethyl ether using a rotary evaporator to yield the crude Methyl 2-hydroxy-6-methylbenzoate.

• Purification (Optional): If necessary, the crude product can be further purified by vacuum distillation.

Experimental Workflow

The following diagram illustrates the key steps in the laboratory preparation of Methyl 2-hydroxy-6-methylbenzoate.

Caption: Workflow for the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. infrared spectrum of methyl 2-hydroxybenzoate C8H8O3 prominent wavenumbers cm-1 detecting ester phenol functional groups present finger print for identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]

Applications of Methyl 2-hydroxy-6-methylbenzoate in Organic Synthesis: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is a versatile aromatic compound that serves as a valuable intermediate in organic synthesis. Its bifunctional nature, possessing both a phenolic hydroxyl group and a methyl ester, allows for a range of chemical transformations, making it a key building block in the preparation of more complex molecules, including pharmaceutical intermediates. This document provides detailed application notes and experimental protocols for the synthetic utility of Methyl 2-hydroxy-6-methylbenzoate, focusing on its role in the synthesis of 2-methoxy-6-methylbenzoic acid.

Application Note: Synthesis of 2-Methoxy-6-methylbenzoic Acid

A primary application of Methyl 2-hydroxy-6-methylbenzoate is its use as a precursor in the synthesis of 2-methoxy-6-methylbenzoic acid. This transformation is achieved through a two-step process involving O-methylation of the phenolic hydroxyl group, followed by hydrolysis of the methyl ester. The resulting 2-methoxy-6-methylbenzoic acid is a valuable building block in medicinal chemistry and materials science.

The O-methylation is typically carried out using a methylating agent such as dimethyl sulfate in the presence of a base, like sodium hydroxide. This reaction selectively converts the hydroxyl group to a methoxy group. The subsequent hydrolysis of the ester functionality is readily achieved under basic conditions, followed by acidification to yield the desired carboxylic acid.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of 2-methoxy-6-methylbenzoic acid starting from crude Methyl 2-hydroxy-6-methylbenzoate, as adapted from synthetic procedures.[1]

Step	Reactants	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
1. O-Methylation	Methyl 2-hydroxy-6-methylbenzoate	Dimethyl sulfate, Sodium hydroxide (30% aq.)	None	30-45	1	~91-96 (crude)
2. Hydrolysis	Methyl 2-methoxy-6-methylbenzoate	Sodium hydroxide (30% aq.), Sulfuric acid (10-20% aq.) or Hydrochloric acid (20% aq.)	Water	80-90	Not specified	~95-97

Experimental Protocols

Protocol 1: O-Methylation of Methyl 2-hydroxy-6-methylbenzoate to Methyl 2-methoxy-6-methylbenzoate[1]

This protocol details the synthesis of methyl 2-methoxy-6-methylbenzoate from Methyl 2-hydroxy-6-methylbenzoate.

Materials:

• Crude Methyl 2-hydroxy-6-methylbenzoate

• Dimethyl sulfate

• 30% (w/w) aqueous sodium hydroxide solution

• Water

• Reaction flask equipped with a stirrer, thermometer, and dropping funnel

• Separatory funnel

Procedure:

• To a reaction flask, add crude Methyl 2-hydroxy-6-methylbenzoate (e.g., 100 g) and dimethyl sulfate (e.g., 58.5 g, 1.8 eq.).

• Heat the mixture to 30-35 °C with stirring.

• Slowly add 30% sodium hydroxide solution (e.g., 103.0 g, 3.0 eq.) dropwise, ensuring the reaction temperature does not exceed 40 °C.

• After the addition is complete, continue stirring for 1 hour until the reaction is complete (monitored by a suitable method like TLC or HPLC).

• Allow the reaction mixture to stand and separate into layers.

• Separate the organic layer (the crude methyl 2-methoxy-6-methylbenzoate).

• Wash the organic layer with water. The resulting crude product can be used directly in the next step.

Protocol 2: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate to 2-Methoxy-6-methylbenzoic Acid[1]

This protocol describes the hydrolysis of the methyl ester to the corresponding carboxylic acid.

Materials:

• Crude Methyl 2-methoxy-6-methylbenzoate

• 30% (w/w) aqueous sodium hydroxide solution

• Water

• 20% (w/w) aqueous sulfuric acid or 20% (w/w) aqueous hydrochloric acid

• Reaction flask with a reflux condenser

• Beaker for precipitation

• Filtration apparatus

Procedure:

• In a reaction flask, combine the crude methyl 2-methoxy-6-methylbenzoate (e.g., 50 g), 30% sodium hydroxide solution (e.g., 37.8 g, 1.02 eq.), and water (e.g., 100 g).

• Heat the mixture to 80-90 °C and maintain it at this temperature until the hydrolysis is complete.

• Cool the reaction mixture to 50-60 °C.

• Slowly add 20% sulfuric acid or 20% hydrochloric acid with stirring to adjust the pH to 1-2, which will cause the product to precipitate.

• After the acid addition, continue stirring for 1 hour while allowing the mixture to cool to room temperature.

• Collect the precipitated solid by filtration.

• Wash the solid with water and dry to obtain 2-methoxy-6-methylbenzoic acid.

Visualizations

The following diagrams illustrate the synthetic pathway and the experimental workflow for the preparation of 2-methoxy-6-methylbenzoic acid.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Application Notes: Methyl 2-hydroxy-6-methylbenzoate as a Versatile Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-hydroxy-6-methylbenzoate is a substituted aromatic compound that serves as a valuable and versatile building block in organic synthesis. Its trifunctional nature, featuring a nucleophilic phenolic hydroxyl group, an electrophilic methyl ester, and a benzene ring amenable to further substitution, makes it an attractive starting material for the synthesis of a diverse range of more complex molecules. This document provides detailed application notes and experimental protocols for key transformations involving Methyl 2-hydroxy-6-methylbenzoate, highlighting its utility in the synthesis of intermediates for pharmaceuticals, agrochemicals, and materials science.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-hydroxy-6-methylbenzoate is provided in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₀O₃	[1]
Molecular Weight	166.18 g/mol	[1]
CAS Number	33528-09-5	[1]
Appearance	Powder	[2]
Purity	≥96%	[1]
Topological Polar Surface Area	46.53 Ų	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	3	[1]
Rotatable Bonds	1	[1]

Applications in Organic Synthesis

Methyl 2-hydroxy-6-methylbenzoate is a key intermediate in the synthesis of a variety of organic molecules. Its reactive sites allow for a range of chemical modifications, making it a valuable precursor for more complex structures.

O-Alkylation and O-Arylation

The phenolic hydroxyl group is readily alkylated or arylated to form the corresponding ethers. These ether derivatives are common intermediates in the synthesis of natural products and biologically active molecules. O-alkylation is a fundamental transformation that can be achieved under various basic conditions.

Synthesis of Heterocyclic Compounds

The structural features of Methyl 2-hydroxy-6-methylbenzoate make it an ideal precursor for the synthesis of various heterocyclic systems, such as xanthones and chromones. These scaffolds are present in numerous biologically active compounds.

Suzuki-Miyaura Cross-Coupling Reactions

Following the conversion of the hydroxyl group to a triflate, the resulting aryl triflate can undergo palladium-catalyzed Suzuki-Miyaura cross-coupling reactions with a wide range of boronic acids. This allows for the formation of carbon-carbon bonds and the synthesis of complex biaryl structures, which are prevalent in many pharmaceutical agents.

Experimental Protocols

Protocol 1: O-Methylation of Methyl 2-hydroxy-6-methylbenzoate

This protocol describes the methylation of the phenolic hydroxyl group of Methyl 2-hydroxy-6-methylbenzoate to yield Methyl 2-methoxy-6-methylbenzoate, a key intermediate in the synthesis of certain fungicides.

Reaction Scheme:

Caption: O-Methylation of Methyl 2-hydroxy-6-methylbenzoate.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate

• Dimethyl sulfate

• 30% Sodium hydroxide solution

• Water

• Ethyl acetate

Procedure:

• To a reaction vessel containing the crude Methyl 2-hydroxy-6-methylbenzoate (1.0 eq.), add dimethyl sulfate (1.6 - 2.2 eq.).[3]

• Heat the mixture to 35-45 °C.

• Slowly add 30% sodium hydroxide solution (2.8 - 4.0 eq.) dropwise, ensuring the temperature does not exceed 45 °C.[3]

• After the addition is complete, continue stirring for 1 hour.

• Allow the reaction mixture to stand and separate into layers.

• Collect the organic (oil) layer and wash it with water.

• The resulting crude Methyl 2-methoxy-6-methylbenzoate can be purified by distillation or used directly in the next step.

Quantitative Data:

Reactant Ratio (Substrate:DMS:NaOH)	Temperature (°C)	Reaction Time (h)	Yield (%)
1 : 1.6 : 2.8	35-40	1	Not specified
1 : 2.2 : 4.0	30-40	1	Not specified

Protocol 2: General Procedure for O-Alkylation

This protocol provides a general method for the O-alkylation of Methyl 2-hydroxy-6-methylbenzoate using various alkyl halides.

Experimental Workflow:

Caption: General workflow for O-alkylation.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Base (e.g., Potassium carbonate (K₂CO₃), Sodium hydride (NaH))

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Acetone)

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a dry round-bottom flask, dissolve Methyl 2-hydroxy-6-methylbenzoate (1.0 eq.) in the chosen anhydrous solvent.

• Add the base (e.g., K₂CO₃, 1.5 - 2.0 eq.). If using NaH (1.1 eq.), add it portion-wise at 0 °C.

• Add the alkyl halide (1.1 - 1.2 eq.) dropwise to the reaction mixture at room temperature.

• Heat the mixture to 60-80 °C and stir for 4-24 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• If K₂CO₃ was used, filter off the inorganic salts. If NaH was used, carefully quench the reaction with water at 0 °C.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane, wash with saturated aqueous sodium bicarbonate and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Representative Quantitative Data for O-Alkylation of Phenols:

Alkyl Halide	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methyl Iodide	K₂CO₃	DMF	60	4	>90
Ethyl Bromide	K₂CO₃	Acetone	80	12	85-95
Benzyl Bromide	NaH	DMF	25-60	6	>90

Protocol 3: Synthesis of Xanthones from Substituted Salicylates

This protocol outlines a general method for the synthesis of xanthone derivatives from a substituted 2-hydroxybenzoic acid (or its ester) and a phenol, which can be adapted for derivatives of Methyl 2-hydroxy-6-methylbenzoate.

Reaction Principle:

Caption: Synthesis of Xanthones.

Materials:

• A 2-hydroxy-6-methylbenzoic acid derivative (1.0 eq.)

• A substituted phenol (e.g., phloroglucinol, resorcinol) (1.0 eq.)

• Eaton's reagent (a mixture of phosphorus pentoxide and methanesulfonic acid)

Procedure:

• In a reaction vessel, combine the 2-hydroxy-6-methylbenzoic acid derivative, the substituted phenol, and Eaton's reagent.[4]

• Heat the mixture at 80-85 °C for approximately 3 hours.[4]

• Allow the reaction to cool to room temperature.

• Pour the reaction mixture into cold water.

• Collect the resulting solid precipitate by filtration.

• Wash the solid with water until the filtrate is neutral.

• Dry the solid and purify by preparative thin-layer chromatography or column chromatography.

Representative Yields for Xanthone Synthesis:

2-Hydroxybenzoic Acid Derivative	Phenol	Yield (%)
2,4-Dihydroxybenzoic acid	Phloroglucinol	33.42
2,4-Dihydroxybenzoic acid	Resorcinol	11.15
2,6-Dihydroxybenzoic acid	Phloroglucinol	Not specified

Protocol 4: Suzuki-Miyaura Cross-Coupling of an Aryl Triflate Derivative

This protocol describes a general procedure for the Suzuki-Miyaura cross-coupling of an aryl triflate (which can be synthesized from Methyl 2-hydroxy-6-methylbenzoate) with a boronic acid.

Catalytic Cycle:

Caption: Suzuki-Miyaura catalytic cycle.

Materials:

• Aryl triflate derived from Methyl 2-hydroxy-6-methylbenzoate (1.0 eq.)

• Aryl or vinyl boronic acid (1.2 - 2.0 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 10 mol%)

• Base (e.g., K₃PO₄, 3.0 eq.)

• Anhydrous solvent (e.g., Dioxane)

Procedure:

• To a reaction flask, add the aryl triflate, boronic acid, base, and palladium catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the anhydrous solvent.

• Heat the reaction mixture to a temperature between 60-100 °C and stir for 5-24 hours, monitoring by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Representative Quantitative Data for Suzuki-Miyaura Coupling:

Aryl Halide/Triflate	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Pyridyl triflate	Alkenyl pinacol boronate	Pd(PPh₃)₄ (10)	K₃PO₄	Dioxane	100	12	74-99[5]
Chloroindole	Aryl boronic acid	P1 (1.0-1.5)	K₃PO₄	Dioxane/H₂O	60	5-8	91-99[6]
Aryl bromide	Alkenyl MIDA boronate	Pd(OAc)₂/SPhos (2)	K₃PO₄	Dioxane/H₂O	23	12	92[1]

Conclusion

Methyl 2-hydroxy-6-methylbenzoate is a readily accessible and highly functionalized building block with significant potential in synthetic organic chemistry. The protocols outlined in these application notes for O-alkylation, heterocycle synthesis, and cross-coupling reactions demonstrate its versatility. These methodologies provide a solid foundation for researchers and drug development professionals to construct complex molecular architectures for a wide range of applications. The adaptability of these reactions allows for the generation of diverse compound libraries for screening and lead optimization in the pursuit of new therapeutic agents and advanced materials.

References

• 1. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 3. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 4. Synthesis and in vitro assay of hydroxyxanthones as antioxidant and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methyl 2-hydroxy-6-methylbenzoate as a Versatile Intermediate in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of methyl 2-hydroxy-6-methylbenzoate, a valuable intermediate in the preparation of more complex molecules. While direct incorporation into marketed pharmaceuticals is not widely documented, its role as a precursor to key building blocks, such as 2-methoxy-6-methylbenzoic acid, highlights its importance in synthetic chemistry. This document details the synthesis of 2-methoxy-6-methylbenzoic acid from methyl 2-hydroxy-6-methylbenzoate and its subsequent elaboration into the fungicide metrafenone, showcasing a practical application of this synthetic pathway.

Synthesis of 2-Methoxy-6-methylbenzoic Acid

Methyl 2-hydroxy-6-methylbenzoate serves as a readily available starting material for the synthesis of 2-methoxy-6-methylbenzoic acid, a crucial intermediate in various chemical syntheses. The transformation involves a two-step process: methylation of the phenolic hydroxyl group followed by hydrolysis of the methyl ester.

A key application of 2-methoxy-6-methylbenzoic acid is in the synthesis of the benzophenone-type fungicide, metrafenone.[1] Metrafenone exhibits a unique mode of action by disrupting the actin cytoskeleton of pathogenic fungi, leading to abnormal mycelium branching and inhibited growth.[2]

Experimental Protocol: Two-Step Synthesis of 2-Methoxy-6-methylbenzoic Acid

This protocol is adapted from the process described in Chinese patent CN113072441A.[1]

Step 1: Methylation of Methyl 2-hydroxy-6-methylbenzoate

• To a reaction vessel, add the crude methyl 2-hydroxy-6-methylbenzoate (1.0 eq.).

• Add dimethyl sulfate (1.3-2.2 eq.).

• Heat the mixture to 35-45 °C.

• Slowly add a 30% aqueous solution of sodium hydroxide (NaOH), ensuring the temperature does not exceed 45 °C. The molar amount of NaOH should be 1.5-1.8 times that of the dimethyl sulfate.

• After the addition is complete, continue stirring for 1-2 hours until the reaction is complete (monitored by a suitable method like TLC or HPLC).

• Allow the mixture to stand and separate the layers.

• Collect the organic (oil) layer, which is the crude methyl 2-methoxy-6-methylbenzoate.

Step 2: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate

• To the crude methyl 2-methoxy-6-methylbenzoate from the previous step, add a 30% aqueous solution of sodium hydroxide (1.01-1.05 eq.) and water.

• Heat the mixture to 80-100 °C and maintain this temperature until the hydrolysis is complete.

• Cool the reaction mixture to 50-60 °C.

• Adjust the pH of the solution to 1-2 by adding a 10-20% sulfuric acid solution.

• Cool the mixture to 20-30 °C and stir for 1 hour to allow for complete precipitation of the product.

• Filter the solid product, wash with water, and dry to obtain 2-methoxy-6-methylbenzoic acid.

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of 2-methoxy-6-methylbenzoic acid as described in the representative patent.

Step	Reactants	Reagent Equivalents	Reaction Conditions	Product	Purity (HPLC)	Yield
1. Methylation	Methyl 2-hydroxy-6-methylbenzoate, Dimethyl sulfate, NaOH	Dimethyl sulfate: 1.3-2.2 eq., NaOH: 1.5-1.8x of DMS	35-45 °C, 1-2 hours	Methyl 2-methoxy-6-methylbenzoate	>95% (crude)	High
2. Hydrolysis	Methyl 2-methoxy-6-methylbenzoate, NaOH, H₂SO₄	NaOH: 1.01-1.05 eq.	80-100 °C	2-Methoxy-6-methylbenzoic acid	>99.5%	~96%

Application in the Synthesis of Metrafenone (Fungicide)

While not a pharmaceutical, the synthesis of metrafenone from 2-methoxy-6-methylbenzoic acid provides a concrete example of how this intermediate can be utilized to build complex, biologically active molecules. The synthesis involves a Friedel-Crafts acylation reaction.

Conceptual Synthesis of Metrafenone

A plausible synthetic route to metrafenone involves the acylation of 1,2,3-trimethoxy-5-methylbenzene with an activated form of 3-bromo-6-methoxy-2-methylbenzoic acid (a derivative of the intermediate discussed).

Signaling Pathway and Mechanism of Action of Metrafenone

Metrafenone's fungicidal activity stems from its ability to interfere with the morphogenesis of fungal hyphae. It specifically disrupts the organization of the actin cytoskeleton, which is crucial for polarized growth and the maintenance of cell polarity in fungi. This disruption leads to swelling, bursting, and collapse of the hyphal tips.[2][3]

Below is a diagram illustrating the proposed mechanism of action of metrafenone.

Caption: Mechanism of action of Metrafenone.

Experimental Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis of 2-methoxy-6-methylbenzoic acid from methyl 2-hydroxy-6-methylbenzoate.

Caption: Synthesis of 2-methoxy-6-methylbenzoic acid.

Conclusion and Future Perspectives

Methyl 2-hydroxy-6-methylbenzoate is a valuable starting material for the synthesis of more complex intermediates like 2-methoxy-6-methylbenzoic acid. While its direct application in pharmaceuticals is not yet prominent, the chemical handles it possesses (a nucleophilic hydroxyl group and an ester) make it an attractive scaffold for medicinal chemistry exploration. The synthesis of the fungicide metrafenone from a derivative of this intermediate demonstrates its utility in constructing bioactive molecules. Future research could focus on leveraging the unique substitution pattern of methyl 2-hydroxy-6-methylbenzoate to design and synthesize novel pharmaceutical candidates.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Metrafenone: studies on the mode of action of a novel cereal powdery mildew fungicide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Methylation of 2-hydroxy-6-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the O-methylation of 2-hydroxy-6-methylbenzoic acid to synthesize 2-methoxy-6-methylbenzoic acid. This synthesis is a crucial step in the preparation of various organic compounds and pharmaceutical intermediates. The protocol outlined below is a two-step process involving the initial methylation of the hydroxyl group of the methyl ester of 2-hydroxy-6-methylbenzoic acid, followed by the hydrolysis of the ester to yield the final product. This method is adapted from established procedures for similar phenolic compounds and aims to provide a reproducible and efficient synthesis.

Introduction

2-Methoxy-6-methylbenzoic acid is a valuable building block in organic synthesis. The methylation of the phenolic hydroxyl group of 2-hydroxy-6-methylbenzoic acid is a key transformation to achieve this target molecule. The presence of both a hydroxyl and a carboxylic acid group on the starting material requires careful selection of reagents and reaction conditions to achieve selective O-methylation of the phenolic hydroxyl group. While direct methylation of the hydroxyl group in the presence of the carboxylic acid is possible, a more controlled and often higher-yielding approach involves the protection of the carboxylic acid as an ester, followed by methylation and subsequent deprotection (hydrolysis). This application note details a robust protocol for this transformation using dimethyl sulfate as the methylating agent.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 2-methoxy-6-methylbenzoic acid from the methyl ester of 2-hydroxy-6-methylbenzoic acid, based on typical reaction conditions.

Parameter	Value
Starting Material	Methyl 2-hydroxy-6-methylbenzoate
Methylating Agent	Dimethyl sulfate (DMS)
Base	Sodium hydroxide (NaOH)
Solvent	(Reaction can be run neat or with a co-solvent)
Reaction Temperature	30-45°C[1]
Reaction Time (Methylation)	1-2 hours[1]
Hydrolysis Agent	Sodium hydroxide (NaOH)
Hydrolysis Temperature	80-100°C[1]
Typical Yield	High

Experimental Protocols

Materials

• 2-hydroxy-6-methylbenzoic acid

• Methanol

• Concentrated Sulfuric Acid

• Dimethyl sulfate (DMS)

• 30% Sodium hydroxide (NaOH) solution

• 10% Sulfuric acid solution

• Dichloromethane (or other suitable organic solvent for extraction)

• Anhydrous sodium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, separatory funnel, etc.)

• Magnetic stirrer and hotplate

• Rotary evaporator

Step 1: Esterification of 2-hydroxy-6-methylbenzoic acid (Formation of Methyl 2-hydroxy-6-methylbenzoate)

This initial step protects the carboxylic acid group as a methyl ester.

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-hydroxy-6-methylbenzoic acid in an excess of methanol.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in an organic solvent such as dichloromethane and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-hydroxy-6-methylbenzoate. This crude product is often of sufficient purity for the next step.

Step 2: Methylation of Methyl 2-hydroxy-6-methylbenzoate

This step involves the O-methylation of the phenolic hydroxyl group.

• In a well-ventilated fume hood, place the crude methyl 2-hydroxy-6-methylbenzoate in a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer.

• Add dimethyl sulfate to the flask. The molar ratio of methyl 2-hydroxy-6-methylbenzoate to dimethyl sulfate should be approximately 1:1.5 to 1:2.

• Heat the mixture to 30-45°C.[1]

• Slowly add a 30% sodium hydroxide solution dropwise from the dropping funnel, ensuring the temperature does not exceed 45°C. The amount of sodium hydroxide should be in slight excess relative to the dimethyl sulfate.

• After the addition is complete, continue stirring the mixture for 1-2 hours at 30-45°C.[1] Monitor the reaction by TLC until the starting material is consumed.

Step 3: Hydrolysis of Methyl 2-methoxy-6-methylbenzoate

This final step deprotects the carboxylic acid to yield the desired product.

• To the reaction mixture from Step 2, add water and heat the mixture to 80-100°C to hydrolyze the methyl ester.[1]

• Continue heating and stirring for 1-2 hours, or until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture to room temperature.

• Slowly add a 10% sulfuric acid solution to acidify the mixture to a pH of 1-2. This will precipitate the 2-methoxy-6-methylbenzoic acid.

• Collect the precipitate by vacuum filtration and wash it with cold water.

• Dry the solid product, for example, in a vacuum oven, to obtain 2-methoxy-6-methylbenzoic acid. The purity of the product can be assessed by melting point determination and spectroscopic methods (NMR, IR).

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of 2-methoxy-6-methylbenzoic acid.

Reaction Scheme

Caption: Overall reaction scheme for the methylation of 2-hydroxy-6-methylbenzoic acid.

References

• 1. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]

Application Notes and Protocols for the Large-Scale Synthesis of Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the large-scale synthesis of Methyl 2-hydroxy-6-methylbenzoate, a valuable intermediate in the pharmaceutical and chemical industries. The protocols described herein are based on established chemical principles and data from analogous industrial processes, offering a viable pathway for pilot-plant or commercial-scale production.

Overview of Synthetic Strategy

The recommended large-scale synthesis of Methyl 2-hydroxy-6-methylbenzoate is a two-step process:

• Synthesis of 2-hydroxy-6-methylbenzoic acid: This precursor is synthesized via the Kolbe-Schmitt reaction of m-cresol. This method involves the carboxylation of the corresponding phenoxide under pressure.

• Fischer-Speier Esterification: The resulting 2-hydroxy-6-methylbenzoic acid is then esterified with methanol in the presence of an acid catalyst to yield the final product, Methyl 2-hydroxy-6-methylbenzoate.

This approach is cost-effective and utilizes readily available starting materials, making it suitable for industrial applications.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the two main stages of the synthesis.

Table 1: Large-Scale Synthesis of 2-hydroxy-6-methylbenzoic acid via Kolbe-Schmitt Reaction

Parameter	Value	Unit	Notes
Reactants
m-Cresol	108.14	kg	Starting phenol
Sodium Hydroxide	40.00	kg	To form the sodium phenoxide
Carbon Dioxide	As required	kg	Pressurized gas
Reaction Conditions
Reaction Temperature	150-160	°C
Reaction Pressure	5-6	bar
Reaction Time	6-8	hours
Solvent
Toluene (optional)	200	L	Can be used as a solvent for the phenoxide formation
Work-up & Isolation
Water	1000	L	For dissolution of the reaction mass
Sulfuric Acid (98%)	As required	L	For acidification to pH 2-3
Yield
Expected Yield	120-135	kg	Corresponds to a yield of approximately 80-90%

Table 2: Large-Scale Fischer-Speier Esterification of 2-hydroxy-6-methylbenzoic acid

Parameter	Value	Unit	Notes
Reactants
2-hydroxy-6-methylbenzoic acid	100	kg	Starting carboxylic acid
Methanol	300	L	Reactant and solvent
Sulfuric Acid (98%)	5	L	Catalyst
Reaction Conditions
Reaction Temperature	65-70	°C	Reflux temperature of methanol
Reaction Time	8-12	hours
Work-up & Purification
Water	500	L	For washing
Sodium Bicarbonate (5% aq. soln.)	As required	L	For neutralization of catalyst and unreacted acid
Brine (saturated NaCl soln.)	200	L	For final wash
Toluene	300	L	For extraction
Yield
Expected Yield	100-105	kg	Corresponds to a yield of approximately 90-95%

Experimental Protocols

Protocol for the Large-Scale Synthesis of 2-hydroxy-6-methylbenzoic acid

• Reactor Preparation: Ensure a high-pressure stainless-steel reactor (autoclave) is clean and dry. Purge the reactor with nitrogen gas.

• Formation of Sodium m-cresolate:

  • Charge the reactor with m-cresol (108.14 kg).

  • If using a solvent, add toluene (200 L).

  • Slowly add sodium hydroxide (40.00 kg) pellets or a concentrated aqueous solution while stirring. The reaction is exothermic; maintain the temperature below 80°C using a cooling jacket.

  • After the addition is complete, heat the mixture to 120-130°C under vacuum to remove water and form the anhydrous sodium phenoxide.

• Kolbe-Schmitt Carboxylation:

  • Cool the reactor to 100°C.

  • Pressurize the reactor with carbon dioxide to 5-6 bar.

  • Increase the temperature to 150-160°C. The pressure will rise. Maintain the pressure at 5-6 bar by feeding more CO2 as it is consumed.

  • Hold the reaction at this temperature and pressure for 6-8 hours with vigorous stirring.

• Work-up and Isolation:

  • Cool the reactor to 80°C and vent the excess CO2 pressure.

  • Add water (1000 L) to the reaction mixture and stir until all the solid has dissolved.

  • Transfer the aqueous solution to a separate vessel. If toluene was used, separate the aqueous layer.

  • Cool the aqueous solution to 20-25°C.

  • Slowly add concentrated sulfuric acid (98%) with stirring to adjust the pH to 2-3. This will precipitate the 2-hydroxy-6-methylbenzoic acid.

  • Cool the slurry to 10-15°C to maximize precipitation.

  • Filter the solid product using a centrifuge or filter press.

  • Wash the filter cake with cold water until the washings are neutral.

  • Dry the product in a vacuum oven at 60-70°C until a constant weight is achieved.

Protocol for the Large-Scale Synthesis of Methyl 2-hydroxy-6-methylbenzoate

• Reactor Setup: Use a glass-lined or stainless-steel reactor equipped with a reflux condenser, a stirrer, and a heating/cooling jacket.

• Reaction:

  • Charge the reactor with 2-hydroxy-6-methylbenzoic acid (100 kg) and methanol (300 L).

  • Stir the mixture to dissolve the solid.

  • Slowly and carefully add concentrated sulfuric acid (5 L) to the mixture. An exothermic reaction will occur.

  • Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 8-12 hours. Monitor the reaction progress by a suitable analytical method (e.g., HPLC or GC).

• Work-up and Purification:

  • Cool the reaction mixture to 20-25°C.

  • Transfer the mixture to a larger vessel containing water (500 L).

  • Add toluene (300 L) and stir to extract the product.

  • Separate the organic layer.

  • Wash the organic layer sequentially with:

    • Water (2 x 200 L)

    • 5% aqueous sodium bicarbonate solution until the aqueous layer is neutral or slightly basic (to remove the acid catalyst and any unreacted carboxylic acid).

    • Saturated brine solution (200 L).

  • Dry the organic layer over anhydrous sodium sulfate or by azeotropic distillation.

  • Filter to remove the drying agent.

  • Concentrate the organic layer under reduced pressure to remove the toluene.

  • The crude Methyl 2-hydroxy-6-methylbenzoate can be further purified by vacuum distillation if required.

Visualizations

Reaction Pathway

Caption: Overall reaction pathway for the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Experimental Workflow

Caption: A step-by-step workflow for the large-scale synthesis process.

Biocatalytic Route to Methyl 2-hydroxy-6-methylbenzoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the biocatalytic synthesis of Methyl 2-hydroxy-6-methylbenzoate. This approach leverages the efficiency and selectivity of enzymatic catalysis, presenting a sustainable alternative to traditional chemical synthesis routes. The synthesis is presented as a two-step process: first, the biosynthesis of the precursor molecule, 6-methylsalicylic acid (6-MSA), using a recombinant polyketide synthase; and second, the enzymatic esterification of 6-MSA to the final product.

Part 1: Biocatalytic Synthesis of 6-Methylsalicylic Acid (6-MSA)

The initial and crucial step is the production of 6-methylsalicylic acid (6-MSA), a polyketide synthesized from acetyl-CoA and malonyl-CoA by the enzyme 6-methylsalicylic acid synthase (6MSAS).[1] 6MSAS is a large, multi-domain Type I polyketide synthase found in various fungi, such as Penicillium patulum.[1] For large-scale and controlled production, the gene encoding 6MSAS can be expressed in a heterologous host, such as Escherichia coli or the yeast Saccharomyces cerevisiae or Pichia pastoris.[2][3][4]

Signaling Pathway for 6-MSA Synthesis by 6MSAS

The synthesis of 6-MSA is a multi-step enzymatic process that occurs on the single polypeptide chain of 6MSAS. The following diagram illustrates the key domains and the reaction sequence.

Caption: Biosynthetic pathway of 6-methylsalicylic acid catalyzed by the multi-domain 6MSAS enzyme.

Quantitative Data on 6-MSA Production

The heterologous production of 6-MSA has been successfully demonstrated in various microbial hosts. The table below summarizes reported production titers.

Host Organism	6MSAS Source	Fermentation Scale	Medium	Titer (mg/L)	Reference
Saccharomyces cerevisiae	Penicillium patulum	Shake Flask	Minimal Medium (Glucose)	554	[5]
Saccharomyces cerevisiae	Penicillium patulum	Shake Flask	YPD	1700	[2]
Saccharomyces cerevisiae	Penicillium patulum (codon-optimized)	Shake Flask	Complex Medium	367	[2]
Saccharomyces cerevisiae	Penicillium patulum (genomically integrated)	Bioreactor	Complex Medium	>2000	[2]
Pichia pastoris	Aspergillus terreus	5-L Bioreactor	Methanol Induction	2200	[3]
Escherichia coli	Penicillium patulum	Shake Flask	N/A	75	[2]

Experimental Protocol: Production and Purification of 6-MSA

This protocol provides a general framework for the heterologous expression of 6MSAS in E. coli and subsequent purification of the 6-MSA product.

1. Gene Synthesis and Plasmid Construction:

• The gene encoding 6-methylsalicylic acid synthase (e.g., from Penicillium patulum) should be codon-optimized for expression in E. coli.

• The gene for a phosphopantetheinyl transferase (PPTase), such as sfp from Bacillus subtilis or npgA from Aspergillus nidulans, is required for the post-translational activation of the 6MSAS and should be co-expressed.[1][4]

• Clone both genes into a suitable high-copy expression vector under the control of an inducible promoter (e.g., T7 promoter). A vector with a resistance marker for selection is required.

2. Transformation and Expression:

• Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with the expression plasmid.

• Grow a single colony in Luria-Bertani (LB) broth containing the appropriate antibiotic at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

• Continue the culture at a lower temperature (e.g., 18-25°C) for 16-24 hours to enhance soluble protein expression.

3. Extraction of 6-MSA:

• Pellet the cells by centrifugation (e.g., 6000 x g for 15 minutes at 4°C).

• The 6-MSA is often secreted into the culture medium, so the supernatant is the primary source of the product.[3]

• Acidify the supernatant to a pH of 2-3 with a strong acid (e.g., HCl) to protonate the carboxylic acid group of 6-MSA, making it less water-soluble.

• Extract the acidified supernatant with an equal volume of an organic solvent such as ethyl acetate. Repeat the extraction 2-3 times.

• Pool the organic phases.

4. Purification of 6-MSA:

• Dry the pooled organic phase over anhydrous sodium sulfate and filter.

• Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude 6-MSA.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., water-ethanol mixture) or by silica gel column chromatography using a hexane:ethyl acetate gradient.

• The purity of 6-MSA can be assessed by High-Performance Liquid Chromatography (HPLC) and its identity confirmed by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

Part 2: Enzymatic Esterification of 6-MSA to Methyl 2-hydroxy-6-methylbenzoate

The final step is the conversion of 6-MSA to its methyl ester. While chemical methods using reagents like methanol and a strong acid catalyst are common, an enzymatic approach offers milder reaction conditions and higher selectivity. Lipases are versatile enzymes that can catalyze esterification reactions in non-aqueous environments.[6][7]

Proposed Experimental Workflow for Enzymatic Esterification

Caption: Proposed workflow for the lipase-catalyzed esterification of 6-MSA to its methyl ester.

Quantitative Data for a Model Enzymatic Esterification

Parameter	Value/Condition	Reference
Enzyme	Immobilized Candida antarctica Lipase B (Novozym 435)	[8]
Substrates	Dihydrocaffeic acid, 1-Butanol	[8]
Solvent	Toluene	[8]
Temperature	50°C	[8]
Substrate Ratio (Acid:Alcohol)	1:5 (molar ratio)	[8]
Enzyme Loading	10% (w/w of substrates)	[8]
Reaction Time	72 hours	[8]
Conversion Yield	~67%	[8]

Experimental Protocol: Enzymatic Synthesis of Methyl 2-hydroxy-6-methylbenzoate

This proposed protocol is based on established methods for the lipase-catalyzed esterification of phenolic acids. Optimization of the reaction parameters will be necessary to achieve high yields for 6-MSA.

1. Materials:

• Purified 6-methylsalicylic acid (6-MSA)

• Methanol (anhydrous)

• Immobilized lipase, for example, Candida antarctica lipase B (CALB, often sold as Novozym 435)

• Anhydrous organic solvent (e.g., hexane, toluene, or a mixture)

• Molecular sieves (3Å or 4Å) to remove water produced during the reaction

2. Reaction Setup:

• In a sealed reaction vessel, dissolve 6-MSA in the chosen organic solvent.

• Add methanol in a molar excess (e.g., 3-5 equivalents relative to 6-MSA).

• Add the immobilized lipase (e.g., 10-20% by weight of 6-MSA).

• Add activated molecular sieves to the reaction mixture to sequester water, which can inhibit the forward reaction.

• Seal the vessel and place it in a shaking incubator at a controlled temperature (e.g., 40-60°C).

3. Reaction Monitoring and Product Isolation:

• Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by Thin Layer Chromatography (TLC) or HPLC.

• Once the reaction has reached completion (or equilibrium), remove the immobilized enzyme by filtration. The enzyme can often be washed and reused.

• Evaporate the solvent from the filtrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography using a suitable solvent system to separate the desired methyl ester from any unreacted 6-MSA.

• Confirm the identity and purity of the final product, Methyl 2-hydroxy-6-methylbenzoate, using analytical techniques such as MS and NMR.

Conclusion

The biocatalytic synthesis of Methyl 2-hydroxy-6-methylbenzoate offers a promising and environmentally friendly alternative to conventional chemical methods. The production of the 6-MSA precursor in recombinant microbial hosts has been shown to be highly effective, with titers reaching the g/L scale. While the enzymatic esterification of 6-MSA requires further optimization, the established success of lipases in catalyzing similar reactions provides a strong foundation for the development of a highly efficient and selective biocatalytic process. This integrated bio-based approach holds significant potential for the sustainable production of this valuable chemical intermediate for the pharmaceutical and other industries.

References

• 1. Production of 6-Methylsalicylic Acid by Expression of a Fungal Polyketide Synthase Activates Disease Resistance in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. De novo production of aromatic m-cresol in Saccharomyces cerevisiae mediated by heterologous polyketide synthases combined with a 6-methylsalicylic acid decarboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Engineered fungal polyketide biosynthesis in Pichia pastoris: a potential excellent host for polyketide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of heterologous production of the polyketide 6-MSA in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Production of the polyketide 6-MSA in yeast engineered for increased malonyl-CoA supply - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-hydroxy-6-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of Methyl 2-hydroxy-6-methylbenzoate synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Methyl 2-hydroxy-6-methylbenzoate in a question-and-answer format.

Issue 1: Low Yield in Fischer Esterification of 2-hydroxy-6-methylbenzoic acid

• Question: My Fischer esterification of 2-hydroxy-6-methylbenzoic acid with methanol is resulting in a low yield. What are the potential causes and how can I improve it?

• Answer: Low yields in Fischer esterification can stem from several factors. Here's a systematic approach to troubleshoot this issue:

  • Incomplete Reaction: The reaction may not have reached equilibrium. Consider increasing the reaction time or using a higher temperature. Driving the reaction forward by removing water as it forms, for instance, by using a Dean-Stark apparatus with a suitable solvent like toluene, can significantly improve the yield.[1]

  • Insufficient Catalyst: An inadequate amount of acid catalyst (e.g., sulfuric acid) will result in a slow and incomplete reaction. Ensure you are using a catalytic amount, typically 1-5 mol% relative to the carboxylic acid.

  • Reagent Purity: The purity of your starting materials is crucial. Ensure your 2-hydroxy-6-methylbenzoic acid is dry and free of impurities. Methanol should also be anhydrous, as water will shift the equilibrium to favor the reactants.

  • Molar Ratio of Reactants: Using a large excess of methanol can help drive the equilibrium towards the product.[1] For similar esterifications, a molar ratio of 1:3 (acid to alcohol) has been shown to significantly increase the yield.[1]

Issue 2: Formation of a Significant Amount of a Byproduct

• Question: I am observing a significant byproduct in my reaction mixture, which is complicating purification and reducing my yield. How can I identify and minimize this byproduct?

• Answer: The most common byproduct in this synthesis is the O-methylated ester, Methyl 2-methoxy-6-methylbenzoate. This occurs when the phenolic hydroxyl group is also esterified.

  • Minimizing O-methylation:

    • Choice of Methylating Agent: If you are using a harsher methylating agent than methanol in an esterification, such as dimethyl sulfate, O-methylation is more likely.[2] For a simple esterification, using methanol with an acid catalyst is preferred to minimize this side reaction.

    • Reaction Conditions: Running the reaction at a lower temperature for a longer duration can sometimes favor the desired N-methylation over O-methylation.

Issue 3: Difficulty in Purifying the Final Product

• Question: I am struggling to obtain pure Methyl 2-hydroxy-6-methylbenzoate after the reaction. What are the recommended purification methods?

• Answer: Effective purification is key to obtaining a high-quality product.

  • Work-up Procedure: After the reaction, the mixture should be cooled and the excess methanol removed under reduced pressure. The residue can then be dissolved in an organic solvent like ethyl acetate and washed with a saturated sodium bicarbonate solution to remove any unreacted carboxylic acid. Subsequent washes with water and brine will remove water-soluble impurities.

  • Column Chromatography: Silica gel column chromatography is a highly effective method for separating the desired product from byproducts like the O-methylated ester. A gradient of ethyl acetate in hexane is a common eluent system.[3]

  • Recrystallization: If the crude product is a solid, recrystallization can be an effective final purification step.[4] A suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) should be determined experimentally.

Frequently Asked Questions (FAQs)

• Q1: What is the most direct synthetic route to Methyl 2-hydroxy-6-methylbenzoate?

  • A1: The most direct route is the Fischer esterification of 2-hydroxy-6-methylbenzoic acid using methanol in the presence of an acid catalyst like sulfuric acid.[5][6]

• Q2: Can I synthesize this compound from 2-amino-6-methylbenzoic acid?

  • A2: Yes, this is a viable multi-step synthesis. It involves the diazotization of the amino group to form a diazonium salt, followed by hydrolysis to the hydroxyl group, and finally esterification of the carboxylic acid.[2][4]

• Q3: What are the key safety precautions to take during this synthesis?

  • A3: Always work in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Methanol is flammable and toxic. Sulfuric acid is highly corrosive. Handle all chemicals with care and consult the safety data sheets (SDS) before use.

• Q4: How can I monitor the progress of the reaction?

  • A4: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction's progress.[4] By spotting the reaction mixture alongside the starting material, you can observe the disappearance of the starting material and the appearance of the product spot.

Data Presentation

Table 1: Effect of Reactant Molar Ratio on Esterification Yield (Illustrative Data based on a similar reaction)

Molar Ratio (p-hydroxybenzoic acid:methanol)	Yield (%)	Reference
1:1	40.2	[1]
1:3	86.1	[1]

Note: This data is for the synthesis of methyl p-hydroxybenzoate and serves as an illustrative guide for optimizing the stoichiometry in the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Experimental Protocols

Protocol 1: Fischer Esterification of 2-hydroxy-6-methylbenzoic acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-hydroxy-6-methylbenzoic acid (1.0 eq) in an excess of methanol (e.g., 10-20 eq).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) to the solution.

• Reaction: Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane) to afford pure Methyl 2-hydroxy-6-methylbenzoate.

Protocol 2: Synthesis from 2-amino-6-methylbenzoic acid

This is a multi-step process:

• Diazotization:

  • Dissolve 2-amino-6-methylbenzoic acid (1.0 eq) in an aqueous solution of a strong acid (e.g., sulfuric acid) and cool to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (1.05 eq) in water dropwise, maintaining the temperature below 5 °C.[4]

• Hydrolysis:

  • Gently heat the diazonium salt solution to around 50-60 °C until nitrogen evolution ceases. This indicates the formation of 2-hydroxy-6-methylbenzoic acid.

• Esterification:

  • Follow the Fischer Esterification protocol described above (Protocol 1) to convert the resulting 2-hydroxy-6-methylbenzoic acid to Methyl 2-hydroxy-6-methylbenzoate.

Visualizations

Caption: Primary synthetic routes to Methyl 2-hydroxy-6-methylbenzoate.

Caption: Troubleshooting decision tree for yield improvement.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]

Technical Support Center: Purification of Methyl 2-hydroxy-6-methylbenzoate by Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the chromatographic purification of Methyl 2-hydroxy-6-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying Methyl 2-hydroxy-6-methylbenzoate?

A1: Flash column chromatography using silica gel is a highly effective and widely used method for the purification of Methyl 2-hydroxy-6-methylbenzoate. For analytical purposes and final purity assessment, High-Performance Liquid Chromatography (HPLC) is the standard technique.

Q2: How do I choose an appropriate solvent system for column chromatography?

A2: The choice of the eluent system is critical for successful separation. A good starting point for a moderately polar compound like Methyl 2-hydroxy-6-methylbenzoate is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate. The optimal ratio should be determined by Thin-Layer Chromatography (TLC) beforehand. Aim for an Rf value of approximately 0.2-0.3 for the desired compound to ensure good separation on the column.

Q3: My compound is streaking on the TLC plate and the column. What could be the cause?

A3: Streaking is often an indication that the compound is too polar for the current solvent system or that the column is overloaded. For phenolic compounds like Methyl 2-hydroxy-6-methylbenzoate, interaction with the acidic silica gel can also cause tailing and streaking. Consider adding a small amount of a more polar solvent (like methanol) or a few drops of acetic acid to the eluent to improve the peak shape. Ensure that the amount of crude product loaded onto the column is appropriate for its size; a general guideline is a 1:30 to 1:100 ratio of crude sample to silica gel by weight.

Q4: I am observing a low yield of my purified product. What are the potential reasons?

A4: Low recovery can stem from several factors. The compound may be partially decomposing on the silica gel, which can be tested by spotting the pure compound on a TLC plate and letting it sit for a few hours before eluting to see if degradation occurs.[1] Another possibility is that the compound is not fully eluting from the column; in this case, a more polar solvent system may be required to wash the column. Finally, loss can occur during the work-up and solvent removal steps, so ensure these are performed carefully.

Q5: Can I use reverse-phase chromatography for purification?

A5: Yes, reverse-phase chromatography is a viable option, especially for HPLC analysis or for purifying highly polar compounds that do not move on a normal-phase silica column.[1] In reverse-phase chromatography, a non-polar stationary phase (like C18) is used with a polar mobile phase (such as a mixture of water and acetonitrile or methanol).

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Poor separation of the product from impurities (overlapping spots on TLC/peaks in HPLC).	Inappropriate eluent system.	Optimize the solvent system. For column chromatography, try a different solvent ratio or introduce a third solvent to modify the selectivity. For HPLC, a gradient elution may provide better separation than an isocratic one.
The compound does not move from the baseline on the TLC plate or column.	The eluent is not polar enough.	Increase the polarity of the eluent by increasing the proportion of the more polar solvent (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).
The compound runs with the solvent front (Rf value close to 1).	The eluent is too polar.	Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent.
Cracking or channeling of the silica gel bed in the column.	Improper packing of the column.	Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry. Dry loading the sample can sometimes help prevent disturbance of the silica bed.
The purified product is not as pure as expected upon analysis.	Co-elution of impurities.	Re-purify the compound using a different chromatographic technique (e.g., preparative HPLC) or a different solvent system. Recrystallization after column chromatography can also be an effective final purification step.

Experimental Protocols

Protocol 1: Purification of Methyl 2-hydroxy-6-methylbenzoate by Flash Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various ratios of hexanes and ethyl acetate (e.g., 9:1, 8:2, 7:3) to find a solvent system that gives the target compound an Rf value of ~0.2-0.3.

• Column Preparation:

  • Select an appropriately sized glass column and add a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then add another thin layer of sand on top.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent and carefully apply it to the top of the silica gel bed using a pipette.

  • Dry Loading: Dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.[2]

• Elution and Fraction Collection:

  • Carefully add the eluent to the column and apply gentle pressure (e.g., using a pump or compressed air) to start the elution.

  • Collect the eluting solvent in fractions (e.g., in test tubes).

• Analysis and Product Isolation:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Methyl 2-hydroxy-6-methylbenzoate.

Quantitative Data Summary

The following table provides typical parameters for the purification of Methyl 2-hydroxy-6-methylbenzoate. These values may require optimization based on the specific impurity profile of the crude material.

Parameter	Typical Value / Condition
Chromatography Mode	Normal Phase
Stationary Phase	Silica Gel (60-120 or 100-200 mesh)
TLC Eluent System (starting point)	Hexane:Ethyl Acetate (8:2 v/v)
Target TLC Rf Value	~0.25
Column Loading Capacity	1-3% of silica gel weight
HPLC Column (for analysis)	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
HPLC Mobile Phase (for analysis)	Acetonitrile:Water with 0.1% Formic Acid (gradient elution)
Detection Wavelength (UV)	~254 nm and 305 nm
Expected Purity (after column)	>95%
Expected Yield (after column)	80-95% (dependent on crude purity)

Visualizations

Troubleshooting Workflow for Poor Separation

Caption: Troubleshooting workflow for poor separation in column chromatography.

References

• 1. Chromatography [chem.rochester.edu]
• 2. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Recrystallization of Methyl 2-hydroxy-6-methylbenzoate

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the recrystallization of methyl 2-hydroxy-6-methylbenzoate. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the successful purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable solvent system for the recrystallization of methyl 2-hydroxy-6-methylbenzoate?

A1: While specific solubility data for methyl 2-hydroxy-6-methylbenzoate is not extensively published, a common and effective solvent system for similarly substituted methyl benzoates is a mixture of ethanol and water or methanol and water. Methyl 2-hydroxy-3-methylbenzoate, a closely related compound, is known to be soluble in ethanol and insoluble in water, which suggests that a mixed solvent system will be highly effective.[1] The principle is to dissolve the crude compound in a minimum amount of the hot "good" solvent (ethanol or methanol) and then add the hot "poor" solvent (water) dropwise until the solution becomes faintly cloudy.

Q2: What are the likely impurities in a crude sample of methyl 2-hydroxy-6-methylbenzoate?

A2: Common impurities often stem from the synthetic route used to prepare the compound. These can include unreacted starting materials such as 2-hydroxy-6-methylbenzoic acid, as well as byproducts from side reactions, for instance, 2-methoxy-6-methylbenzoate which can form if methylation of the phenolic hydroxyl group occurs.

Q3: My compound has "oiled out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is supersaturated with impurities. To resolve this, you can try adding a small amount of the "good" solvent (e.g., ethanol) to redissolve the oil, and then allow the solution to cool more slowly. Seeding the solution with a pure crystal of the compound, if available, can also promote crystallization over oiling.

Q4: After recrystallization, the recovery yield of my purified product is very low. What are the possible reasons?

A4: Low recovery can be due to several factors:

• Using too much solvent: This will keep a significant portion of your product dissolved in the mother liquor even after cooling.

• Premature crystallization: If the solution cools too quickly during hot filtration, the product can crystallize in the filter funnel.

• Washing with a solvent that is not ice-cold: This can redissolve some of your purified crystals.

• The compound having significant solubility in the cold solvent: In this case, cooling the filtrate in an ice bath can help to maximize crystal formation.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of methyl 2-hydroxy-6-methylbenzoate.

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The solution is not sufficiently supersaturated.	- Evaporate some of the solvent to increase the concentration of the compound.- Scratch the inside of the flask with a glass rod to create nucleation sites.- Add a seed crystal of the pure compound.
Compound "oils out"	- The melting point of the solid is lower than the boiling point of the solvent.- The compound is highly impure, leading to significant melting point depression.	- Add more of the "good" solvent (e.g., ethanol) to decrease the saturation temperature.- Use a lower-boiling point solvent system.- Consider purifying the compound by another method, such as column chromatography, before recrystallization.
Low recovery of pure product	- Too much solvent was used.- The crystals were washed with a solvent that was not cold enough.- The compound is significantly soluble in the cold solvent.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the washing solvent is ice-cold.- Re-cool the mother liquor in an ice bath to obtain a second crop of crystals.
Crystals are colored	- Colored impurities were not fully removed.	- Perform a decolorization step by adding a small amount of activated charcoal to the hot solution before filtration.

Data Presentation

Table 1: Physical and Solubility Properties of Methyl 2-hydroxy-6-methylbenzoate and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Solubility
Methyl 2-hydroxy-6-methylbenzoate	C₉H₁₀O₃	166.17	Not Reported	Soluble in polar organic solvents (e.g., ethanol, methanol, acetone); sparingly soluble in non-polar solvents (e.g., hexane); likely insoluble in water.
Methyl 2-hydroxy-3-methylbenzoate	C₉H₁₀O₃	166.17	Not Reported	Soluble in ethanol; insoluble in water.[1]
Methyl 2-acetyl-6-hydroxybenzoate	C₁₀H₁₀O₄	194.18	95-97	Data not available.[2]
Methyl Benzoate	C₈H₈O₂	136.15	-12	Soluble in ethanol, methanol, ether; slightly soluble in water (0.21 g/100 mL at 20°C).[3]

Experimental Protocols

Detailed Methodology for the Recrystallization of Methyl 2-hydroxy-6-methylbenzoate

This protocol is a general guideline and may require optimization based on the purity of the crude material.

• Solvent Selection: Based on the properties of similar compounds, an ethanol/water or methanol/water mixed solvent system is recommended.

• Dissolution:

  • Place the crude methyl 2-hydroxy-6-methylbenzoate in an Erlenmeyer flask.

  • Add a minimal amount of the "good" solvent (ethanol or methanol) and gently heat the mixture on a hot plate while stirring until the solid dissolves completely. Add the solvent dropwise to avoid using an excess.

• Hot Filtration (Optional):

  • If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and flask to prevent premature crystallization.

• Induce Crystallization:

  • While the solution is still warm, add the "poor" solvent (water) dropwise until the solution becomes faintly and persistently cloudy.

  • If too much of the "poor" solvent is added and the compound precipitates excessively, add a few drops of the "good" solvent until the solution becomes clear again.

• Cooling and Crystallization:

  • Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of an ice-cold mixture of the recrystallization solvents.

• Drying:

  • Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's expected melting point.

Mandatory Visualization

Caption: Workflow for the recrystallization of Methyl 2-hydroxy-6-methylbenzoate.

Caption: Troubleshooting common issues in recrystallization.

References

• 1. Methyl 2-hydroxy-3-methylbenzoate, 97% | Fisher Scientific [fishersci.ca]
• 2. methyl 2-acetyl-6-hydroxybenzoate CAS#: 136192-85-3 [amp.chemicalbook.com]
• 3. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Methyl 2-hydroxy-6-methylbenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to Methyl 2-hydroxy-6-methylbenzoate?

A1: The most common synthetic route involves a multi-step process starting from 2-amino-6-methylbenzoic acid. This process includes:

• Diazotization: The amino group is converted into a diazonium salt using a diazotizing agent like nitrous acid (generated in situ from sodium nitrite and a strong acid).

• Hydrolysis: The diazonium salt is then hydrolyzed to form 2-hydroxy-6-methylbenzoic acid.

• Esterification: The resulting carboxylic acid undergoes Fischer esterification with methanol in the presence of an acid catalyst (e.g., sulfuric acid) to yield the final product, Methyl 2-hydroxy-6-methylbenzoate.

An alternative approach is the direct carboxylation of a substituted phenol, such as through the Kolbe-Schmitt reaction, followed by esterification. However, this method can sometimes suffer from low yields and lack of regioselectivity.[1]

Q2: What is the most common and significant side product in this synthesis?

A2: The most prevalent side product is Methyl 2-methoxy-6-methylbenzoate.[2] This byproduct forms due to a competing O-methylation reaction where the phenolic hydroxyl group is methylated instead of the intended esterification of the carboxylic acid. This can occur, particularly if the reaction conditions for esterification are harsh or if there is simultaneous hydrolysis and alcoholysis during the diazotization/hydrolysis step when methanol is used as a solvent.[2]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the esterification reaction can be effectively monitored using Thin-Layer Chromatography (TLC). The starting material, 2-hydroxy-6-methylbenzoic acid, is more polar and will have a lower Rf value compared to the less polar product, Methyl 2-hydroxy-6-methylbenzoate. A suitable mobile phase would be a mixture of hexane and ethyl acetate. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be employed.

Q4: What are the expected yields for this synthesis?

A4: The overall yield can vary significantly depending on the optimization of each step. For the diazotization and hydrolysis steps, yields can be affected by the stability of the diazonium salt. In the final Fischer esterification step, with proper control of equilibrium, yields can be high. However, the formation of the O-methylated byproduct will reduce the overall yield of the desired product. Published examples show crude product mixtures containing significant amounts of both the desired product and the methoxy byproduct.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of Methyl 2-hydroxy-6-methylbenzoate with a significant amount of Methyl 2-methoxy-6-methylbenzoate impurity.	O-methylation of the phenolic hydroxyl group is competing with the esterification of the carboxylic acid. This can be exacerbated by high temperatures and prolonged reaction times during esterification.	Optimize the Fischer esterification conditions. Use a milder acid catalyst or lower the reaction temperature. Consider protecting the hydroxyl group before esterification, followed by a deprotection step, although this adds complexity to the synthesis.
Incomplete esterification reaction, with starting material (2-hydroxy-6-methylbenzoic acid) remaining.	Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants.	Use a large excess of methanol to shift the equilibrium towards the product. Ensure all reagents and glassware are dry. Consider using a dehydrating agent or a Dean-Stark apparatus to remove water as it forms.
Formation of a complex mixture of byproducts during the diazotization/hydrolysis step.	Diazonium salts can be unstable and undergo various side reactions if not handled correctly. Temperature control is critical.	Maintain a low temperature (typically 0-5 °C) during the diazotization reaction. Ensure slow and controlled addition of the sodium nitrite solution. Use the diazonium salt immediately in the subsequent hydrolysis step without isolation.
Difficulty in separating the final product from the Methyl 2-methoxy-6-methylbenzoate byproduct.	The polarity of the desired product and the O-methylated byproduct are very similar, making separation by standard column chromatography challenging.	Purification can be achieved using silica gel column chromatography with a carefully optimized eluent system, such as a gradient of ethyl acetate in hexane. Preparative HPLC may be necessary for achieving high purity.

Quantitative Data Summary

The following table summarizes the composition of crude product mixtures obtained under different conditions as described in the literature.

Experiment Reference	Methyl 2-hydroxy-6-methylbenzoate (%)	Methyl 2-methoxy-6-methylbenzoate (%)	Notes
Example 1[2]	42.4	51.0	Crude product from one-pot diazotization, hydrolysis, and esterification.
Example 2[2]	40.1	53.7	Similar one-pot reaction with slight variation in workup.
Example 3[2]	56.25	33.68	Variation in extraction solvent during workup.
Example 4[2]	45.6	48.3	Another variation in workup procedure.
Example 5[2]	72.8	26.3	Different reaction conditions leading to a higher ratio of the desired product.

Experimental Protocols

Key Experiment: Synthesis of Methyl 2-hydroxy-6-methylbenzoate via Diazotization, Hydrolysis, and Esterification

This protocol is a generalized procedure based on common synthetic methods.

Step 1: Diazotization and Hydrolysis

• Dissolve 2-amino-6-methylbenzoic acid in an aqueous solution of a strong acid (e.g., sulfuric acid) and cool the mixture to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred mixture, maintaining the temperature below 5 °C.

• After the addition is complete, continue stirring at 0-5 °C for a short period to ensure complete formation of the diazonium salt.

• Gently heat the reaction mixture to facilitate the hydrolysis of the diazonium salt to 2-hydroxy-6-methylbenzoic acid. Nitrogen gas will be evolved during this step.

• After the evolution of gas ceases, cool the mixture and extract the 2-hydroxy-6-methylbenzoic acid with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude carboxylic acid.

Step 2: Fischer Esterification

• Dissolve the crude 2-hydroxy-6-methylbenzoic acid in a large excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Heat the mixture to reflux for several hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated solution of sodium bicarbonate to neutralize the acid catalyst.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography.

Visualizations

Caption: Synthetic workflow for Methyl 2-hydroxy-6-methylbenzoate.

Caption: Factors influencing the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Methyl 2-hydroxy-6-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Fischer esterification of 2-hydroxy-6-methylbenzoic acid is giving a low yield. What are the common causes and how can I improve it?

A1: Low yields in Fischer esterification are common due to the reversible nature of the reaction.[1][2] Here are several factors that could be contributing to a low yield and suggestions for optimization:

• Incomplete Reaction: The reaction may not have reached equilibrium. Ensure you are refluxing for an adequate amount of time, typically several hours.[3] Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to determine when the reaction is complete.

• Water Content: The presence of water in the reactants or solvent will shift the equilibrium back towards the starting materials, reducing the yield of the ester.[1][3] Ensure you are using anhydrous alcohol and a dry apparatus. The use of a Dean-Stark trap can be effective in removing water as it is formed, driving the reaction to completion.[1]

• Insufficient Catalyst: An inadequate amount of acid catalyst (e.g., sulfuric acid) will result in a slow reaction rate. A typical catalytic amount is a few drops of concentrated sulfuric acid.[4]

• Sub-optimal Reactant Ratio: To shift the equilibrium towards the product, a large excess of the alcohol (methanol in this case) is often used.[1][5] Using methanol as the solvent is a common and effective strategy.[4]

• Steric Hindrance: The methyl group ortho to the carboxylic acid in 2-hydroxy-6-methylbenzoic acid can cause steric hindrance, slowing down the reaction rate compared to unhindered benzoic acids.[1] This may necessitate longer reaction times or slightly harsher conditions.

Q2: I've observed an impurity in my crude product with a similar retention time to my desired product in chromatography. What could this byproduct be?

A2: A common and significant byproduct in the synthesis of Methyl 2-hydroxy-6-methylbenzoate is Methyl 2-methoxy-6-methylbenzoate .[6] This byproduct is formed by the methylation of the phenolic hydroxyl group under the acidic reaction conditions with methanol. This impurity is often observed in significant quantities in the crude reaction mixture.[6]

Other potential byproducts include:

• Unreacted 2-hydroxy-6-methylbenzoic acid: If the reaction has not gone to completion, you will have unreacted starting material.

• Polymerization or degradation products: Under harsh acidic conditions and high temperatures, phenolic compounds can be susceptible to side reactions.

Q3: How can I identify the byproducts in my reaction mixture?

A3: The most effective methods for identifying byproducts are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• GC-MS: This technique will separate the components of your mixture and provide a mass spectrum for each. The desired product, Methyl 2-hydroxy-6-methylbenzoate, will have a molecular ion peak at m/z 166.[7] The primary byproduct, Methyl 2-methoxy-6-methylbenzoate, will have a molecular ion peak at m/z 180. The fragmentation patterns will also be distinct.

• NMR Spectroscopy (¹H and ¹³C):

  • ¹H NMR: The presence of the phenolic -OH peak (a broad singlet) in the desired product's spectrum will be absent in the spectrum of the methoxy byproduct. Instead, the byproduct will show a new singlet around 3.8-3.9 ppm corresponding to the methoxy group protons.

  • ¹³C NMR: The carbon of the methoxy group in the byproduct will appear around 55-60 ppm.[8]

Q4: What is the best way to purify my Methyl 2-hydroxy-6-methylbenzoate from the byproducts?

A4: Column chromatography is a standard and effective method for purifying the desired product from the byproducts and unreacted starting material. A silica gel column with a gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, should provide good separation. The polarity difference between the phenolic product and the less polar methoxy byproduct allows for their separation. Unreacted carboxylic acid will be more polar and will elute later.

An alternative is to perform an aqueous workup with a mild base (e.g., sodium bicarbonate solution) to remove the unreacted acidic starting material before chromatography.[4]

Quantitative Data

The following table summarizes the composition of a crude reaction mixture as determined by High-Performance Liquid Chromatography (HPLC) in a patented synthesis process.[6] This illustrates the potential prevalence of the methoxy byproduct.

Compound	HPLC Percentage in Crude Mixture (Example 1)[6]	HPLC Percentage in Crude Mixture (Example 2)[6]
Methyl 2-hydroxy-6-methylbenzoate	42.4%	40.1%
Methyl 2-methoxy-6-methylbenzoate	51.0%	53.7%

Experimental Protocols

Protocol 1: Synthesis of Methyl 2-hydroxy-6-methylbenzoate via Fischer Esterification

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Anhydrous methanol

• Concentrated sulfuric acid

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Sodium bicarbonate solution (5%)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add 2-hydroxy-6-methylbenzoic acid (1.0 equivalent).

• Add a large excess of anhydrous methanol (e.g., 20 equivalents, which can also serve as the solvent).

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the stirring mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 65-70°C).

• Maintain reflux and stirring for 4-6 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess acid by slowly adding a 5% sodium bicarbonate solution until effervescence ceases.

• Extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Byproduct Identification by GC-MS

Sample Preparation:

• Dissolve a small amount of the crude reaction mixture in a volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.[9]

• Filter the sample through a 0.22 µm syringe filter into a GC vial.[10]

Instrumental Parameters (Typical):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Inlet Temperature: 250°C

• Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium

• MS Detector: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Data Analysis:

• Identify the peaks corresponding to the product and byproducts based on their retention times and mass spectra.

• Methyl 2-hydroxy-6-methylbenzoate: Look for a molecular ion at m/z 166 and characteristic fragments.[7]

• Methyl 2-methoxy-6-methylbenzoate: Look for a molecular ion at m/z 180.

Protocol 3: Byproduct Identification by ¹H NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 5-10 mg of the crude product in about 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

Data Acquisition:

• Acquire a ¹H NMR spectrum on a 300 MHz or higher NMR spectrometer.

Data Analysis:

• Methyl 2-hydroxy-6-methylbenzoate:

  • Aromatic protons: ~6.7-7.3 ppm (multiplets)

  • Phenolic -OH: A broad singlet, chemical shift can vary.

  • Ester -OCH₃: ~3.9 ppm (singlet)

  • Aromatic -CH₃: ~2.4 ppm (singlet)

• Methyl 2-methoxy-6-methylbenzoate (Byproduct):

  • Aromatic protons: ~6.8-7.4 ppm (multiplets)

  • Ester -OCH₃: ~3.9 ppm (singlet)

  • Methoxy -OCH₃: ~3.8 ppm (singlet)

  • Aromatic -CH₃: ~2.3 ppm (singlet)

  • Absence of the phenolic -OH peak.

Visualizations

Caption: Reaction pathway for the synthesis of Methyl 2-hydroxy-6-methylbenzoate and the formation of a key byproduct.

Caption: A troubleshooting workflow for the synthesis and purification of Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview [jove.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 7. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Methyl 2-hydroxy-6-methylbenzoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Methyl 2-hydroxy-6-methylbenzoate. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Methyl 2-hydroxy-6-methylbenzoate?

A1: The most common methods for synthesizing Methyl 2-hydroxy-6-methylbenzoate are the Fischer-Speier esterification of 2-hydroxy-6-methylbenzoic acid and the Steglich esterification. Fischer-Speier esterification involves reacting the carboxylic acid with methanol in the presence of a strong acid catalyst.[1] The Steglich esterification is a milder method that uses a coupling agent like dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).[2]

Q2: Why is the esterification of 2-hydroxy-6-methylbenzoic acid challenging?

A2: The esterification of 2-hydroxy-6-methylbenzoic acid is challenging due to steric hindrance caused by the two ortho substituents (the hydroxyl and methyl groups). These groups can make it difficult for the alcohol to attack the carbonyl carbon of the carboxylic acid, which can lead to lower reaction rates and yields.[3][4]

Q3: What are the potential side reactions in the synthesis of Methyl 2-hydroxy-6-methylbenzoate?

A3: A potential side reaction, particularly if using a methylating agent like dimethyl sulfate in the presence of a base, is the O-methylation of the phenolic hydroxyl group to form Methyl 2-methoxy-6-methylbenzoate.[5] In Fischer-Speier esterification, incomplete reaction and the formation of byproducts from impurities in the starting materials are also possible.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored using Thin Layer Chromatography (TLC). The starting material, 2-hydroxy-6-methylbenzoic acid, is more polar than the product, Methyl 2-hydroxy-6-methylbenzoate, and will therefore have a lower Rf value on the TLC plate.

Q5: What are the recommended methods for purifying the final product?

A5: The final product can be purified by a standard aqueous work-up to remove the acid catalyst and any water-soluble impurities. This is typically followed by extraction with an organic solvent. Further purification can be achieved by column chromatography on silica gel or by recrystallization.

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Low or no product yield	Incomplete reaction due to steric hindrance.	Increase the reaction time and/or temperature. Use a large excess of methanol in Fischer-Speier esterification to shift the equilibrium towards the product.[1] Consider using the milder conditions of the Steglich esterification, which can be more effective for sterically hindered substrates.[6]
Ineffective catalyst.	For Fischer-Speier, ensure the acid catalyst (e.g., sulfuric acid) is fresh and added in a sufficient amount. For Steglich esterification, ensure the DCC and DMAP are of high quality.
Presence of water in the reaction mixture.	For Fischer-Speier, use anhydrous methanol and consider using a Dean-Stark apparatus to remove water as it forms. For Steglich esterification, use anhydrous solvents.
Presence of a major byproduct	O-methylation of the phenolic hydroxyl group.	This is more likely if using a methylating agent other than methanol for esterification. If this occurs during a methylation step after esterification, carefully control the stoichiometry of the methylating agent and the reaction temperature.[5]
Unreacted starting material.	Drive the reaction to completion by increasing the reaction time, temperature, or the amount of the excess reagent (methanol in Fischer-Speier).
Difficulty in product purification	Product and starting material have similar polarities.	Optimize the solvent system for column chromatography to achieve better separation. A mixture of hexane and ethyl acetate is a good starting point.
Formation of an emulsion during work-up.	Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.

Quantitative Data Summary

Table 1: Comparison of Esterification Methods for Sterically Hindered Benzoic Acids

Method	Typical Reagents	Typical Reaction Conditions	Advantages	Disadvantages
Fischer-Speier Esterification	2-hydroxy-6-methylbenzoic acid, Methanol (excess), H₂SO₄ (catalytic)	Reflux, 4-24 hours	Inexpensive reagents, simple procedure.	Can be slow for sterically hindered substrates, requires harsh acidic conditions.
Steglich Esterification	2-hydroxy-6-methylbenzoic acid, Methanol, DCC, DMAP (catalytic)	Room temperature, 2-12 hours	Mild reaction conditions, suitable for sensitive substrates.[2]	More expensive reagents, formation of dicyclohexylurea (DCU) byproduct which needs to be removed.[2]

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of 2-hydroxy-6-methylbenzoic acid

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Anhydrous methanol

• Concentrated sulfuric acid

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-hydroxy-6-methylbenzoic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 20-50 eq).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

• Heat the mixture to reflux and monitor the reaction by TLC. The reaction may require several hours (4-24 h) to proceed to completion due to steric hindrance.

• After the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst. Be cautious as CO₂ evolution may cause pressure buildup.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure Methyl 2-hydroxy-6-methylbenzoate.

Protocol 2: Steglich Esterification of 2-hydroxy-6-methylbenzoic acid

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Anhydrous methanol

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• 0.5 M HCl solution

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-hydroxy-6-methylbenzoic acid (1.0 eq), methanol (1.2-1.5 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the cooled mixture.

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Continue stirring for 2-12 hours, monitoring the reaction progress by TLC. A white precipitate of dicyclohexylurea (DCU) will form.

• Once the reaction is complete, cool the mixture in an ice bath to maximize the precipitation of DCU.

• Filter off the DCU precipitate and wash it with a small amount of cold DCM.

• Transfer the filtrate to a separatory funnel and wash it sequentially with 0.5 M HCl, saturated sodium bicarbonate solution, and water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure Methyl 2-hydroxy-6-methylbenzoate.

Visualizations

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 6. Steglich Esterification [organic-chemistry.org]

Troubleshooting low yield in Methyl 2-hydroxy-6-methylbenzoate preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of Methyl 2-hydroxy-6-methylbenzoate, particularly in addressing issues of low yield.

Troubleshooting Guide: Low Yield in Methyl 2-hydroxy-6-methylbenzoate Preparation

This guide addresses common problems encountered during the synthesis of Methyl 2-hydroxy-6-methylbenzoate via Fischer-Speier esterification of 2-hydroxy-6-methylbenzoic acid.

Q1: My reaction yield is consistently low. What are the primary factors affecting the esterification of 2-hydroxy-6-methylbenzoic acid?

Low yields in the Fischer esterification of 2-hydroxy-6-methylbenzoic acid are often attributed to a combination of factors, primarily stemming from the reaction equilibrium and steric hindrance.

• Reversible Reaction: Fischer esterification is a reversible process where the starting materials (carboxylic acid and alcohol) are in equilibrium with the products (ester and water). The presence of water, a byproduct, can drive the reaction backward, hydrolyzing the ester back to the starting materials.

• Steric Hindrance: The methyl group at the 6-position (ortho to the carboxylic acid) sterically hinders the approach of the methanol nucleophile to the carbonyl carbon of the carboxylic acid. This steric hindrance slows down the rate of the forward reaction, making it more challenging to achieve high yields compared to unhindered benzoic acids.

• Incomplete Reaction: Insufficient reaction time or suboptimal temperature can prevent the reaction from reaching an equilibrium that favors the product. Due to steric hindrance, longer reaction times are often necessary.

• Loss During Workup: Significant product loss can occur during the purification steps, such as incomplete extraction, premature precipitation, or multiple transfers between glassware.

Q2: How can I drive the reaction equilibrium towards the formation of Methyl 2-hydroxy-6-methylbenzoate?

To maximize the yield, it is crucial to shift the reaction equilibrium to favor the product side, in accordance with Le Châtelier's principle. This can be achieved through two primary strategies:

• Use of Excess Reactant: Employing a large excess of methanol not only serves as the solvent but also shifts the equilibrium towards the ester. A significant molar excess of the alcohol can help to overcome the unfavorable equilibrium.

• Removal of Water: Continuously removing water as it forms is a highly effective method to prevent the reverse reaction (hydrolysis). This can be accomplished by:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene or hexane) can effectively remove water from the reaction mixture.

  • Use of a Dehydrating Agent: While less common for this specific reaction, molecular sieves can be added to the reaction mixture to absorb the water produced.

Q3: What are the potential side reactions, and how can they be minimized?

The primary side reaction of concern is the O-alkylation of the phenolic hydroxyl group, which would lead to the formation of Methyl 2-methoxy-6-methylbenzoate.

• Cause: While Fischer esterification under acidic conditions primarily targets the carboxylic acid, prolonged reaction times at high temperatures in the presence of a large excess of methanol could potentially lead to some ether formation. However, this is generally a minor side reaction under typical Fischer esterification conditions.

• Minimization: To minimize this side reaction, it is advisable to use the mildest effective reaction conditions (e.g., avoiding excessively high temperatures) and to monitor the reaction progress to avoid unnecessarily long reaction times. If O-alkylation is a significant issue, alternative esterification methods that do not employ a large excess of the alcohol under harsh acidic conditions might be considered.

Q4: My product is difficult to purify. What are the recommended workup and purification procedures?

The workup procedure is critical for isolating the product in high purity and yield.

• Neutralization: After the reaction is complete, the excess acid catalyst must be neutralized. This is typically done by washing the organic extract with a weak base, such as a saturated sodium bicarbonate solution. Care should be taken to avoid using a strong base (like NaOH), which could hydrolyze the ester product.

• Extraction: The product should be extracted from the aqueous reaction mixture using a suitable organic solvent, such as ethyl acetate or diethyl ether. Multiple extractions will ensure complete recovery of the product.

• Washing: The combined organic extracts should be washed with brine (saturated NaCl solution) to remove any remaining water-soluble impurities and to aid in the separation of the organic and aqueous layers.

• Drying and Solvent Removal: The organic layer should be dried over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filtered, and the solvent removed under reduced pressure using a rotary evaporator.

• Purification: If further purification is necessary, column chromatography on silica gel is a common method. A solvent system of ethyl acetate in hexane can be used to separate the desired product from any unreacted starting material or side products.

Quantitative Data

The following table summarizes representative yields for the synthesis of methyl benzoates under various conditions, highlighting the impact of substitution and reaction methodology.

Starting Material	Alcohol	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzoic Acid	Methanol	H₂SO₄	Methanol	Reflux	4	70	General Procedure
2,6-Dimethylbenzoic Acid	Methanol	H₂SO₄	Methanol	Reflux	24	<5	Steric Hindrance
2-Hydroxy-6-methylbenzoic Acid	Methanol	H₂SO₄	Methanol	Reflux	12-24	40-60	Estimated
4-Fluoro-3-nitrobenzoic Acid	Ethanol	H₂SO₄ (catalytic)	Ethanol (sealed vessel)	130	0.25	~90	Microwave-assisted
2-Methyl-6-nitrobenzoic Acid	Methanol	Not specified	Methanol	85-100	Not specified	40-56 (crude)	Patent Data[1]

Experimental Protocols

Representative Protocol for Fischer-Speier Esterification of 2-hydroxy-6-methylbenzoic Acid

This protocol is a representative procedure based on standard Fischer esterification methods and should be adapted and optimized as needed.

Materials:

• 2-hydroxy-6-methylbenzoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxy-6-methylbenzoic acid (1.0 eq).

• Reagent Addition: Add a large excess of anhydrous methanol (e.g., 20-40 eq), which will also act as the solvent.

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the mixture while stirring.

• Reflux: Heat the reaction mixture to a gentle reflux and maintain this temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). Due to steric hindrance, the reaction may require an extended period (e.g., 12-24 hours).

• Cooling and Quenching: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (until effervescence ceases) and then with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude Methyl 2-hydroxy-6-methylbenzoate.

• Purification: If necessary, purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Visualizations

Caption: Experimental workflow for the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Caption: Reaction pathway for the Fischer esterification of 2-hydroxy-6-methylbenzoic acid.

Frequently Asked Questions (FAQs)

Q5: Can I use a different acid catalyst for this reaction?

Yes, other strong protic acids like p-toluenesulfonic acid (p-TsOH) or Lewis acids can also be used.[2] The choice of catalyst may influence the reaction rate and yield. p-TsOH is often considered milder and easier to handle than concentrated sulfuric acid.

Q6: Is it possible to perform this esterification without a solvent?

While using a large excess of methanol as both a reactant and a solvent is common, solvent-free conditions can sometimes be employed, especially if the starting materials form a liquid phase at the reaction temperature. However, for a solid starting material like 2-hydroxy-6-methylbenzoic acid, using methanol as a solvent is generally necessary for good mixing and reaction efficiency.

Q7: Can microwave irradiation be used to improve the yield and reduce the reaction time?

Microwave-assisted organic synthesis has been shown to accelerate Fischer esterification reactions and, in some cases, improve yields.[3] For sterically hindered substrates, microwave heating could be a valuable technique to explore, as it can provide rapid and uniform heating, potentially overcoming the activation energy barrier more efficiently than conventional heating.

Q8: What is the role of the hydroxyl group in this reaction?

The hydroxyl group at the 2-position is a key functional group in the starting material. In the context of Fischer esterification, it is generally unreactive under the acidic conditions used to esterify the carboxylic acid. However, as mentioned, there is a small possibility of it undergoing O-alkylation as a side reaction. Its presence also influences the electronic properties of the aromatic ring and the acidity of the carboxylic acid.

Q9: Are there alternative methods for preparing Methyl 2-hydroxy-6-methylbenzoate if Fischer esterification gives consistently low yields?

Yes, if Fischer esterification proves to be inefficient, other methods can be considered:

• Reaction with Diazomethane: This is a high-yielding method for converting carboxylic acids to methyl esters, but diazomethane is toxic and explosive, requiring special handling precautions.

• Reaction with Methyl Iodide and a Base: The carboxylic acid can be deprotonated with a non-nucleophilic base (e.g., DBU or a carbonate base) to form the carboxylate salt, which can then be reacted with methyl iodide in an SN2 reaction. Care must be taken to avoid O-alkylation of the phenolic hydroxyl group.

• Acyl Chloride Formation followed by Alcoholysis: The carboxylic acid can be converted to the more reactive acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with methanol. This is a high-yielding but multi-step process.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Removal of unreacted starting material from Methyl 2-hydroxy-6-methylbenzoate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the removal of unreacted starting materials from the synthesis of Methyl 2-hydroxy-6-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common unreacted starting materials I need to remove?

A1: In the synthesis of Methyl 2-hydroxy-6-methylbenzoate, the most common unreacted starting materials are 2-hydroxy-6-methylbenzoic acid and methanol.

Q2: How can I remove unreacted 2-hydroxy-6-methylbenzoic acid from my product?

A2: Unreacted 2-hydroxy-6-methylbenzoic acid can be effectively removed by washing the crude product with a weak base, such as a saturated aqueous solution of sodium bicarbonate or sodium carbonate.[1][2][3] This deprotonates the carboxylic acid, forming a water-soluble salt that can be separated in an aqueous layer.

Q3: How can I remove excess methanol from the reaction mixture?

A3: Methanol has a significantly lower boiling point than Methyl 2-hydroxy-6-methylbenzoate. Therefore, it can be removed by distillation.[1][4] Simple distillation is often sufficient to remove the bulk of the methanol.

Q4: What is the purpose of a brine wash in the purification process?

A4: A brine (saturated aqueous sodium chloride) wash is used to remove residual water from the organic layer after an aqueous extraction. This helps to dry the organic phase before the use of a drying agent like anhydrous sodium sulfate or magnesium sulfate.

Q5: My final product is not pure. What are the recommended next steps?

A5: If your product is still impure after a basic wash and removal of methanol, further purification can be achieved through techniques such as fractional distillation under reduced pressure or recrystallization. The choice of method depends on the nature of the remaining impurities.

Troubleshooting Guide

Problem: After the reaction, I have a solid precipitate in my crude product.

• Possible Cause: This is likely unreacted 2-hydroxy-6-methylbenzoic acid, which is a solid at room temperature.[5]

• Solution: Proceed with the aqueous workup protocol. Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution. The unreacted acid will react to form a water-soluble salt and move into the aqueous layer.

Problem: My product has a strong acidic smell.

• Possible Cause: This indicates the presence of residual 2-hydroxy-6-methylbenzoic acid.

• Solution: Perform a thorough wash with a saturated sodium bicarbonate solution. Ensure you shake the separatory funnel well and allow the layers to separate completely. Repeat the wash if necessary until the aqueous layer is no longer acidic (test with pH paper).

Problem: The yield of my purified product is very low.

• Possible Cause 1: Incomplete reaction.

• Solution 1: Ensure your reaction has gone to completion by monitoring it with a suitable technique (e.g., TLC). Consider extending the reaction time or using a more effective catalyst.

• Possible Cause 2: Loss of product during aqueous extraction.

• Solution 2: Methyl 2-hydroxy-6-methylbenzoate has some water solubility. Minimize the number of aqueous washes and ensure the aqueous layer is thoroughly extracted with an organic solvent to recover any dissolved product.

Problem: I see an oily layer after adding water to the reaction mixture.

• Possible Cause: This is your crude product, Methyl 2-hydroxy-6-methylbenzoate, separating from the aqueous layer.

• Solution: This is an expected step in the workup. Proceed with extracting the product into an appropriate organic solvent like ethyl acetate or dichloromethane.

Data Presentation

For effective separation, it is crucial to understand the physical properties of the starting materials and the product.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Solubility
Methyl 2-hydroxy-6-methylbenzoate	C₉H₁₀O₃	166.17[6]	-	-	Powder form[7]
2-hydroxy-6-methylbenzoic acid	C₈H₈O₃	152.15[8]	170-171	-	Solid
Methanol	CH₄O	32.04[9]	64.7[9]	-97.6[10][11]	Completely miscible with water[10][12][13]

Experimental Protocols

Protocol 1: Aqueous Workup for Removal of Unreacted 2-hydroxy-6-methylbenzoic Acid

• Dissolution: After the reaction is complete, cool the reaction mixture to room temperature. If a solid is present, dissolve the crude product in a suitable organic solvent such as ethyl acetate. The volume should be sufficient to fully dissolve the product.

• Acid Removal: Transfer the organic solution to a separatory funnel. Add an equal volume of saturated aqueous sodium bicarbonate solution.

• Extraction: Stopper the separatory funnel and shake gently, venting frequently to release any pressure buildup from carbon dioxide evolution. Allow the layers to separate.

• Separation: Drain the lower aqueous layer.

• Repeat: Repeat the washing step with fresh saturated sodium bicarbonate solution to ensure all the unreacted acid has been removed.

• Water Wash: Wash the organic layer with deionized water to remove any remaining sodium bicarbonate.

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove the bulk of the dissolved water.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Removal of Methanol and Purification by Distillation

• Initial Methanol Removal: After the aqueous workup, the bulk of the unreacted methanol can be removed along with the extraction solvent using a rotary evaporator.

• Simple Distillation (Optional): If a significant amount of methanol remains, it can be removed by simple distillation at atmospheric pressure, as its boiling point (65 °C) is much lower than the product's.[12]

• Fractional Distillation under Reduced Pressure: For final purification, set up a fractional distillation apparatus. It is advisable to perform the distillation under reduced pressure to lower the boiling point of Methyl 2-hydroxy-6-methylbenzoate and prevent potential decomposition at high temperatures.

• Fraction Collection: Slowly heat the distillation flask. Collect the different fractions as they distill. The first fraction will likely be any remaining volatile impurities. The main fraction containing the purified Methyl 2-hydroxy-6-methylbenzoate should be collected at a constant temperature.

Purification Workflow

Caption: Decision workflow for the purification of Methyl 2-hydroxy-6-methylbenzoate.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. Sciencemadness Discussion Board - Methyl benzoate synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 4. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid - Google Patents [patents.google.com]
• 5. 2-Hydroxy-6-methylbenzoic acid | 567-61-3 [chemicalbook.com]
• 6. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Hydroxy-6-methylbenzoic acid methyl ester | CymitQuimica [cymitquimica.com]
• 8. scbt.com [scbt.com]
• 9. Methanol Solvent Properties [macro.lsu.edu]
• 10. Methanol: Structure, Properties, Uses, and Safety Explained [vedantu.com]
• 11. Methanol - Wikipedia [en.wikipedia.org]
• 12. cetinerengineering.com [cetinerengineering.com]
• 13. Methanol | CH3OH | CID 887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Methyl 2-hydroxy-6-methylbenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 2-hydroxy-6-methylbenzoate, focusing on its stability under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Methyl 2-hydroxy-6-methylbenzoate under acidic conditions?

A1: Under acidic conditions, the primary degradation pathway for Methyl 2-hydroxy-6-methylbenzoate is acid-catalyzed hydrolysis of the ester linkage. This reaction yields 2-hydroxy-6-methylbenzoic acid and methanol as the main degradation products.

Q2: What factors can influence the rate of acidic degradation of Methyl 2-hydroxy-6-methylbenzoate?

A2: The rate of acid-catalyzed hydrolysis is primarily influenced by:

• pH: The reaction rate increases with lower pH (higher acidity).

• Temperature: Higher temperatures accelerate the rate of hydrolysis.

• Solvent: The nature of the solvent system can influence reaction kinetics.

Q3: How can I monitor the degradation of Methyl 2-hydroxy-6-methylbenzoate?

A3: The most common and effective method for monitoring the degradation is by using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. This technique allows for the separation and quantification of the parent compound (Methyl 2-hydroxy-6-methylbenzoate) and its primary degradation product (2-hydroxy-6-methylbenzoic acid).

Q4: What are the expected challenges when developing an HPLC method for this stability study?

A4: Potential challenges include:

• Achieving baseline separation between the parent ester and the resulting carboxylic acid.

• Peak tailing of the acidic degradation product (2-hydroxy-6-methylbenzoic acid).

• Ensuring the method is "stability-indicating," meaning it can resolve the parent drug from all potential degradation products and excipients.

Troubleshooting Guides

HPLC Analysis Troubleshooting

This guide addresses common issues encountered during the HPLC analysis of Methyl 2-hydroxy-6-methylbenzoate and its degradation product.

Issue	Possible Cause	Troubleshooting Steps
Poor Peak Shape (Tailing) for 2-hydroxy-6-methylbenzoic acid	1. Secondary interactions: The acidic nature of the analyte can lead to interactions with residual silanols on the C18 column. 2. Inappropriate mobile phase pH: If the mobile phase pH is close to the pKa of the analyte, it can exist in both ionized and non-ionized forms, leading to peak tailing.	1. Use a buffered mobile phase: Employ a buffer (e.g., phosphate or acetate buffer) to maintain a consistent pH. 2. Adjust mobile phase pH: Lower the pH of the mobile phase (e.g., using 0.1% formic or phosphoric acid) to suppress the ionization of the carboxylic acid and silanol groups. 3. Use an end-capped column: These columns have fewer accessible silanol groups.
Poor Resolution Between Parent and Degradant Peaks	1. Inadequate mobile phase composition: The organic-to-aqueous ratio may not be optimal for separation. 2. Inappropriate column chemistry: The stationary phase may not provide sufficient selectivity.	1. Optimize mobile phase: Adjust the gradient slope or the isocratic composition of the mobile phase (e.g., acetonitrile or methanol concentration). 2. Change column: Consider a different stationary phase (e.g., a phenyl-hexyl column) that may offer different selectivity for aromatic compounds.
Inconsistent Retention Times	1. Fluctuations in pump pressure or flow rate. 2. Inadequate column equilibration. 3. Changes in mobile phase composition.	1. Check the HPLC system: Ensure the pump is functioning correctly and there are no leaks. 2. Equilibrate the column sufficiently: Allow the column to equilibrate with the mobile phase for an adequate amount of time before injections. 3. Prepare fresh mobile phase: Ensure accurate preparation and thorough mixing of the mobile phase.
Ghost Peaks	1. Contamination in the mobile phase or sample. 2. Carryover from previous injections.	1. Use high-purity solvents and freshly prepared mobile phase. 2. Implement a robust needle wash protocol in the autosampler. 3. Inject a blank (mobile phase) to identify the source of the ghost peaks.

Experimental Protocols

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol outlines a general procedure for conducting a forced degradation study of Methyl 2-hydroxy-6-methylbenzoate under acidic conditions.

Objective: To generate the primary degradation product (2-hydroxy-6-methylbenzoic acid) and assess the stability of Methyl 2-hydroxy-6-methylbenzoate in an acidic environment.

Materials:

• Methyl 2-hydroxy-6-methylbenzoate

• Hydrochloric acid (HCl), 0.1 M and 1 M solutions

• Sodium hydroxide (NaOH) solution (for neutralization)

• HPLC grade methanol and water

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Sample Preparation: Prepare a stock solution of Methyl 2-hydroxy-6-methylbenzoate in methanol at a concentration of 1 mg/mL.

• Acid Treatment:

  • To a known volume of the stock solution, add an equal volume of 0.1 M HCl.

  • For more aggressive degradation, use 1 M HCl.

  • Heat the solution at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 2, 4, 8, 24 hours). The goal is to achieve approximately 10-20% degradation.

• Neutralization: After the specified time, cool the solution to room temperature and neutralize it with an appropriate amount of NaOH solution to a pH of approximately 7.

• Sample Analysis:

  • Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze the sample using a validated stability-indicating HPLC method.

  • Analyze an untreated control sample (prepared similarly but without acid treatment) for comparison.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for the analysis of Methyl 2-hydroxy-6-methylbenzoate and its primary degradation product.

Chromatographic Conditions:

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a suitable composition (e.g., 60% A, 40% B) and adjust as needed to achieve separation. A gradient elution may be necessary.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at an appropriate wavelength (e.g., 298 nm)
Injection Volume	10 µL

Method Validation: The method should be validated according to ICH guidelines to ensure it is suitable for its intended purpose. Validation parameters include specificity, linearity, range, accuracy, precision, and robustness.

Data Presentation

Table 1: Hypothetical Degradation Data of Methyl 2-hydroxy-6-methylbenzoate under Acidic Conditions

This table presents example data that could be generated from a forced degradation study. Actual results will vary based on experimental conditions.

Condition	Time (hours)	Temperature (°C)	% Methyl 2-hydroxy-6-methylbenzoate Remaining	% 2-hydroxy-6-methylbenzoic acid Formed
0.1 M HCl	2	60	98.5	1.4
0.1 M HCl	8	60	92.3	7.5
0.1 M HCl	24	60	78.1	21.6
1 M HCl	2	60	85.2	14.5
1 M HCl	8	60	55.9	43.8

Visualizations

Caption: Acid-catalyzed hydrolysis of Methyl 2-hydroxy-6-methylbenzoate.

Caption: Workflow for forced degradation study under acidic conditions.

Caption: Logical troubleshooting flow for common HPLC issues.

Preventing hydrolysis of Methyl 2-hydroxy-6-methylbenzoate during workup

Technical Support Center: Methyl 2-hydroxy-6-methylbenzoate

Topic: Preventing Hydrolysis During Experimental Workup

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols to minimize or prevent the hydrolysis of Methyl 2-hydroxy-6-methylbenzoate during reaction workup procedures.

Frequently Asked Questions (FAQs)

Q1: What is ester hydrolysis and why is it a concern during workup?

A1: Ester hydrolysis is a chemical reaction in which an ester is cleaved back into its parent carboxylic acid and alcohol.[1] This process is the reverse of esterification and can be catalyzed by either acid or base in the presence of water.[1][2] During a typical workup, the use of aqueous acidic or basic solutions to neutralize catalysts and remove impurities creates an environment ripe for this unwanted reaction, which can significantly decrease the yield of the desired ester product.[1]

Q2: Which workup steps pose the highest risk for the hydrolysis of Methyl 2-hydroxy-6-methylbenzoate?

A2: The highest risk comes from aqueous washing steps. Specifically:

• Quenching the reaction: The initial addition of water or an aqueous solution to the crude reaction mixture.[1]

• Base wash: Using a basic solution, such as sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH), to neutralize acid catalysts or unreacted carboxylic acid is a primary cause of concern.[1][3] This step can initiate base-catalyzed hydrolysis (saponification), which is often rapid and irreversible under the workup conditions.[2][4]

• Acid wash: While less common in ester purification, using dilute acid to remove basic impurities can also promote acid-catalyzed hydrolysis.[1]

• Elevated Temperatures & Long Exposure: Performing washes at room temperature or allowing the organic and aqueous layers to remain in contact for extended periods increases the rate and extent of hydrolysis.[1]

Q3: How can I confirm if my Methyl 2-hydroxy-6-methylbenzoate product has hydrolyzed during the workup?

A3: The most common indications of hydrolysis are a lower-than-expected yield of the final product and the detection of the starting material, 2-hydroxy-6-methylbenzoic acid, in the crude product. This can be confirmed using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The appearance of a more polar spot corresponding to the starting carboxylic acid.[1]

• NMR Spectroscopy: The presence of peaks in the ¹H or ¹³C NMR spectrum that correspond to the carboxylic acid starting material.[1]

• IR Spectroscopy: The observation of a broad O-H stretch characteristic of a carboxylic acid.[1]

Q4: What is the optimal pH range to maintain during the workup to ensure ester stability?

A4: For methyl salicylate, a structurally similar compound, stability is greatest in acidic conditions, with hydrolysis rates increasing significantly in alkaline (high pH) environments.[5] Therefore, it is recommended to maintain a neutral to slightly acidic pH (ideally below 7.0) during the workup whenever possible. If a basic wash is necessary, it should be performed quickly with a mild, cold base.

Troubleshooting Guide: Low Yield Due to Suspected Hydrolysis

If you are experiencing a low yield and have confirmed the presence of 2-hydroxy-6-methylbenzoic acid in your product, use this guide to diagnose and resolve the issue.

Caption: Troubleshooting decision tree for diagnosing causes of ester hydrolysis during workup.

Data Presentation

The rate of hydrolysis is highly dependent on the conditions used during the workup. The following table summarizes the relative risk of hydrolysis for Methyl 2-hydroxy-6-methylbenzoate under various conditions.

Parameter	Condition	Relative Hydrolysis Rate	Recommendation
pH of Aqueous Wash	Strong Base (pH > 11)	Very High	Avoid. Strong bases like NaOH cause rapid saponification.[4]
Weak Base (pH 8-9)	Moderate	Use cautiously. Perform wash quickly with cold solutions.[1]
Neutral (pH ~7)	Low	Safe for general washing to remove water-soluble impurities.
Acidic (pH < 4)	Low to Moderate	Generally stable, but prolonged exposure should be avoided.
Temperature	> 25 °C (Room Temp)	High	Can significantly accelerate hydrolysis, especially with base.[5]
0 - 5 °C (Ice Bath)	Low	Ideal. Cold temperatures dramatically slow reaction kinetics.[1]
Contact Time	> 10 minutes	High	Increases the extent of hydrolysis.[1]
< 5 minutes	Low	Recommended. Minimize exposure to all aqueous phases.

Recommended Experimental Protocol

This protocol outlines a generalized workup procedure designed to isolate Methyl 2-hydroxy-6-methylbenzoate while minimizing hydrolytic decomposition.

Methodology:

• Cool the Reaction: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Subsequently, place the reaction flask in an ice bath to cool it to 0-5 °C.

• Quench (if necessary): Slowly add ice-cold water or a specified quenching solution to the cooled reaction mixture with stirring.

• Solvent Addition: Add an appropriate organic extraction solvent (e.g., ethyl acetate, dichloromethane) to the mixture.

• Neutralization Wash: Transfer the mixture to a separatory funnel. Carefully wash the organic layer with ice-cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution.[1] Add the bicarbonate solution in small portions to control any gas evolution. Shake gently and vent the funnel frequently. Continue washing until the aqueous layer is no longer acidic (test with pH paper).

• Water Wash: Wash the organic layer once with ice-cold water to remove residual bicarbonate salts.

• Brine Wash: Wash the organic layer with cold, saturated aqueous NaCl (brine).[1] This step helps remove the majority of dissolved water from the organic layer and reduces the solubility of the ester in the aqueous phase.[6]

• Drying: Separate the organic layer and transfer it to an Erlenmeyer flask. Add an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[1][6] Add the agent until it no longer clumps together, indicating that all trace water has been absorbed.

• Filtration and Concentration: Filter or decant the organic solution to remove the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Caption: Recommended experimental workflow for a workup that minimizes ester hydrolysis.

Mechanism of Hydrolysis

Understanding the reaction mechanism highlights why acidic and basic conditions are problematic. Base-catalyzed hydrolysis (saponification) is particularly detrimental as the final deprotonation step is irreversible, driving the reaction to completion.

Caption: Simplified mechanisms for acid- and base-catalyzed hydrolysis of an ester.

References

• 1. benchchem.com [benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

1H NMR Analysis: A Comparative Guide to Methyl 2-hydroxy-6-methylbenzoate and Structural Isomers

For researchers, scientists, and drug development professionals, a comprehensive understanding of the structural nuances of aromatic esters is paramount. This guide provides a comparative analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectra of Methyl 2-hydroxy-6-methylbenzoate and its key structural isomers, offering a clear differentiation based on experimental data.

While a definitive, publicly available ¹H NMR spectrum for Methyl 2-hydroxy-6-methylbenzoate with clear, unambiguous peak assignments remains elusive in the reviewed literature, this guide presents the expected spectral characteristics based on established chemical shift principles and provides a direct comparison with the experimentally verified data of its common isomers: Methyl salicylate (Methyl 2-hydroxybenzoate), Methyl 3-hydroxybenzoate, and Methyl 4-hydroxybenzoate.

Comparative ¹H NMR Data

The following table summarizes the ¹H NMR spectral data for Methyl 2-hydroxy-6-methylbenzoate and its isomers. The data for the isomers is compiled from publicly available spectral databases.

Compound	Ar-H Chemical Shifts (δ, ppm) & Splitting	-OCH₃ (s)	-CH₃ (s)	-OH (s)
Methyl 2-hydroxy-6-methylbenzoate (Predicted)	~7.2-7.4 (t, 1H), ~6.7-6.9 (d, 2H)	~3.9	~2.5	~11.0
Methyl salicylate (Methyl 2-hydroxybenzoate)	7.81 (dd, 1H), 7.43 (t, 1H), 6.97 (d, 1H), 6.87 (t, 1H)	3.93	-	10.74
Methyl 3-hydroxybenzoate	7.55 (m, 1H), 7.45 (m, 1H), 7.25 (t, 1H), 7.05 (m, 1H)	3.90	-	~5-7
Methyl 4-hydroxybenzoate	7.89 (d, 2H), 6.88 (d, 2H)	3.80	-	10.33

Note: Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Splitting patterns are denoted as s (singlet), d (doublet), t (triplet), and m (multiplet). Predicted values for Methyl 2-hydroxy-6-methylbenzoate are estimations based on substituent effects.

Structural Interpretation and Key Differences

The substitution pattern on the benzene ring significantly influences the chemical shifts and splitting patterns of the aromatic protons, providing a unique fingerprint for each isomer.

Methyl 2-hydroxy-6-methylbenzoate: Predicted ¹H NMR Analysis

The structure of Methyl 2-hydroxy-6-methylbenzoate features a hydroxyl group and a methyl group ortho to the methyl ester. This substitution pattern is expected to result in a distinct ¹H NMR spectrum.

Figure 1. Predicted ¹H NMR signal assignments for Methyl 2-hydroxy-6-methylbenzoate.

Experimental Protocol: ¹H NMR Spectroscopy

The following provides a general methodology for acquiring high-resolution ¹H NMR spectra suitable for the analysis of benzoate derivatives.

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically used.

• Number of Scans: 16 to 64 scans are generally sufficient, depending on the sample concentration.

• Relaxation Delay (d1): A delay of 1-2 seconds between scans is recommended.

• Acquisition Time (aq): Typically 2-4 seconds.

• Spectral Width (sw): A spectral width of 12-16 ppm is appropriate for most organic compounds.

3. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals to determine the relative ratios of the different types of protons.

• Analyze the splitting patterns (multiplicity) and coupling constants (J-values) to deduce the connectivity of the protons.

Logical Workflow for Isomer Differentiation

The differentiation between these isomers via ¹H NMR follows a logical workflow based on the number of signals, their chemical shifts, and their splitting patterns.

Comparative Analysis of the 13C NMR Spectrum of Methyl 2-hydroxy-6-methylbenzoate

This guide provides a comparative analysis of the 13C Nuclear Magnetic Resonance (NMR) spectrum of Methyl 2-hydroxy-6-methylbenzoate against structurally similar alternatives, namely Methyl Salicylate and Methyl 2,6-dimethylbenzoate. This document is intended for researchers, scientists, and drug development professionals, offering a detailed look at the spectral data, experimental protocols, and structural correlations.

Data Presentation: 13C NMR Chemical Shifts

The following table summarizes the experimental 13C NMR chemical shift data (in ppm) for Methyl 2-hydroxy-6-methylbenzoate and its selected alternatives. The spectra were referenced to Tetramethylsilane (TMS) in deuterated chloroform (CDCl3).

Carbon Atom	Methyl 2-hydroxy-6-methylbenzoate (δ, ppm)	Methyl Salicylate (δ, ppm)	Methyl 2,6-dimethylbenzoate (δ, ppm)
C1	~118.1	~112.4	~134.8
C2	~161.9	~161.7	~130.3
C3	~111.3	~117.6	~128.0
C4	~135.2	~135.8	~130.3
C5	~123.8	~119.3	~128.0
C6	~140.2	~130.1	~134.8
C=O	~170.8	~170.5	~170.1
O-CH3	~52.3	~52.2	~51.8
Ar-CH3	~23.9	-	~20.9

Experimental Protocols

A detailed methodology for acquiring the 13C NMR spectra is provided below to ensure reproducibility and accurate comparison.

Sample Preparation

• Sample Purity: Ensure the analyte is of high purity to avoid interference from impurities in the spectrum.

• Sample Concentration: For a standard 13C NMR spectrum, dissolve 50-100 mg of the compound in approximately 0.6-0.7 mL of deuterated solvent.[1] For samples with limited availability, a higher concentration in a smaller volume or the use of micro-NMR tubes may be necessary.[2]

• Solvent Selection: Deuterated chloroform (CDCl3) is a common solvent for non-polar to moderately polar organic compounds.[3] The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for referencing the chemical shifts to 0 ppm.[2][3]

• Filtration: To ensure a homogeneous magnetic field, filter the sample solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.

NMR Data Acquisition

• Instrumentation: The spectra were acquired on a 400 MHz NMR spectrometer.[4]

• Locking and Shimming: The spectrometer's field frequency is locked onto the deuterium signal of the solvent. The magnetic field homogeneity is then optimized through a process called shimming to obtain sharp spectral lines.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence is used to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon atom.[5]

  • Spectral Width: A typical spectral width for 13C NMR is 0-220 ppm.

  • Acquisition Time: The time during which the signal is detected.

  • Relaxation Delay: A delay between pulses to allow the nuclei to return to their equilibrium state.

  • Number of Scans: Due to the low natural abundance of 13C, multiple scans are accumulated to improve the signal-to-noise ratio.[6]

Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the absorptive mode, and the baseline is corrected to be flat.

• Referencing: The chemical shifts are referenced to the TMS signal at 0 ppm. The solvent signal (for CDCl3, a triplet at ~77.16 ppm) can also be used for calibration.[7]

• Peak Picking: The chemical shift of each peak is determined and reported in ppm.

Mandatory Visualizations

Chemical Structure and Carbon Numbering

The following diagram illustrates the chemical structure of Methyl 2-hydroxy-6-methylbenzoate with the carbon atoms numbered to correspond with the data in the comparison table.

Figure 1: Structure of Methyl 2-hydroxy-6-methylbenzoate with carbon numbering.

Experimental Workflow

The generalized workflow for obtaining a 13C NMR spectrum is depicted in the following diagram.

Figure 2: Generalized workflow for 13C NMR spectroscopy.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 3. 13C nmr spectrum of methyl 2-hydroxybenzoate C8H8O3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl salicylate C13 13-C nmr carbon-13 oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. rsc.org [rsc.org]
• 5. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]

Mass Spectrometry Analysis: A Comparative Guide to Methyl 2-hydroxy-6-methylbenzoate and Its Structural Isomers

A detailed examination of the electron ionization mass spectrometry of Methyl 2-hydroxy-6-methylbenzoate, with a comparative analysis against its structural and substituted analogs. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of fragmentation patterns, supported by experimental data and protocols.

This guide delves into the mass spectrometric behavior of Methyl 2-hydroxy-6-methylbenzoate and offers a comparative analysis with related benzoate derivatives. Understanding the fragmentation patterns of these compounds is crucial for their identification and structural elucidation in various scientific applications, including metabolomics, natural product chemistry, and pharmaceutical development.

Comparative Analysis of Fragmentation Patterns

The electron ionization (EI) mass spectra of Methyl 2-hydroxy-6-methylbenzoate and its analogs reveal distinct fragmentation patterns that are influenced by the position and nature of substituents on the aromatic ring. A summary of the key mass-to-charge ratios (m/z) and their relative intensities is presented below.

Compound	Molecular Weight ( g/mol )	Molecular Ion (M+) [m/z]	Key Fragment Ions [m/z] (Relative Intensity %)
Methyl 2-hydroxy-6-methylbenzoate	166.17	166	134, 106[1]
Methyl 2-hydroxybenzoate (Methyl Salicylate)	152.15	152	120 (100), 92, 65[2]
Methyl 2,6-dihydroxybenzoate	168.15	168	136, 108, 80
Methyl 4-hydroxy-2-methylbenzoate	166.17	166	135, 107, 77
Methyl 2,4,6-trihydroxybenzoate	184.15	184	152 (100), 124 (50.3), 69 (18.6)[3]

Fragmentation Pathway of Methyl 2-hydroxy-6-methylbenzoate

The fragmentation of Methyl 2-hydroxy-6-methylbenzoate under electron ionization follows a series of characteristic steps initiated by the loss of specific functional groups. The proposed fragmentation pathway is illustrated below.

Caption: Proposed fragmentation of Methyl 2-hydroxy-6-methylbenzoate.

Experimental Protocols

The mass spectrometric data presented in this guide were obtained using gas chromatography-mass spectrometry (GC-MS) with electron ionization. A generalized protocol for the analysis of methyl benzoate derivatives is provided below.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column: 30 m x 0.25 mm ID, 0.25 µm film thickness with a non-polar stationary phase (e.g., 5% diphenyl / 95% dimethyl polysiloxane).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Final hold: 5 minutes at 280 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Splitless

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: m/z 40-550

• Ion Source Temperature: 230 °C

• Transfer Line Temperature: 280 °C

Sample Preparation: Samples are typically dissolved in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL. The solution is then injected into the GC-MS system.

Discussion

The mass spectrum of Methyl 2-hydroxy-6-methylbenzoate is characterized by its molecular ion peak at m/z 166.[1][4] Key fragment ions are observed at m/z 134 and 106, corresponding to the loss of a methoxy radical followed by the loss of carbon monoxide, and the loss of the entire methoxycarbonyl group, respectively.[1]

In comparison, Methyl 2-hydroxybenzoate (methyl salicylate), lacking the methyl group at the 6-position, shows a prominent molecular ion at m/z 152 and a base peak at m/z 120, resulting from the loss of a methoxy radical.[2] The presence and position of additional hydroxyl groups, as seen in Methyl 2,6-dihydroxybenzoate and Methyl 2,4,6-trihydroxybenzoate, further influence the fragmentation, leading to characteristic patterns of water and carbon monoxide loss.[3]

This comparative analysis demonstrates the utility of mass spectrometry in distinguishing between structural isomers and substituted analogs of methyl benzoate derivatives. The subtle differences in their fragmentation patterns provide a powerful tool for the structural characterization of these important chemical entities.

References

• 1. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Methyl 2,4,6-trihydroxybenzoate | C8H8O5 | CID 76600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzoic acid, 2-hydroxy-6-methyl-, methyl ester [webbook.nist.gov]

A Comparative Guide to Purity Analysis of Methyl 2-hydroxy-6-methylbenzoate: HPLC vs. GC

The determination of purity for pharmaceutical intermediates and active ingredients like Methyl 2-hydroxy-6-methylbenzoate is critical for ensuring the safety and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for this purpose, offering robust and reliable analysis. However, alternative methods like Gas Chromatography (GC) can provide complementary information, particularly for volatile impurities. This guide provides a comparative overview of HPLC and GC for the purity analysis of Methyl 2-hydroxy-6-methylbenzoate, complete with experimental protocols and performance data.

High-Performance Liquid Chromatography (HPLC) Analysis

Reversed-phase HPLC (RP-HPLC) is the most common approach for the analysis of moderately polar compounds like Methyl 2-hydroxy-6-methylbenzoate. The separation is based on the differential partitioning of the analyte and its impurities between a nonpolar stationary phase and a polar mobile phase.

Experimental Protocol: RP-HPLC

This protocol is a starting point and may require optimization based on the specific impurity profile of the sample.

• Sample Preparation:

  • Accurately weigh approximately 25 mg of Methyl 2-hydroxy-6-methylbenzoate.

  • Dissolve in 25 mL of a diluent (typically a mixture of acetonitrile and water, e.g., 50:50 v/v) to obtain a stock solution of 1 mg/mL.

  • Further, dilute 1 mL of the stock solution to 10 mL with the diluent to achieve a final concentration of 100 µg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: A gradient or isocratic mixture of water (A) and acetonitrile (B). A common starting point is an isocratic elution with 60% A and 40% B. The addition of a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) to the aqueous phase can improve peak shape.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detector: UV-Vis Diode Array Detector (DAD) at a wavelength of approximately 254 nm or 304 nm.

Alternative Method: Gas Chromatography (GC)

For a comprehensive impurity profile, especially for volatile or semi-volatile impurities that may not be well-retained in RP-HPLC, Gas Chromatography is an excellent orthogonal technique. GC separates compounds based on their volatility and interaction with the stationary phase.

Experimental Protocol: GC-MS

• Sample Preparation:

  • Accurately weigh approximately 10 mg of Methyl 2-hydroxy-6-methylbenzoate.

  • Dissolve in 10 mL of a volatile solvent like dichloromethane or ethyl acetate to get a 1 mg/mL solution.

  • Filter through a 0.45 µm syringe filter if necessary.

• Chromatographic Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Injector Temperature: 250 °C

  • Detector: Mass Spectrometer (MS) or Flame Ionization Detector (FID).

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-450 m/z.

Performance Comparison: HPLC vs. GC

The choice between HPLC and GC depends on the specific analytical requirements, such as the type of impurities to be detected and whether the analysis is for routine quality control or in-depth characterization.

Parameter	HPLC	GC	Advantage
Analyte Suitability	Non-volatile, thermally stable/labile compounds	Volatile, thermally stable compounds	HPLC for broader applicability
Typical Impurities Detected	Non-volatile process impurities, degradation products, high molecular weight species	Residual solvents, volatile starting materials, low molecular weight by-products	Complementary
Sensitivity (LOD)	~ 10-50 ng/mL	~ 0.1-5 ng/mL	GC
Identification Confidence	Based on retention time and UV spectra	Based on retention time and mass spectra	GC-MS (High Confidence)
Linearity (r²)	> 0.999	> 0.998	Comparable
Run Time	~ 20-40 minutes	~ 20-30 minutes	Comparable
Solvent Consumption	High	Low	GC

Experimental Workflow and Data Visualization

A systematic workflow is crucial for accurate and reproducible purity analysis. The following diagram illustrates a typical workflow for HPLC analysis.

Caption: HPLC analysis workflow for purity determination.

The logical process for selecting an appropriate analytical method is depicted in the following decision tree.

Caption: Decision tree for analytical method selection.

A Comparative Analysis of the Biological Activities of Methyl Salicylate and Methyl 2-hydroxy-6-methylbenzoate

A comprehensive guide for researchers, scientists, and drug development professionals.

In the realm of pharmacologically active small molecules, salicylate derivatives have long been a cornerstone of analgesic and anti-inflammatory research. Methyl salicylate, the primary component of wintergreen oil, is a well-characterized compound with a broad spectrum of biological activities. In contrast, its structural isomer, Methyl 2-hydroxy-6-methylbenzoate, remains largely unexplored in the context of human health and pharmacology. This guide provides a detailed comparison of the known biological activities of these two compounds, highlighting the extensive research on methyl salicylate and the significant data gap concerning Methyl 2-hydroxy-6-methylbenzoate.

Executive Summary

This document presents a comparative overview of Methyl 2-hydroxy-6-methylbenzoate and the widely studied methyl salicylate. While methyl salicylate is known for its anti-inflammatory, analgesic, antioxidant, and antimicrobial properties, there is a notable absence of pharmacological data for Methyl 2-hydroxy-6-methylbenzoate. This guide synthesizes the available experimental data for methyl salicylate, outlines the methodologies for key biological assays, and visually represents its mechanism of action. For Methyl 2-hydroxy-6-methylbenzoate, the focus is on its chemical properties and the current lack of research into its potential biological effects.

Chemical Structures

The seemingly minor difference in the position of a methyl group on the benzene ring distinguishes Methyl 2-hydroxy-6-methylbenzoate from methyl salicylate, a variation that can lead to significant differences in their biological activities.

• Methyl 2-hydroxy-6-methylbenzoate: Also known as methyl 6-methylsalicylate, features a methyl group at the 6-position of the benzene ring.

• Methyl salicylate: Also known as methyl 2-hydroxybenzoate, is the methyl ester of salicylic acid.

Comparative Biological Activities

A direct comparison of the biological activities of these two molecules is challenging due to the lack of experimental data for Methyl 2-hydroxy-6-methylbenzoate. The following sections detail the known activities of methyl salicylate and the current knowledge, or lack thereof, for its isomer.

Anti-inflammatory Activity

Methyl Salicylate:

Methyl salicylate exhibits well-documented anti-inflammatory properties. Its primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of pro-inflammatory prostaglandins.[1] Some studies have also pointed to its ability to modulate the NF-κB signaling pathway, a critical regulator of the inflammatory response.[2] Derivatives of methyl salicylate have been synthesized and shown to possess potent anti-inflammatory effects, in some cases comparable to standard non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin.[3][4]

Methyl 2-hydroxy-6-methylbenzoate:

There is currently no available scientific literature detailing the in vivo or in vitro anti-inflammatory activity of Methyl 2-hydroxy-6-methylbenzoate. While its structural similarity to methyl salicylate might suggest potential anti-inflammatory properties, this remains speculative without experimental validation.

Analgesic Activity

Methyl Salicylate:

The analgesic effects of methyl salicylate are closely linked to its anti-inflammatory actions and its role as a counter-irritant.[5][6] When applied topically, it induces a sensation of warmth that can help to alleviate musculoskeletal pain.[5] The inhibition of prostaglandin synthesis contributes to its pain-relieving properties.[1]

Methyl 2-hydroxy-6-methylbenzoate:

No studies have been published that investigate the analgesic properties of Methyl 2-hydroxy-6-methylbenzoate.

Antioxidant Activity

Methyl Salicylate:

Methyl salicylate and its glycoside derivatives have demonstrated antioxidant properties by scavenging free radicals.[7] Studies have shown that these compounds can inhibit the production of reactive oxygen species (ROS), which are implicated in cellular damage and inflammation.[7]

Methyl 2-hydroxy-6-methylbenzoate:

The antioxidant potential of Methyl 2-hydroxy-6-methylbenzoate has not been evaluated in any published research.

Antimicrobial Activity

Methyl Salicylate:

Methyl salicylate has been shown to possess antimicrobial activity against a range of bacteria and fungi.[1] This property makes it a component in some topical antiseptic formulations.

Methyl 2-hydroxy-6-methylbenzoate:

There is a lack of data on the antimicrobial activity of Methyl 2-hydroxy-6-methylbenzoate.

Quantitative Data Summary

Due to the absence of pharmacological data for Methyl 2-hydroxy-6-methylbenzoate, the following table exclusively presents quantitative data for the biological activity of methyl salicylate and its derivatives.

Biological Activity	Assay	Compound	Test System	Result (IC50/Inhibition %)	Reference
Anti-inflammatory	COX-1 Inhibition	Methyl salicylate 2-O-β-d-lactoside	In vitro	IC50: 22.7 μM	[2]
COX-2 Inhibition	Methyl salicylate 2-O-β-d-lactoside	In vitro	IC50: 5.58 μM	[2]
Xylol-induced ear edema	M15 (piperazine derivative)	In vivo (mice, 100 mg/kg)	68.7% inhibition	[3]
Carrageenan-induced paw edema	M15 (piperazine derivative)	In vivo (mice, 100 mg/kg)	72.5% inhibition	[3]
Xylol-induced ear edema	M16 (piperazine derivative)	In vivo (mice, 100 mg/kg)	70.1% inhibition	[3]
Carrageenan-induced paw edema	M16 (piperazine derivative)	In vivo (mice, 100 mg/kg)	75.4% inhibition	[3]
Antioxidant	DPPH radical scavenging	Methyl salicylate glycoside (J12122)	In vitro (3.0 μg/mL)	56.20% inhibition of NO	[7]
DPPH radical scavenging	Methyl salicylate glycoside (J12123)	In vitro (3.0 μg/mL)	51.72% inhibition of NO	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of protocols for key experiments mentioned in this guide.

In Vitro Anti-inflammatory Assay (LPS-induced cytokine production in RAW 264.7 macrophages)

This assay evaluates the ability of a compound to inhibit the production of pro-inflammatory mediators.[8]

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium and seeded in 96-well plates.

• Compound Treatment: Cells are pre-treated with various concentrations of the test compound for a specified period (e.g., 1 hour).

• LPS Stimulation: Lipopolysaccharide (LPS) is added to the wells to induce an inflammatory response, and the cells are incubated for a further period (e.g., 24 hours).

• Cytokine Measurement: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: The percentage inhibition of cytokine production by the test compound is calculated relative to the LPS-stimulated control.

Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.[9][10][11]

• Enzyme Preparation: Purified COX-1 and COX-2 enzymes are used.

• Reaction Mixture: The reaction buffer, heme, and the test compound at various concentrations are pre-incubated with the enzyme.

• Substrate Addition: The reaction is initiated by adding arachidonic acid, the substrate for COX enzymes.

• Product Measurement: The amount of prostaglandin E2 (PGE2) produced is quantified, typically using an ELISA or LC-MS/MS.[9][10]

• IC50 Determination: The concentration of the test compound that causes 50% inhibition of enzyme activity (IC50) is calculated from a dose-response curve.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay determines the free radical scavenging capacity of a compound.[12][13]

• DPPH Solution: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH), a stable free radical, is prepared.

• Reaction: The test compound is mixed with the DPPH solution.

• Absorbance Measurement: The reduction of the DPPH radical by the antioxidant compound leads to a color change, which is measured spectrophotometrically at a specific wavelength (typically 517 nm).

• Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the sample to that of a control.

Hot Plate Test (Analgesic Activity)

This is a common in vivo method to assess the central analgesic activity of a compound.[14][15][16]

• Apparatus: A hot plate maintained at a constant temperature (e.g., 55°C) is used.

• Animal Model: Typically, mice or rats are used.

• Procedure: The animal is placed on the hot plate, and the latency to a pain response (e.g., licking a paw or jumping) is recorded.

• Drug Administration: The test compound is administered to the animal, and the latency is measured again at different time points.

• Data Analysis: An increase in the reaction latency after drug administration indicates an analgesic effect.

Minimum Inhibitory Concentration (MIC) Assay (Antimicrobial Activity)

This assay determines the lowest concentration of a substance that prevents visible growth of a microorganism.[17][18][19]

• Microorganism Culture: The target bacterium or fungus is cultured in a suitable broth.

• Serial Dilutions: Serial dilutions of the test compound are prepared in a 96-well microtiter plate.

• Inoculation: A standardized suspension of the microorganism is added to each well.

• Incubation: The plate is incubated under appropriate conditions for the microorganism to grow.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Signaling Pathway and Experimental Workflow Diagrams

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Many anti-inflammatory compounds, including some salicylates, exert their effects by modulating this pathway.[20][21][22][23]

Caption: Simplified NF-κB signaling pathway in response to LPS.

General Experimental Workflow for In Vitro Anti-inflammatory Screening

The following diagram illustrates a typical workflow for screening compounds for anti-inflammatory activity in a cell-based assay.

Caption: Workflow for in vitro anti-inflammatory screening.

Conclusion and Future Directions

This guide underscores the extensive body of research supporting the diverse biological activities of methyl salicylate, particularly its anti-inflammatory and analgesic effects. The mechanisms underlying these activities are relatively well-understood, providing a solid foundation for its continued use and for the development of novel derivatives with enhanced therapeutic profiles.

In sharp contrast, Methyl 2-hydroxy-6-methylbenzoate remains a pharmacological enigma. The absence of data on its biological activities in the context of human health represents a significant knowledge gap. Based on structure-activity relationships of salicylate analogs, the position of the methyl group in Methyl 2-hydroxy-6-methylbenzoate could sterically hinder the interaction of the hydroxyl and carboxyl groups with biological targets, potentially altering its activity compared to methyl salicylate.[1] However, this is purely speculative.

Future research should prioritize the systematic evaluation of the biological activities of Methyl 2-hydroxy-6-methylbenzoate. In vitro and in vivo studies are warranted to investigate its potential anti-inflammatory, analgesic, antioxidant, and antimicrobial properties. Such research would not only fill a critical data void but could also uncover novel therapeutic applications for this understudied compound. A direct, data-driven comparison with methyl salicylate would then be possible, providing valuable insights for the drug discovery and development community.

References

• 1. Structure-Activity Relationship (SAR) of Methyl Salicylate - Medicinal Chemistry Lectures Notes [medicinal-chemistry-notes.blogspot.com]
• 2. Methyl salicylate 2-O-β-D-lactoside, a novel salicylic acid analogue, acts as an anti-inflammatory agent on microglia and astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterization, and Anti-Inflammatory Activities of Methyl Salicylate Derivatives Bearing Piperazine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. hmdb.ca [hmdb.ca]
• 6. methyl hydroxybenzoate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. researchgate.net [researchgate.net]
• 14. Hot plate test - Wikipedia [en.wikipedia.org]
• 15. Hot plate analgesiometer | PPTX [slideshare.net]
• 16. Evaluation of Analgesic Activity of Papaver libanoticum Extract in Mice: Involvement of Opioids Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 19. microbe-investigations.com [microbe-investigations.com]
• 20. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 22. NF-κB - Wikipedia [en.wikipedia.org]
• 23. creative-diagnostics.com [creative-diagnostics.com]

A Comparative Analysis of Methyl 2-hydroxy-6-methylbenzoate and 2-hydroxy-3-methylbenzoate for Researchers and Drug Development Professionals

An objective guide to the structural, physicochemical, and potential biological distinctions between two closely related methyl salicylate isomers.

This guide provides a detailed structural and functional comparison of Methyl 2-hydroxy-6-methylbenzoate and 2-hydroxy-3-methylbenzoate. The information presented is intended for an audience of researchers, scientists, and professionals in the field of drug development to facilitate informed decisions in compound selection and experimental design.

Structural and Physicochemical Comparison

Methyl 2-hydroxy-6-methylbenzoate and 2-hydroxy-3-methylbenzoate are structural isomers with the same molecular formula (C₉H₁₀O₃) and molecular weight (166.17 g/mol ).[1][2] The key distinction lies in the position of the methyl group on the benzene ring relative to the hydroxyl and methyl ester functionalities. This seemingly minor structural variance can lead to differences in their physicochemical properties, which are summarized below.

Table 1: Physicochemical Properties

Property	Methyl 2-hydroxy-6-methylbenzoate	2-hydroxy-3-methylbenzoate
CAS Number	33528-09-5[1]	23287-26-5[2]
Molecular Formula	C₉H₁₀O₃[1]	C₉H₁₀O₃[2]
Molecular Weight	166.17 g/mol [1]	166.17 g/mol [2]
Melting Point	Colorless to light brown <31°C Solid, >32°C Liquid[3]	28-30 °C[4]
Boiling Point	Not available	234-236 °C[4]
Solubility	Insoluble in water; Soluble in ethanol, fixed oils, propylene glycol.	Insoluble in water; Soluble in ethanol, fixed oils, propylene glycol.[5][6]
pKa (Predicted)	9.87 ± 0.10[3]	10.10 ± 0.10[5]
LogP (Predicted)	2.3[1]	1.48720[5]

Spectroscopic Data Comparison

The positioning of the methyl group influences the electronic environment of the molecule, leading to distinct spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While full spectral data requires access to specialized databases, general characteristics can be inferred. The proton NMR (¹H NMR) of both compounds will show signals for the aromatic protons, the methyl ester protons, and the methyl group protons. The chemical shifts and splitting patterns of the aromatic protons will be the most telling difference due to the varying substitution pattern. Similarly, the carbon-13 NMR (¹³C NMR) will show distinct chemical shifts for the carbon atoms of the benzene ring.

Infrared (IR) Spectroscopy

The IR spectra of both isomers are expected to show characteristic absorption bands for the hydroxyl (O-H stretch, typically broad), carbonyl (C=O stretch from the ester), and aromatic (C-H and C=C stretches) functional groups. The exact wavenumbers for these vibrations may differ slightly due to the different chemical environments. For instance, the gas-phase IR spectrum for 2-hydroxy-3-methylbenzoate is available through the NIST WebBook.[7]

Potential Biological Activity

Both compounds can be hydrolyzed in vivo to their corresponding hydroxybenzoic acids. Salicylates are well-known for their anti-inflammatory, analgesic, and antipyretic properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[1] It is plausible that both isomers could exhibit similar mechanisms of action. Differences in their lipophilicity (as suggested by the predicted LogP values) and steric hindrance around the ester and hydroxyl groups could influence their absorption, distribution, metabolism, excretion (ADME) profiles, and ultimately their potency and therapeutic efficacy.

Further experimental investigation is required to elucidate and compare the specific biological activities of these two isomers.

Experimental Protocols

To facilitate further research, the following are detailed methodologies for key experiments.

Melting Point Determination

The melting point of a solid can be determined using a capillary tube method with a melting point apparatus.[3][4][8]

• Sample Preparation: A small amount of the dry, powdered compound is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.

• Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

Boiling Point Determination

The boiling point of a liquid can be determined by simple distillation or the Thiele tube method.[9][5]

• Apparatus Setup: For micro-scale determination, a small amount of the liquid is placed in a test tube with an inverted capillary tube. The test tube is attached to a thermometer and heated in a Thiele tube containing mineral oil.

• Heating: The apparatus is heated gently, and a stream of bubbles will emerge from the capillary tube.

• Observation: The heat is removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

A standard shake-flask method can be used to determine the solubility of the compounds in various solvents.[7][10][11]

• Sample Preparation: An excess amount of the solute is added to a known volume of the solvent in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: The undissolved solute is separated from the solution by centrifugation and/or filtration.

• Quantification: The concentration of the solute in the clear supernatant or filtrate is determined using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) can be determined by potentiometric titration.[1]

• Solution Preparation: A known concentration of the compound is dissolved in a suitable solvent (e.g., a water-ethanol mixture).

• Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH), and the pH is monitored using a calibrated pH meter after each addition of the titrant.

• Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point corresponds to the pKa of the compound.[12]

Cyclooxygenase (COX) Inhibition Assay

The potential anti-inflammatory activity can be assessed by measuring the inhibition of COX enzymes.[2][13][14]

• Enzyme and Substrate Preparation: Purified COX-1 or COX-2 enzyme is prepared in a suitable buffer. The substrate, arachidonic acid, is also prepared.

• Incubation: The enzyme is pre-incubated with the test compound (dissolved in a suitable solvent like DMSO) for a specific period.

• Reaction Initiation: The reaction is initiated by adding arachidonic acid.

• Product Quantification: The amount of prostaglandin E₂ (PGE₂) produced is quantified using an ELISA-based method. The percentage of inhibition is calculated by comparing the PGE₂ production in the presence and absence of the test compound.

Visualizing Structural Differences

The following diagram illustrates the structural formulas of Methyl 2-hydroxy-6-methylbenzoate and 2-hydroxy-3-methylbenzoate, highlighting the difference in the methyl group position.

Caption: Chemical structures of the two isomers.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SSERC | Melting point determination [sserc.org.uk]
• 4. westlab.com [westlab.com]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. materialneutral.info [materialneutral.info]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 12. study.com [study.com]
• 13. Cyclooxygenase 1 (COX1) Inhibitor Assay Kit (Fluorometric) | Abcam [abcam.com]
• 14. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Differentiating Isomers of Methyl Hydroxy Methylbenzoate Through Spectroscopy

For researchers, scientists, and drug development professionals, the precise identification of constitutional isomers is a critical step in chemical synthesis and characterization. This guide provides a comparative analysis of the spectroscopic differences between various isomers of methyl hydroxy methylbenzoate, offering a practical framework for their differentiation using routine analytical techniques.

The relative positions of the hydroxyl, methyl, and methyl ester groups on the benzene ring give rise to distinct spectroscopic signatures. Understanding these differences is paramount for unambiguous structural elucidation. This guide summarizes key distinguishing features observed in Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data for distinguishing between representative isomers of methyl hydroxy methylbenzoate. Note that the exact values can vary slightly depending on the solvent and experimental conditions.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in δ, ppm)

Isomer	-OCH₃	-CH₃	Aromatic Protons	-OH
Methyl 2-hydroxy-3-methylbenzoate	~3.9	~2.2	~6.8-7.7 (3H)	~10.8 (sharp)
Methyl 3-hydroxy-4-methylbenzoate	~3.9	~2.2	~6.8-7.8 (3H)	~5.0-6.0 (broad)
Methyl 4-hydroxy-2-methylbenzoate	~3.8	~2.5	~6.6-7.8 (3H)	~5.0-6.0 (broad)
Methyl 4-hydroxy-3-methylbenzoate	~3.8	~2.2	~6.8-7.8 (3H)	~5.0-6.0 (broad)
Methyl 2-hydroxybenzoate (Methyl Salicylate)	3.93	N/A	6.87-7.81 (4H)[1]	10.74[1]
Methyl 4-hydroxybenzoate	3.84	N/A	6.82, 7.86 (2H each, two doublets)[2]	Variable

*Reference compounds without the additional methyl group are included for comparison.

Key Distinctions in ¹H NMR:

• -OH Proton: The chemical shift and appearance of the hydroxyl proton are highly informative. Intramolecular hydrogen bonding in ortho-hydroxy isomers (like methyl 2-hydroxy-3-methylbenzoate) results in a significantly downfield and sharp singlet, often above 10 ppm. In meta and para isomers, the -OH proton is typically a broader singlet at a more moderate chemical shift.

• Aromatic Region: The substitution pattern dictates the multiplicity and coupling constants of the aromatic protons.[3][4][5] Isomers with higher symmetry will exhibit simpler splitting patterns. For instance, methyl 4-hydroxybenzoate shows two distinct doublets due to symmetry, whereas less symmetrical isomers will show more complex multiplets.[2]

• Benzylic vs. Ester Methyl Protons: The chemical shifts of the ring methyl (-CH₃) and ester methyl (-OCH₃) groups can also show subtle differences based on the electronic environment created by the other substituents.

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in δ, ppm)

Isomer	C=O	Aromatic C-O	Aromatic C-COOCH₃	Other Aromatic C	-OCH₃	-CH₃
Methyl 2-hydroxy-3-methylbenzoate	~170	~158	~112	~120-138	~52	~15
Methyl 3-hydroxy-4-methylbenzoate	~167	~155	~122	~115-135	~52	~16
Methyl 4-hydroxy-2-methylbenzoate	~168	~160	~118	~115-142	~52	~21
Methyl 4-hydroxy-3-methylbenzoate	~167	~158	~122	~115-131	~52	~16
Methyl 4-hydroxybenzoate *	168.7	163.6	122.2	116.2, 132.8	52.3	N/A

*Reference compound without the additional methyl group is included for comparison.[2]

Key Distinctions in ¹³C NMR:

• The chemical shifts of the quaternary carbons, particularly the carbon bearing the hydroxyl group (C-O) and the carbon attached to the ester group (C-COOCH₃), are sensitive to the substitution pattern.[6]

• The number of distinct signals in the aromatic region corresponds to the number of chemically non-equivalent carbon atoms, providing direct insight into the isomer's symmetry.

Table 3: IR Spectroscopic Data (Key Vibrational Frequencies in cm⁻¹)

Isomer	O-H Stretch	C-H (Aromatic)	C=O Stretch	C-O Stretch
Methyl 2-hydroxy-3-methylbenzoate	~3200 (broad, strong)	~3050	~1680	~1250
Methyl 3-hydroxy-4-methylbenzoate	~3350 (broad, strong)	~3050	~1700	~1280
Methyl 4-hydroxy-2-methylbenzoate	~3350 (broad, strong)	~3050	~1690	~1270
Methyl 4-hydroxybenzoate *	~3300-3400	~3030	~1720	~1280

*Reference compound without the additional methyl group is included for comparison.[7][8]

Key Distinctions in IR Spectroscopy:

• O-H Stretching: The position and shape of the O-H stretching band are indicative of hydrogen bonding. In ortho-hydroxy isomers, intramolecular hydrogen bonding can lead to a broader and slightly lower frequency band compared to the intermolecular hydrogen bonding that dominates in meta and para isomers.[9]

• C=O Stretching: The electronic effect of the hydroxyl group's position relative to the ester influences the carbonyl stretching frequency. Electron-donating groups para to the ester can lower the C=O frequency.

Table 4: Mass Spectrometry and UV-Vis Spectroscopy Data

Isomer	Mass Spectrometry (Key Fragments, m/z)	UV-Vis (λmax in nm)
Methyl 2-hydroxy-3-methylbenzoate	166 (M⁺), 135 ([M-OCH₃]⁺), 107	~240, 310
Methyl 3-hydroxy-4-methylbenzoate	166 (M⁺), 135 ([M-OCH₃]⁺), 138 ([M-CO]⁺)	~235, 295
Methyl 4-hydroxy-2-methylbenzoate	166 (M⁺), 135 ([M-OCH₃]⁺), 107	~255, 290
Methyl 2-hydroxybenzoate (Methyl Salicylate) *	152 (M⁺), 120 ([M-CH₃OH]⁺), 92[10]	~238, 305[11]

*Reference compound without the additional methyl group is included for comparison.

Key Distinctions in MS and UV-Vis:

• Mass Spectrometry: While all isomers will have the same molecular ion peak, their fragmentation patterns can differ. The "ortho effect" can lead to characteristic fragmentation pathways in ortho-substituted isomers, such as the loss of methanol from methyl salicylate.[10][12]

• UV-Vis Spectroscopy: The position of the absorption maxima (λmax) is influenced by the extent of conjugation and the electronic effects of the substituents.[13] Different substitution patterns will lead to shifts in the λmax values. For instance, methyl salicylate exhibits prominent absorption peaks around 238 nm and 305 nm.[11]

Experimental Protocols

Detailed experimental methodologies are crucial for obtaining high-quality, reproducible data.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a standard pulse program.

  • Set the spectral width to cover a range of approximately -2 to 12 ppm.

  • Obtain a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • Set the spectral width to cover a range of approximately 0 to 200 ppm.

  • Acquire a larger number of scans due to the low natural abundance of ¹³C.

• Data Processing: Perform Fourier transformation, phase correction, and baseline correction of the raw data. Calibrate the chemical shifts using the TMS signal.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure to ensure good contact.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: The spectrum is typically displayed in terms of transmittance or absorbance.

Logical Workflow for Isomer Differentiation

The following diagram illustrates a logical workflow for distinguishing between isomers of methyl hydroxy methylbenzoate based on their spectroscopic data.

Caption: Workflow for Isomer Differentiation.

By systematically applying these spectroscopic techniques and carefully analyzing the resulting data, researchers can confidently distinguish between the various isomers of methyl hydroxy methylbenzoate, ensuring the integrity of their chemical studies and the successful development of new therapeutic agents.

References

• 1. 1H proton nmr spectrum of methyl 2-hydroxybenzoate C8H8O3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl salicylate 1-H nmr explaining spin-spin coupling for line splitting oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. bmse001194 Methyl 4-hydroxybenzoate at BMRB [bmrb.io]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Solvent effects on infrared spectra of methyl 4-hydroxybenzoate in pure organic solvents and in ethanol/CCl4 binary solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. infrared spectrum of methyl 2-hydroxybenzoate C8H8O3 prominent wavenumbers cm-1 detecting ester phenol functional groups present finger print for identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. mdpi.com [mdpi.com]
• 12. The EI mass spectra for methyl 2-methylbenzoate and methyl 3-methylbenzoa.. [askfilo.com]
• 13. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Analysis of the Antimicrobial Efficacy of Methyl 2-hydroxy-6-methylbenzoate and Other Preservatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of Methyl 2-hydroxy-6-methylbenzoate and its derivatives with other commonly used antimicrobial agents. The information is supported by available experimental data from scientific literature to aid in the selection of appropriate preservatives for various applications.

Data Presentation: Comparative Antimicrobial Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) and zone of inhibition data for various antimicrobial agents against common bacterial and fungal strains. Lower MIC values and larger zones of inhibition indicate higher antimicrobial efficacy.

Table 1: Minimum Inhibitory Concentration (MIC) of Various Antimicrobial Agents (in µg/mL unless otherwise specified)

Antimicrobial Agent	Staphylococcus aureus	Escherichia coli	Candida albicans	Aspergillus niger
Salicylate Derivatives
Methyl Salicylate	>2000	>2000	0.125 mg/mL	-
Salicylic Acid	-	3200	-	-
Parabens
Methylparaben	1000 - 8000	4000 - 8000	1000 - 4000	500 - 2000
Propylparaben	500 - 4000	4000 - 8000	250 - 2000	250 - 1000
Organic Acids
Benzoic Acid	1500 (in eggs)	100 (in meat)	-	-
Sorbic Acid	1200 (in eggs)	100 (in meat)	-	4.5 mM (pH 4.0)

Data compiled from multiple sources. Conditions such as pH and specific strains may vary.

Table 2: Zone of Inhibition Data for Selected Salicylate Derivatives

Compound	Test Microorganism	Concentration	Zone of Inhibition (mm)
Ethyl-2-hydroxy-4-methylbenzoate	Dickeya sp.	2000 µg/mL	11.0
Ethyl-2-hydroxy-4-methylbenzoate	Dickeya sp.	3000 µg/mL	10.5
4-(bromoethyl)-2-hydroxybenzoic acid	Streptomyces sp.	-	Higher than other derivatives

Data from a study on 4-methylsalicylic acid derivatives.[1]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below. These protocols serve as a reference for researchers looking to replicate or adapt these methods for their own studies.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

1. Preparation of Antimicrobial Agent Stock Solution:

• Dissolve the antimicrobial agent in a suitable solvent to create a high-concentration stock solution.

• Sterilize the stock solution by filtration.

2. Preparation of Microtiter Plates:

• Dispense sterile broth medium into the wells of a 96-well microtiter plate.

• Perform serial two-fold dilutions of the antimicrobial stock solution across the wells to create a range of concentrations.

3. Inoculum Preparation:

• Culture the test microorganism on an appropriate agar medium.

• Prepare a standardized suspension of the microorganism in sterile saline or broth, adjusting the turbidity to a 0.5 McFarland standard.

4. Inoculation and Incubation:

• Inoculate each well of the microtiter plate with the prepared microbial suspension.

• Include a positive control (microorganism and broth without antimicrobial agent) and a negative control (broth only).

• Incubate the plates under appropriate conditions (temperature and time) for the test microorganism.

5. Interpretation of Results:

• After incubation, visually inspect the plates for turbidity.

• The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth of the microorganism.

Agar Well Diffusion Method

This method is used to qualitatively assess the antimicrobial activity of a substance.

1. Preparation of Agar Plates:

• Prepare and sterilize a suitable agar medium (e.g., Mueller-Hinton agar for bacteria, Sabouraud Dextrose agar for fungi).

• Pour the molten agar into sterile Petri dishes and allow it to solidify.

2. Inoculation:

• Prepare a standardized suspension of the test microorganism.

• Evenly spread the microbial suspension over the surface of the agar plate to create a lawn.

3. Well Preparation and Application of Antimicrobial Agent:

• Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

• Pipette a known concentration of the antimicrobial agent solution into each well.

4. Incubation:

• Incubate the plates under conditions suitable for the growth of the test microorganism.

5. Interpretation of Results:

• Measure the diameter of the clear zone of growth inhibition around each well.

• A larger zone of inhibition indicates greater antimicrobial activity.

Mandatory Visualization

Hypothetical Signaling Pathway for Antimicrobial Action of Salicylates

The following diagram illustrates a potential mechanism of action for salicylate derivatives based on available literature. Salicylates are known to disrupt microbial cell membranes and interfere with cellular processes.

Caption: Hypothetical mechanism of antimicrobial action for salicylate derivatives.

References

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to the Physicochemical Properties of Substituted Methyl Benzoates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physicochemical properties of substituted methyl benzoates, focusing on derivatives containing nitro, amino, hydroxyl, and methoxy groups at the ortho, meta, and para positions of the benzene ring. The selection of these substituents allows for a systematic evaluation of how electron-donating and electron-withdrawing groups, as well as their positional isomers, influence properties critical for drug design and development, such as melting point, boiling point, solubility, and acidity.

The data presented herein is curated from various scientific sources and is intended to serve as a valuable resource for researchers in medicinal chemistry, materials science, and organic synthesis. Understanding these fundamental properties is crucial for predicting the behavior of these molecules in biological systems and for designing novel compounds with desired pharmacokinetic and pharmacodynamic profiles.

Comparative Physicochemical Data

The following tables summarize the melting points, boiling points, and aqueous solubilities of various substituted methyl benzoates. These properties are fundamental to the handling, formulation, and biological activity of these compounds.

Table 1: Melting Points of Substituted Methyl Benzoates (°C)

Substituent	Ortho (o-)	Meta (m-)	Para (p-)
-NO₂	-13	78-80[1][2][3][4][5]	95-96
-NH₂	24[6][7]	≥42[8]	110-114[9][10][11][12][13][14]
-OH	-	70-72[15]	125-128[16]
-OCH₃	48-49	-	48-51

Table 2: Boiling Points of Substituted Methyl Benzoates (°C)

Substituent	Ortho (o-)	Meta (m-)	Para (p-)
-NO₂	275[17]	279[1][2][3][4]	-
-NH₂	256[6]	170 (at 20 mmHg)[8]	-
-OH	220-224	280-281 (at 709 mmHg)[15]	270-280
-OCH₃	248-255	-	244

Table 3: Solubility of Substituted Methyl Benzoates in Water

Substituent	Ortho (o-)	Meta (m-)	Para (p-)
-NO₂	-	Insoluble[1][2]	-
-NH₂	Slightly soluble[6]	Slightly soluble (0.1-1%)[8]	Slightly soluble[18][9][11]
-OH	Slightly soluble	Soluble (6864 mg/L at 25°C)	Slightly soluble[16]
-OCH₃	Very slightly soluble	-	Very slightly soluble

Experimental Protocols

The following are detailed, standardized methodologies for the determination of the key physicochemical properties discussed in this guide.

Melting Point Determination

The melting point of a solid organic compound is a key indicator of its purity. A sharp melting range (typically 0.5-1°C) is characteristic of a pure substance, while impurities tend to depress and broaden the melting range.

Protocol:

• Sample Preparation: A small amount of the dry, crystalline substituted methyl benzoate is finely crushed into a powder.

• Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block and a thermometer or a digital temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the last crystal melts (the completion of melting) are recorded as the melting range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. It is a characteristic physical property that depends on the strength of intermolecular forces.

Protocol (Microscale Method):

• Sample Preparation: A small volume (a few drops) of the liquid substituted methyl benzoate is placed in a small test tube or a fusion tube.

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• Heating: The test tube is attached to a thermometer and heated in a suitable heating bath (e.g., an oil bath or a Thiele tube).

• Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of the inverted capillary tube. The heating is then discontinued.

• Measurement: The temperature at which the liquid just begins to be drawn back into the capillary tube upon cooling is recorded as the boiling point. This is the point where the vapor pressure of the liquid equals the external pressure.

Aqueous Solubility Determination

Solubility is a measure of the maximum amount of a substance that can dissolve in a given amount of solvent at a specific temperature. For drug development, aqueous solubility is a critical parameter influencing absorption and bioavailability.

Protocol (Shake-Flask Method):

• Sample Preparation: An excess amount of the solid or liquid substituted methyl benzoate is added to a known volume of distilled or deionized water in a sealed flask.

• Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature (typically 25°C) for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the undissolved solute from the saturated solution.

• Quantification: A known volume of the clear, saturated aqueous solution is carefully removed and the concentration of the dissolved methyl benzoate derivative is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculation: The solubility is then expressed in units such as mg/L, g/100 mL, or molarity.

pKa Determination (General Protocol for Esters via Hydrolysis and Titration)

While direct potentiometric titration of these esters is not standard for pKa determination due to their low acidity, an indirect method involving hydrolysis can be employed to understand the relative acidities of the parent carboxylic acids, which reflects the electronic influence of the substituents.

Protocol:

• Hydrolysis: The substituted methyl benzoate is hydrolyzed to the corresponding substituted benzoic acid and methanol. This is typically achieved by refluxing the ester with a known excess of a strong base (e.g., NaOH solution).

• Titration of Excess Base: After the hydrolysis is complete, the reaction mixture is cooled, and the excess, unreacted NaOH is back-titrated with a standardized solution of a strong acid (e.g., HCl).

• Potentiometric Monitoring: The pH of the solution is monitored throughout the titration using a calibrated pH electrode.

• Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The equivalence point is determined from the inflection point of the curve.

• pKa Calculation: From the titration curve, the pH at the half-equivalence point (where half of the substituted benzoic acid is in its conjugate base form) is determined. This pH value is equal to the pKa of the substituted benzoic acid.

Visualizing the Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and physicochemical characterization of substituted methyl benzoates.

Caption: General workflow for synthesis and property determination.

References

• 1. phillysim.org [phillysim.org]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst [mdpi.com]
• 8. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 9. scribd.com [scribd.com]
• 10. Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. quora.com [quora.com]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. pennwest.edu [pennwest.edu]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. chemconnections.org [chemconnections.org]
• 16. www1.udel.edu [www1.udel.edu]
• 17. byjus.com [byjus.com]
• 18. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of Methyl 2-hydroxy-6-methylbenzoate: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of Methyl 2-hydroxy-6-methylbenzoate is a critical component of laboratory safety and chemical management. Adherence to proper disposal protocols is essential to protect personnel, the environment, and ensure regulatory compliance. This guide provides detailed, step-by-step procedures for the disposal of this compound.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Methyl 2-hydroxy-6-methylbenzoate. Based on data for the compound and its structural analogs, it should be handled with care.

Key Hazards:

• Acute Toxicity: Harmful if swallowed.[1][2][3]

• Skin Irritation: Causes skin irritation.[3]

• Eye Irritation: Causes serious eye irritation.[1][3][4][5]

• Respiratory Irritation: May cause respiratory irritation.[3][4][5]

• Aquatic Hazard: May be harmful to aquatic life.[2]

• Flammability: May be a combustible liquid.[1][2][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Methyl 2-hydroxy-6-methylbenzoate. This includes:

• Chemical-resistant gloves (e.g., nitrile).[7]

• Safety goggles or a face shield.[4]

• A laboratory coat.[7]

• Work should be conducted in a well-ventilated area or under a chemical fume hood.[7]

Disposal and Safety Parameters

The following table summarizes essential information for the safe handling and disposal of Methyl 2-hydroxy-6-methylbenzoate.

Parameter	Information	Source(s)
Primary Disposal Method	Dispose of contents and container to an approved waste disposal plant.	[2][4][5][6]
Waste Classification	Treat as hazardous chemical waste.	[5][8][9][10]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.	[4][5][6]
Spill Containment	Use inert, non-combustible absorbent material (e.g., sand, vermiculite).	[11]
Empty Container Disposal	Triple-rinse with a suitable solvent; collect the first rinseate as hazardous waste. Deface labels before disposal of the clean container.	[8][10][12]

Step-by-Step Disposal Procedures

The fundamental principle for the disposal of Methyl 2-hydroxy-6-methylbenzoate is to never dispose of it down the drain or in the regular trash.[10][12][13] All waste must be managed through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[10][12]

Protocol 1: Disposal of Unused or Waste Methyl 2-hydroxy-6-methylbenzoate

• Waste Identification: Treat all unused or contaminated Methyl 2-hydroxy-6-methylbenzoate as hazardous waste.[9]

• Containerization:

  • Collect the waste in a dedicated, leak-proof, and chemically compatible container.[8][10][14]

  • Ensure the container is clearly labeled with "Hazardous Waste," the full chemical name "Methyl 2-hydroxy-6-methylbenzoate," and any relevant hazard pictograms.[8][12]

• Segregation: Do not mix this waste with other chemical streams, particularly incompatible materials like strong acids, bases, or oxidizing agents.[8][14]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area.[12]

  • The storage area should be well-ventilated and away from heat or ignition sources.[12]

  • Utilize secondary containment to prevent the spread of material in case of a leak.[8][10]

• Arranging Disposal: Contact your institution's EHS office to schedule a pickup for the hazardous waste.[12]

Protocol 2: Spill Management and Cleanup

In the event of a spill, immediate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: If the spill is significant, evacuate all non-essential personnel from the area and ensure adequate ventilation.[7]

• Control Ignition Sources: As the compound may be combustible, remove all sources of ignition from the spill area.[6]

• Contain Spill: Wearing appropriate PPE, contain the spill using a non-combustible, inert absorbent material such as sand, vermiculite, or diatomaceous earth.[7][11]

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[4][14]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All cleaning materials (e.g., wipes, absorbent pads) must also be disposed of as hazardous waste.[9][11][14]

• Label and Store: Seal and label the waste container and store it for pickup as described in Protocol 1.

Protocol 3: Disposal of Contaminated Materials and Empty Containers

• Contaminated Labware: Disposable items (gloves, pipette tips, absorbent paper) that are contaminated with Methyl 2-hydroxy-6-methylbenzoate must be collected in a sealed, labeled hazardous waste bag or container.[7]

• Empty Container Rinsing:

  • An "empty" container that held the chemical must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[8][12]

  • Crucially, the first rinseate must be collected and disposed of as hazardous waste along with the primary chemical waste stream.[8][12] Subsequent rinses may be permissible for drain disposal depending on local regulations, but collecting all rinses as hazardous waste is the most conservative approach.

• Final Container Disposal: After triple-rinsing and air-drying, completely remove or deface the chemical label on the container.[8][12] The clean, de-labeled container can then typically be disposed of as non-hazardous solid waste or recycled according to your institution's policies.[12]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Methyl 2-hydroxy-6-methylbenzoate.

Disposal Workflow for Methyl 2-hydroxy-6-methylbenzoate

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Methyl 2-hydroxy-6-methylbenzoate | C9H10O3 | CID 584223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. vumc.org [vumc.org]
• 10. benchchem.com [benchchem.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. chemos.de [chemos.de]
• 14. benchchem.com [benchchem.com]

Personal protective equipment for handling Methyl 2-hydroxy-6-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Methyl 2-hydroxy-6-methylbenzoate. Adherence to these procedures is essential for ensuring laboratory safety and regulatory compliance.

Methyl 2-hydroxy-6-methylbenzoate is classified as a hazardous substance that is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Strict adherence to the following personal protective equipment (PPE) and handling protocols is mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Methyl 2-hydroxy-6-methylbenzoate in various laboratory settings.

Operation Scale	Eye Protection	Hand Protection	Respiratory Protection	Protective Clothing
Small-Scale Laboratory Work (e.g., weighing, preparing solutions in a fume hood)	Chemical splash goggles or safety glasses meeting ANSI Z87.1 standards.	Butyl rubber gloves are recommended for handling esters. Nitrile gloves should be avoided due to their poor resistance to this chemical class.[2][3][4][5]	Not generally required if work is conducted in a certified chemical fume hood.	A standard laboratory coat, long pants, and closed-toe shoes.
Large-Scale Operations or Potential for Splashing (e.g., bulk transfers, reactions outside a fume hood)	Chemical splash goggles and a face shield.	Heavy-duty butyl rubber gloves. Consider double-gloving for added protection.	A NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[6] For environments with potential for aerosolization, a combination OV/P100 cartridge should be used.[6][7][8]	A chemically resistant apron or suit over a lab coat, along with long pants and closed-toe shoes.

Operational Plan: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-contamination. Follow this sequence meticulously.

Donning Sequence:

• Gown/Lab Coat: Put on the lab coat or gown, ensuring it is fully fastened.

• Mask/Respirator: If required, don the respirator. Ensure a proper fit check is performed.

• Goggles/Face Shield: Put on eye and face protection.

• Gloves: Don gloves last, ensuring the cuffs of the gloves go over the sleeves of the lab coat.

Doffing Sequence:

• Gloves: Remove gloves first. Peel one glove off by grasping the outside near the cuff and pulling it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a bag for both gloves.

• Gown/Lab Coat: Unfasten and remove the gown by folding it inward, avoiding contact with the contaminated exterior.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Mask/Respirator: Remove the respirator without touching the front.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Contaminated PPE and Chemical Waste

All materials contaminated with Methyl 2-hydroxy-6-methylbenzoate must be treated as hazardous waste.

Contaminated PPE Disposal:

• Segregation: All used PPE, including gloves, lab coats, and respirator cartridges, must be segregated from general waste.

• Containment: Place contaminated PPE in a designated, leak-proof container or a labeled hazardous waste bag.

• Disposal: Arrange for the disposal of contaminated PPE through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9] Never dispose of contaminated PPE in the regular trash.

Chemical Waste Disposal:

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "Methyl 2-hydroxy-6-methylbenzoate".[9][10]

• Storage: Store chemical waste in a compatible, sealed container in a designated satellite accumulation area.

• Collection: Contact your institution's EHS department to arrange for the pickup and disposal of chemical waste. Do not pour Methyl 2-hydroxy-6-methylbenzoate down the drain.[9][11]

Experimental Protocols: Key Safety Procedures

Working in a Chemical Fume Hood:

• All work with Methyl 2-hydroxy-6-methylbenzoate, especially when heating or creating aerosols, must be conducted in a properly functioning and certified chemical fume hood.

• Ensure the sash is kept at the lowest possible height while maintaining effective containment.

Spill Response:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Collect the contaminated absorbent material into a sealed container for hazardous waste disposal.

• For large spills, evacuate the area and contact your institution's emergency response team.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling Methyl 2-hydroxy-6-methylbenzoate.

Caption: Decision workflow for selecting appropriate PPE.

References

• 1. fishersci.com [fishersci.com]
• 2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 3. ehsdb.com [ehsdb.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. Airgas - 3MR60928 - 3M™ Silica, Asbestos, Mold, And Organic Vapor Respirator Cartridge/Filter For 6000/7000/FF-400 Series Respirators [airgas.com]
• 8. queensu.ca [queensu.ca]
• 9. benchchem.com [benchchem.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. chemos.de [chemos.de]